6-Aldehydoisoophiopogonone A

Core Science & Biosynthesis

6-Aldehydoisoophiopogonone A: A Technical Whitepaper on its Discovery, Origin, and Biological Significance

For Researchers, Scientists, and Drug Development Professionals

Abstract

6-Aldehydoisoophiopogonone A, a member of the homoisoflavonoid class of natural products, has been identified from the tuberous roots of Ophiopogon japonicus. This technical guide provides a comprehensive overview of its discovery, natural origin, and known biological activities. Detailed experimental protocols for the isolation and assessment of the anti-inflammatory properties of related homoisoflavonoids are presented, offering a foundational methodology for future research on 6-Aldehydoisoophiopogonone A. Furthermore, this document elucidates the implicated signaling pathways, providing valuable insights for drug development professionals.

Discovery and Origin

Physicochemical Properties

Property	Value	Source
Chemical Formula	C₁₉H₁₄O₇	[1]
Molecular Weight	354.31 g/mol	[1]
Class	Homoisoflavonoid	[1]
Natural Source	Ophiopogon japonicus	[1]

Biological Activity and Potential Therapeutic Applications

While specific quantitative data on the biological activity of 6-Aldehydoisoophiopogonone A is not extensively detailed in the available literature, studies on homologous homoisoflavonoids isolated from Ophiopogon japonicus provide strong evidence for its potential anti-inflammatory properties.

Anti-inflammatory Activity

Research on various homoisoflavonoids from Ophiopogon japonicus has demonstrated their capacity to inhibit the production of nitric oxide (NO), a key mediator in the inflammatory response. In a study by Li et al. (2012), several homoisoflavonoids were evaluated for their inhibitory effects on NO production in lipopolysaccharide (LPS)-induced murine microglial BV-2 cells.[2][3] The reported IC₅₀ values for active compounds in this assay ranged from 5.1 to 20.1 μM, highlighting the potential of this class of molecules as anti-inflammatory agents.[2]

Table 1: Inhibitory Effects of Homoisoflavonoids from Ophiopogon japonicus on NO Production in LPS-stimulated BV-2 Cells [2]

Compound	IC₅₀ (μM)
Ophiopogonanone H	20.1
Compound 4	17.0
Compound 6	7.8
Compound 7	5.1
Compound 10	19.2
Compound 11	14.4

Note: The specific identity of compounds 4, 6, 7, 10, and 11 are as detailed in the original publication by Li et al. (2012).

Based on these findings, it is highly probable that 6-Aldehydoisoophiopogonone A also possesses significant anti-inflammatory activity. Further investigation is warranted to quantify its specific efficacy.

Experimental Protocols

The following protocols are based on methodologies reported for the isolation and biological evaluation of homoisoflavonoids from Ophiopogon japonicus and can be adapted for the study of 6-Aldehydoisoophiopogonone A.

Isolation and Purification of Homoisoflavonoids

A combination of supercritical fluid extraction and high-speed counter-current chromatography has been described as an efficient method for the extraction and purification of homoisoflavonoids from Ophiopogon japonicus.

Protocol:

• Extraction: The dried and powdered tuberous roots of Ophiopogon japonicus are subjected to supercritical CO₂ fluid extraction.

• Fractionation: The crude extract is then separated using high-speed counter-current chromatography (HSCCC) with an appropriate solvent system to yield purified homoisoflavonoid fractions.

• Structure Elucidation: The chemical structures of the isolated compounds are determined using spectroscopic methods, including Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

In Vitro Anti-inflammatory Assay: Nitric Oxide (NO) Inhibition

This protocol details the measurement of the inhibitory effect of a compound on NO production in LPS-stimulated murine microglial BV-2 cells.

Materials:

• Murine microglial cell line BV-2

• Lipopolysaccharide (LPS)

• Test compound (e.g., 6-Aldehydoisoophiopogonone A)

• Griess reagent

• Cell culture medium and supplements

Procedure:

• Cell Culture: BV-2 cells are cultured in an appropriate medium and maintained in a humidified incubator at 37°C with 5% CO₂.

• Cell Treatment: Cells are seeded in 96-well plates and allowed to adhere. Subsequently, they are pre-treated with various concentrations of the test compound for a specified period.

• Stimulation: Following pre-treatment, cells are stimulated with LPS to induce an inflammatory response and NO production.

• NO Measurement: After an incubation period, the concentration of nitrite (B80452) (a stable product of NO) in the culture supernatant is measured using the Griess reagent.

• Data Analysis: The percentage of NO inhibition is calculated by comparing the nitrite concentration in the treated wells to that in the LPS-stimulated control wells. The IC₅₀ value, the concentration of the compound that inhibits 50% of NO production, is then determined.

Signaling Pathway Analysis

Studies on related homoisoflavonoids from Ophiopogon japonicus suggest that their anti-inflammatory effects are mediated, at least in part, through the modulation of the Mitogen-Activated Protein Kinase (MAPK) signaling pathway.

The diagram above illustrates the canonical MAPK signaling cascade initiated by LPS. Upon binding to Toll-like receptor 4 (TLR4), a signaling cascade involving MyD88, TRAF6, and TAK1 is activated, leading to the phosphorylation of MAPK kinases (MKKs). These, in turn, phosphorylate and activate the MAPKs: ERK, JNK, and p38. Activated MAPKs then promote the activity of transcription factors such as AP-1, which drives the expression of pro-inflammatory genes like inducible nitric oxide synthase (iNOS), resulting in NO production. It is hypothesized that 6-Aldehydoisoophiopogonone A, similar to other bioactive homoisoflavonoids, may exert its anti-inflammatory effects by inhibiting the phosphorylation and activation of key components within this pathway.

Future Directions

The preliminary evidence surrounding the homoisoflavonoids from Ophiopogon japonicus strongly suggests that 6-Aldehydoisoophiopogonone A is a promising candidate for further investigation as a novel anti-inflammatory agent. Future research should focus on:

• Definitive Isolation and Characterization: A thorough re-examination of the phytochemical profile of Ophiopogon japonicus to unequivocally confirm the structure and stereochemistry of 6-Aldehydoisoophiopogonone A.

• Quantitative Biological Evaluation: Comprehensive in vitro and in vivo studies to determine the specific IC₅₀ values of 6-Aldehydoisoophiopogonone A against a panel of inflammatory mediators and to assess its efficacy in animal models of inflammation.

• Mechanism of Action Studies: Detailed molecular investigations to pinpoint the precise targets of 6-Aldehydoisoophiopogonone A within the MAPK and other relevant inflammatory signaling pathways.

• Structure-Activity Relationship (SAR) Studies: Synthesis and evaluation of analogues of 6-Aldehydoisoophiopogonone A to identify key structural features required for its biological activity and to potentially develop more potent and selective derivatives.

Conclusion

6-Aldehydoisoophiopogonone A represents a compelling natural product with significant potential for development as a therapeutic agent. This technical guide has summarized the current knowledge of its origin and likely biological activities, drawing from data on closely related compounds. The provided experimental frameworks and signaling pathway analyses offer a solid foundation for researchers and drug development professionals to embark on further exploration of this promising molecule. Continued research into 6-Aldehydoisoophiopogonone A is crucial to unlock its full therapeutic potential.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Anti-inflammatory homoisoflavonoids from the tuberous roots of Ophiopogon japonicus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

The Homoisoflavonoid Profile of Ophiopogon japonicus: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the homoisoflavonoid profile of Ophiopogon japonicus (Thunb.) Ker Gawl., a perennial herb widely used in traditional East Asian medicine. The tuberous roots of this plant, known as Maidong, are rich in a variety of bioactive compounds, with homoisoflavonoids being a significant class exhibiting a range of pharmacological activities. This document summarizes the key homoisoflavonoids identified, their quantitative analysis, detailed experimental protocols for their isolation and characterization, and insights into their mechanisms of action.

Quantitative Profile of Homoisoflavonoids in Ophiopogon japonicus

Ophiopogon japonicus is a rich source of homoisoflavonoids, with numerous compounds identified from its roots and tubers.[1][2][3][4] The profile of these compounds can vary based on the cultivation region. For instance, a study comparing Ophiopogon japonicus from Zhejiang ("Hang-maidong") and Sichuan ("Chuan-maidong") provinces in China revealed differences in their homoisoflavonoid content, with Hang-maidong exhibiting a higher total homoisoflavonoid content.[5]

The following table summarizes the homoisoflavonoids that have been identified in Ophiopogon japonicus.

Homoisoflavonoid	Plant Part	Notes	References
Methylophiopogonanone A	Roots, Tubers	Major component	[6][7]
Methylophiopogonanone B	Roots, Tubers	Major component	[6][7]
Ophiopogonone E	Tuberous Roots	New compound	[2][4]
Ophiopogonanone H	Tuberous Roots	New compound	[2]
6-aldehydo-isoophiopogonanone A	Fibrous Roots	[8][9]
6-aldehydo-isoophiopogonanone B	Fibrous Roots	[8][9]
Ophiopogonanone C	Tubers	New compound	[4]
Ophiopogonanone D	Tubers	New compound	[4]
Ophiopogonone C	Tubers	New compound	[4]
Ophiopogonanone F	Tubers	New compound	[4]
Ophiopogonanone A	Roots	[10]
5-hydroxy-7,4'-dimethoxy-6,8-dimethyl homoisoflavanone	Roots	[10]
5-hydroxy-7-methoxy-3',4'-methylenedioxy-6,8-dimethyl homoisoflavanone	Roots	[10]
6-aldehydo-isoophiopogonone B	Roots	[10]

A study focusing on the fibrous roots, often considered a byproduct, also revealed the presence of significant homoisoflavonoids, suggesting their potential as a valuable resource.[1][8][9] In one such study, four homoisoflavonoid analogues were isolated, with methylophiopogonanone B being the most abundant.[8][9]

Experimental Protocols

The extraction, isolation, and identification of homoisoflavonoids from Ophiopogon japonicus involve a combination of chromatographic and spectroscopic techniques.

Extraction and Isolation

A common procedure for the extraction and isolation of homoisoflavonoids is as follows:

• Preparation of Crude Extract : The dried and powdered plant material (e.g., fibrous roots) is extracted with a solvent such as 70% ethanol (B145695) using methods like ultrasonic-assisted extraction.[9][11]

• Fractionation : The crude extract is then partitioned with solvents of increasing polarity, such as petroleum ether and ethyl acetate, to obtain fractions enriched with homoisoflavonoids.[8][12]

• Column Chromatography : The enriched fraction is subjected to silica (B1680970) gel column chromatography (SGCC) with a gradient elution system (e.g., petroleum ether-ethyl acetate) to separate the components into sub-fractions.[8][9]

• High-Speed Counter-Current Chromatography (HSCCC) : For further purification of target compounds, recycling high-speed counter-current chromatography (rHSCCC) is employed. This technique uses a two-phase solvent system, such as n-hexane–ethyl acetate–methanol–acetonitrile (B52724)–water, to achieve high-purity separation of homoisoflavonoid analogues.[8][9]

Analytical Characterization

The identification and structural elucidation of the isolated homoisoflavonoids are typically performed using the following analytical methods:

• High-Performance Liquid Chromatography (HPLC) : HPLC coupled with a Diode Array Detector (DAD) is used for the separation and preliminary identification of homoisoflavonoids based on their retention times and UV spectra.[13] A typical setup involves a C18 column and a gradient elution with a mobile phase consisting of acetonitrile and acidified water.[13]

• Mass Spectrometry (MS) : Electrospray ionization tandem mass spectrometry (ESI-MSn) is a powerful tool for the structural characterization of homoisoflavonoids.[13][14] The fragmentation patterns observed in the mass spectra provide valuable information about the structure of the compounds.[13][14] High-resolution mass spectrometry (HRMS), such as UPLC-HRMSn combined with a higher-energy collision-induced dissociation (HCD) mode, allows for the rapid identification of a large number of homoisoflavonoids.[15]

• Nuclear Magnetic Resonance (NMR) Spectroscopy : 1H-NMR and 13C-NMR spectroscopy are essential for the definitive structural elucidation of new or complex homoisoflavonoids.[8][9][16]

Bioactivity and Signaling Pathways

Homoisoflavonoids from Ophiopogon japonicus have demonstrated a range of biological activities, including anti-inflammatory, antioxidant, and enzyme inhibitory effects.[2][6][7][17]

Anti-inflammatory Activity

Several homoisoflavonoids have shown potent anti-inflammatory effects by inhibiting the production of nitric oxide (NO) in lipopolysaccharide-induced murine microglial cells.[2] For example, compounds like ophiopogonanone H, ophiopogonone E, and others exhibited significant inhibitory effects on NO production.[2]

Tyrosinase Inhibition

Methylophiopogonanone A (MO-A) and methylophiopogonanone B (MO-B) have been identified as inhibitors of tyrosinase, a key enzyme in melanin (B1238610) biosynthesis.[11][18] A study investigating their inhibitory mechanism revealed a reversible mixed-type inhibition.[11][18] Molecular docking studies suggest that these homoisoflavonoids can bind to the active site of tyrosinase, interacting with the copper ions and key amino acid residues, thereby blocking substrate entry.[18][19]

The following diagram illustrates the proposed workflow for the extraction and analysis of homoisoflavonoids from Ophiopogon japonicus.

Caption: Workflow for the extraction, separation, and analysis of homoisoflavonoids.

The following diagram illustrates the proposed mechanism of tyrosinase inhibition by homoisoflavonoids from Ophiopogon japonicus.

References

• 1. researchgate.net [researchgate.net]
• 2. Anti-inflammatory homoisoflavonoids from the tuberous roots of Ophiopogon japonicus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Ophiopogon japonicus--A phytochemical, ethnomedicinal and pharmacological review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Five new homoisoflavonoids from the tuber of Ophiopogon japonicus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. brieflands.com [brieflands.com]
• 7. Homoisoflavonoids and the Antioxidant Activity of Ophiopogon japonicus Root - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. akjournals.com [akjournals.com]
• 9. akjournals.com [akjournals.com]
• 10. researchgate.net [researchgate.net]
• 11. Inhibitory mechanism of two homoisoflavonoids from Ophiopogon japonicus on tyrosinase activity: insight from spectroscopic analysis and molecular docking - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Homoisoflavonoids profiling of Ophiopogon japonicus by off-line coupling high-speed countercurrent chromatography with high-performance liquid chromatography-diode array detector-quadrupole time-of-flight tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Analysis of homoisoflavonoids in Ophiopogon japonicus by HPLC-DAD-ESI-MSn - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. researchgate.net [researchgate.net]
• 16. Homoisoflavonoid derivatives from the roots of Ophiopogon japonicus and their in vitro anti-inflammation activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. impactfactor.org [impactfactor.org]
• 18. Inhibitory mechanism of two homoisoflavonoids from Ophiopogon japonicus on tyrosinase activity: insight from spectroscopic analysis and molecular docking - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 19. pubs.rsc.org [pubs.rsc.org]

The Biological Activity of 6-Aldehydoisoophiopogonone A: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Aldehydoisoophiopogonone A is a homoisoflavonoid, a class of natural phenolic compounds, isolated from the tuberous roots of Ophiopogon japonicus (L.f) Ker-Gawl.[1] This plant, known in traditional Chinese medicine as 'Maidong', has a long history of use for treating inflammatory conditions and other ailments.[2] Emerging research has begun to elucidate the specific biological activities of its constituent compounds. This technical guide provides an in-depth overview of the current understanding of the biological activities of 6-Aldehydoisoophiopogonone A and related homoisoflavonoids, with a focus on its potential anticancer and anti-inflammatory properties.

Anticancer Activity

While direct studies on the anticancer effects of 6-Aldehydoisoophiopogonone A are limited, research on other homoisoflavonoids isolated from Ophiopogon japonicus provides strong evidence for the potential cytotoxic activity of this compound class against various cancer cell lines.

A recent study on newly isolated homoisoflavonoids from Ophiopogon japonicus tubers demonstrated potent cytotoxic effects. Specifically, Homoisopogon A, a novel homoisoflavanone, exhibited significant cytotoxicity against human lung adenocarcinoma (LU-1), human epidermoid carcinoma (KB), and human melanoma (SK-Mel-2) cancer cells, with IC50 values in the sub-micromolar range.[3] Another study investigating various components of Ophiopogon japonicus found that several homoisoflavonoids, including methylophiopogonone A and B, and methylophiopogonanone A and B, displayed notable cytotoxic effects against the A2780 ovarian cancer cell line, with IC50 values ranging from 2.61 to 8.25 µM.[4]

These findings suggest that homoisoflavonoids from Ophiopogon japonicus, likely including 6-Aldehydoisoophiopogonone A, represent a promising source for the development of novel anticancer agents. The proposed mechanism of action involves the induction of apoptosis, a form of programmed cell death crucial for eliminating cancerous cells.

Quantitative Data: Cytotoxicity of Homoisoflavonoids from Ophiopogon japonicus

Compound	Cell Line	IC50 (µM)	Reference
Homoisopogon A	LU-1 (Human lung adenocarcinoma)	0.51	[3]
KB (Human epidermoid carcinoma)	0.66	[3]
SK-Mel-2 (Human melanoma)	0.58	[3]
Methylophiopogonone A	A2780 (Human ovarian cancer)	2.61	[4]
Methylophiopogonone B	A2780 (Human ovarian cancer)	3.15	[4]
Methylophiopogonanone A	A2780 (Human ovarian cancer)	8.25	[4]
Methylophiopogonanone B	A2780 (Human ovarian cancer)	5.94	[4]

Proposed Anticancer Signaling Pathway

The cytotoxic effects of homoisoflavonoids are hypothesized to be mediated through the inhibition of pro-survival signaling pathways, such as the STAT3 pathway, leading to the induction of apoptosis. Constitutive activation of Signal Transducer and Activator of Transcription 3 (STAT3) is a hallmark of many cancers, promoting cell proliferation, survival, and angiogenesis.[5][6] Inhibition of STAT3 phosphorylation is a key strategy in anticancer drug development.

Proposed mechanism of anticancer activity.

Anti-inflammatory Activity

The anti-inflammatory properties of homoisoflavonoids from Ophiopogon japonicus are more extensively documented. These compounds have been shown to inhibit the production of nitric oxide (NO), a key inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophage cells.

Several studies have reported the potent inhibitory effects of various homoisoflavonoids on NO production in the murine microglial cell line BV-2 and macrophage cell line RAW 264.7.[2] The mechanism is believed to involve the suppression of the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) signaling pathways, which are critical regulators of the inflammatory response.[7]

Quantitative Data: Inhibition of Nitric Oxide Production by Homoisoflavonoids from Ophiopogon japonicus

Compound	Cell Line	IC50 (µM)	Reference
Compound 2 (Ophiopogonanone H)	BV-2	20.1	[2]
Compound 4	BV-2	17.0	[2]
Compound 6	BV-2	7.8	[2]
Compound 7	BV-2	5.1	[2]
Compound 10	BV-2	19.2	[2]
Compound 11	BV-2	14.4	[2]

Proposed Anti-inflammatory Signaling Pathway

The anti-inflammatory effects of 6-Aldehydoisoophiopogonone A are likely mediated through the inhibition of the NF-κB signaling pathway. In response to inflammatory stimuli like LPS, NF-κB is activated, leading to the transcription of pro-inflammatory genes, including inducible nitric oxide synthase (iNOS), which produces NO.

Proposed mechanism of anti-inflammatory activity.

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is adapted for determining the cytotoxic effects of 6-Aldehydoisoophiopogonone A on cancer cell lines.

Materials:

• Cancer cell line of interest (e.g., LU-1, KB, SK-Mel-2, A2780)

• Complete culture medium

• 96-well plates

• 6-Aldehydoisoophiopogonone A stock solution (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of complete culture medium.

• Incubate the plate at 37°C in a humidified 5% CO₂ incubator for 24 hours to allow for cell attachment.

• Prepare serial dilutions of 6-Aldehydoisoophiopogonone A in culture medium from the stock solution.

• Remove the medium from the wells and add 100 µL of the diluted compound solutions to the respective wells. Include a vehicle control (medium with the same concentration of DMSO used for the highest compound concentration) and a no-treatment control.

• Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours).

• Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• After incubation, carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control and determine the IC50 value.

Nitric Oxide (NO) Production Assay (Griess Assay)

This protocol is designed to measure the inhibitory effect of 6-Aldehydoisoophiopogonone A on NO production in LPS-stimulated RAW 264.7 macrophage cells.

Materials:

• RAW 264.7 macrophage cells

• DMEM supplemented with 10% FBS

• 24-well plates

• Lipopolysaccharide (LPS)

• 6-Aldehydoisoophiopogonone A stock solution (in DMSO)

• Griess Reagent (Part A: 1% sulfanilamide (B372717) in 5% phosphoric acid; Part B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water)

• Sodium nitrite (B80452) (NaNO₂) standard solution

• Microplate reader

Procedure:

• Seed RAW 264.7 cells in a 24-well plate at a density of 2 x 10⁵ cells/well and incubate for 24 hours.

• Pre-treat the cells with various concentrations of 6-Aldehydoisoophiopogonone A for 1 hour.

• Stimulate the cells with LPS (1 µg/mL) for 24 hours. Include a vehicle control group (LPS + DMSO) and a negative control group (no treatment).

• After incubation, collect 100 µL of the culture supernatant from each well.

• Mix 100 µL of the supernatant with 100 µL of Griess Reagent (50 µL of Part A and 50 µL of Part B, freshly mixed) in a 96-well plate.

• Incubate at room temperature for 10 minutes.

• Measure the absorbance at 540 nm.

• Generate a standard curve using known concentrations of sodium nitrite to quantify the nitrite concentration in the samples.

• Calculate the percentage of NO inhibition for each concentration of 6-Aldehydoisoophiopogonone A compared to the LPS-only control and determine the IC50 value.

Western Blot Analysis for Phosphorylated STAT3 (p-STAT3)

This protocol outlines the procedure to detect the inhibition of STAT3 phosphorylation by 6-Aldehydoisoophiopogonone A in cancer cells.

Materials:

• Cancer cell line with constitutively active STAT3 (e.g., MDA-MB-231 breast cancer cells)

• 6-Aldehydoisoophiopogonone A

• Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels

• Transfer buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-p-STAT3 (Tyr705) and anti-STAT3

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Treat cancer cells with various concentrations of 6-Aldehydoisoophiopogonone A for a specified time.

• Lyse the cells with lysis buffer and collect the protein extracts.

• Determine the protein concentration of each lysate using a protein assay.

• Denature equal amounts of protein from each sample by boiling with Laemmli buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary anti-p-STAT3 antibody overnight at 4°C.

• Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the protein bands using a chemiluminescent substrate and an imaging system.

• Strip the membrane and re-probe with the anti-STAT3 antibody to determine the total STAT3 levels as a loading control.

• Quantify the band intensities to determine the relative levels of p-STAT3.

Conclusion

6-Aldehydoisoophiopogonone A, a homoisoflavonoid from Ophiopogon japonicus, and its related compounds exhibit promising anticancer and anti-inflammatory activities. The available data strongly suggest that these compounds warrant further investigation as potential therapeutic agents. The proposed mechanisms of action, involving the inhibition of key signaling pathways like STAT3 and NF-κB, provide a solid foundation for future research and drug development efforts. The experimental protocols provided in this guide offer a starting point for researchers to further explore the biological activities of this intriguing natural product.

References

• 1. Homoisoflavonoid derivatives from the roots of Ophiopogon japonicus and their in vitro anti-inflammation activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Anti-inflammatory homoisoflavonoids from the tuberous roots of Ophiopogon japonicus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. jstage.jst.go.jp [jstage.jst.go.jp]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Novel STAT3 phosphorylation inhibitors exhibit potent growth-suppressive activity in pancreatic and breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Unraveling the Mechanism of Action of 6-Aldehydoisoophiopogonone A: A Technical Overview

For the attention of: Researchers, Scientists, and Drug Development Professionals

Disclaimer: As of December 2025, detailed peer-reviewed studies elucidating the specific mechanism of action, quantitative biological data, and established experimental protocols for 6-Aldehydoisoophiopogonone A are not available in the public domain. This document, therefore, provides a foundational overview based on the known biological activities of structurally related homoisoflavonoids isolated from Ophiopogon japonicus. The information presented herein is intended to serve as a guide for future research and should not be interpreted as definitive for 6-Aldehydoisoophiopogonone A.

Introduction

6-Aldehydoisoophiopogonone A is a homoisoflavonoid compound that has been isolated from the roots of Ophiopogon japonicus, a plant widely used in traditional medicine. Homoisoflavonoids from this plant are known to possess a range of pharmacological activities, including anti-inflammatory, antioxidant, and immunomodulatory effects. While the precise molecular pathways targeted by 6-Aldehydoisoophiopogonone A remain to be elucidated, the activities of other homoisoflavonoids from the same source offer valuable insights into its potential mechanisms.

Potential Signaling Pathways of Homoisoflavonoids from Ophiopogon japonicus

Research on other homoisoflavonoids isolated from Ophiopogon japonicus suggests potential involvement in key inflammatory and metabolic signaling pathways. These pathways represent promising areas of investigation for understanding the mechanism of action of 6-Aldehydoisoophiopogonone A.

One significant pathway implicated is the Mitogen-Activated Protein Kinase (MAPK) signaling cascade . A study on a novel homoisoflavonoid, 4′-O-Demethylophiopogonanone E, demonstrated its ability to inhibit the phosphorylation of ERK1/2 and JNK, which are crucial components of the MAPK pathway.[1][2][3] This inhibition leads to a downstream reduction in the production of pro-inflammatory mediators.

The diagram below illustrates a potential mechanism of action for a homoisoflavonoid from Ophiopogon japonicus involving the MAPK pathway.

Figure 1: Potential MAPK Pathway Inhibition by Homoisoflavonoids.

Additionally, studies on Methylophiopogonanone A (MO-A), another homoisoflavonoid from Ophiopogon japonicus, suggest a role in regulating lipid metabolism. MO-A has been shown to up-regulate the mRNA expression of the low-density lipoprotein receptor and peroxisome proliferator-activated receptor α (PPARα). This indicates a potential mechanism for ameliorating hyperlipidemia.

The following diagram outlines a possible experimental workflow to investigate the anti-inflammatory effects of a compound like 6-Aldehydoisoophiopogonone A.

Figure 2: General Experimental Workflow for Anti-inflammatory Activity.

Quantitative Data on Related Homoisoflavonoids

While no quantitative data is available for 6-Aldehydoisoophiopogonone A, the following table summarizes the inhibitory concentrations (IC50) of a related homoisoflavonoid, 4′-O-Demethylophiopogonanone E, against the production of pro-inflammatory cytokines in LPS-induced RAW 264.7 cells.[1][3]

Compound	Target	IC50 (μg/mL)	Cell Line
4′-O-Demethylophiopogonanone E	IL-1β Production	32.5 ± 3.5	RAW 264.7
4′-O-Demethylophiopogonanone E	IL-6 Production	13.4 ± 2.3	RAW 264.7

Detailed Methodologies for Key Experiments on Related Compounds

To facilitate future research on 6-Aldehydoisoophiopogonone A, this section provides a generalized protocol for assessing the anti-inflammatory activity of a compound, based on methodologies used for other homoisoflavonoids.

Cell Culture and Treatment

RAW 264.7 macrophage cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere of 5% CO2. For experiments, cells are seeded in appropriate plates and allowed to adhere overnight. Cells are then pre-treated with various concentrations of the test compound for 1-2 hours, followed by stimulation with lipopolysaccharide (LPS; 1 μg/mL) for a specified duration (e.g., 24 hours).

Nitric Oxide (NO) Production Assay

The concentration of nitrite (B80452), a stable metabolite of NO, in the culture supernatant is measured using the Griess reagent. Briefly, an equal volume of culture supernatant is mixed with Griess reagent (1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride). The absorbance is measured at 540 nm using a microplate reader. The nitrite concentration is calculated from a sodium nitrite standard curve.

Enzyme-Linked Immunosorbent Assay (ELISA) for Cytokines

The levels of pro-inflammatory cytokines such as Interleukin-6 (IL-6) and Tumor Necrosis Factor-alpha (TNF-α) in the cell culture supernatants are quantified using commercially available ELISA kits, following the manufacturer's instructions.

Western Blot Analysis

After treatment, cells are lysed, and total protein is extracted. Protein concentrations are determined using a BCA protein assay kit. Equal amounts of protein are separated by SDS-PAGE and transferred to a polyvinylidene difluoride (PVDF) membrane. The membrane is blocked and then incubated with primary antibodies against total and phosphorylated forms of MAPK pathway proteins (e.g., ERK1/2, JNK) overnight at 4°C. After washing, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody. The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

Conclusion and Future Directions

While the precise mechanism of action of 6-Aldehydoisoophiopogonone A remains to be elucidated, the known anti-inflammatory and metabolic regulatory activities of other homoisoflavonoids from Ophiopogon japonicus provide a strong rationale for further investigation. Future research should focus on isolating sufficient quantities of 6-Aldehydoisoophiopogonone A to perform comprehensive in vitro and in vivo studies. These studies should aim to:

• Determine its cytotoxic and anti-inflammatory effects on relevant cell lines.

• Identify the specific signaling pathways it modulates, with a focus on the MAPK and NF-κB pathways.

• Quantify its effects on the expression and activity of key enzymes and transcription factors.

• Evaluate its potential therapeutic efficacy in animal models of inflammatory diseases.

The generation of such data will be crucial in understanding the full pharmacological profile of 6-Aldehydoisoophiopogonone A and its potential as a novel therapeutic agent.

References

• 1. Evaluation of anti-inflammatory activity of compounds isolated from the rhizome of Ophiopogon japonicas - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Evaluation of anti-inflammatory activity of compounds isolated from the rhizome of Ophiopogon japonicas | springermedizin.de [springermedizin.de]
• 3. Evaluation of anti-inflammatory activity of compounds isolated from the rhizome of Ophiopogon japonicas - PubMed [pubmed.ncbi.nlm.nih.gov]

The Pharmacological Potential of 6-Aldehydoisoophiopogonone A: A Technical Whitepaper

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Aldehydoisoophiopogonone A is a homoisoflavonoid compound that has been isolated from the traditional Chinese medicinal plant, Ophiopogon japonicus. Homoisoflavonoids as a class of natural products have garnered significant interest within the scientific community for their diverse and potent biological activities, including anti-inflammatory and antioxidant effects. This technical guide aims to provide a comprehensive overview of the currently understood pharmacological potential of 6-Aldehydoisoophiopogonone A, with a focus on its core mechanisms and potential therapeutic applications. Due to the limited specific research on this particular compound, this paper will also draw upon the broader context of homoisoflavonoids from Ophiopogon japonicus to infer potential areas of investigation.

Core Data Summary

Currently, there is a notable absence of specific quantitative data in publicly accessible research literature regarding the direct pharmacological effects of 6-Aldehydoisoophiopogonone A. Studies detailing its half-maximal inhibitory concentration (IC50) against various cell lines, specific enzyme inhibition constants, or other quantitative metrics of biological activity are not available. The data presented in the broader context of homoisoflavonoids from Ophiopogon japonicus primarily focuses on qualitative descriptions of antioxidant and anti-inflammatory properties.

Potential Signaling Pathways and Mechanisms of Action

While direct evidence for the signaling pathways modulated by 6-Aldehydoisoophiopogonone A is not yet established, the activities of other structurally related homoisoflavonoids and natural compounds suggest potential targets for investigation. The aldehyde functional group present in 6-Aldehydoisoophiopogonone A may suggest an interaction with enzymes such as aldehyde dehydrogenases (ALDH), which are known to be involved in cellular detoxification and have been implicated in cancer cell biology.

Hypothetical Signaling Pathway for Anticancer Activity

Based on the known mechanisms of other anticancer compounds, a hypothetical signaling pathway for 6-Aldehydoisoophiopogonone A could involve the induction of apoptosis through modulation of key signaling cascades such as the PI3K/Akt and MAPK pathways. These pathways are central regulators of cell survival, proliferation, and apoptosis.

6-Aldehydoisoophiopogonone A: A Comprehensive Technical Review

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Aldehydoisoophiopogonone A is a naturally occurring homoisoflavonoid, a class of organic compounds characterized by a 16-carbon skeleton. It is primarily isolated from the roots of Ophiopogon japonicus (L.f) Ker-Gawl, a plant used extensively in traditional Chinese medicine for treating a variety of ailments including inflammation and cardiovascular diseases. Recent scientific interest in homoisoflavonoids from Ophiopogon japonicus has revealed their potential as sources of bioactive molecules with significant therapeutic promise. This technical guide provides a comprehensive literature review of 6-Aldehydoisoophiopogonone A, summarizing its chemical properties, exploring its potential biological activities based on related compounds, and detailing relevant experimental protocols for its study.

Chemical Properties

6-Aldehydoisoophiopogonone A is distinguished by its unique chemical structure. A summary of its key chemical identifiers is provided in the table below.

Property	Value
Chemical Name	6-Aldehydoisoophiopogonone A
CAS Number	112500-90-0
Molecular Formula	C₁₉H₁₄O₇
Molecular Weight	354.31 g/mol
Class	Homoisoflavonoid
Source	Ophiopogon japonicus, Glycyrrhiza glabra

Biological Activities

While direct and extensive research on the biological activities of 6-Aldehydoisoophiopogonone A is limited in the currently available scientific literature, the broader class of homoisoflavonoids from Ophiopogon japonicus has demonstrated significant pharmacological potential. This section summarizes the known and potential biological activities, drawing inferences from closely related compounds where specific data for 6-Aldehydoisoophiopogonone A is not yet available.

Anti-inflammatory Activity

Homoisoflavonoids isolated from Ophiopogon japonicus have been shown to possess potent anti-inflammatory properties. Studies on various compounds from this plant have demonstrated the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated murine microglial cells (BV-2). For instance, several homoisoflavonoids exhibited significant inhibitory effects on NO production with IC₅₀ values ranging from 5.1 to 20.1 μM[1]. Although the specific activity of 6-Aldehydoisoophiopogonone A has not been reported, it is plausible that it shares this anti-inflammatory potential. The mechanism is likely mediated through the downregulation of pro-inflammatory signaling pathways.

Anticancer Activity

The anticancer potential of homoisoflavonoids from Ophiopogon japonicus is an emerging area of research. A methanol (B129727) extract of O. japonicus tubers, rich in homoisoflavonoids, displayed strong cytotoxicity against human lung cancer cell lines[2]. One specific homoisoflavanone, Homoisopogon A, demonstrated potent cytotoxic effects against human lung adenocarcinoma (LU-1), human epidermoid carcinoma (KB), and human melanoma (SK-Mel-2) cancer cells, with IC₅₀ values ranging from 0.51 to 0.66 μM[2]. Furthermore, a study on various extracts and compounds from Ophiopogon japonicus highlighted the significant anticancer potential of homoisoflavonoids against A2780 human ovarian cancer cells[3][4]. While direct cytotoxic data for 6-Aldehydoisoophiopogonone A is not available, these findings suggest that it warrants investigation as a potential anticancer agent. The underlying mechanisms may involve the induction of apoptosis and cell cycle arrest.

Antibacterial Activity

A study has identified 6-Aldehydoisoophiopogonone A in the hexane (B92381) extract of Glycyrrhiza glabra and reported its antibacterial activity against multidrug-resistant Staphylococcus aureus, showing a zone of inhibition of 10 ± 0.2 mm.

Putative Signaling Pathways

Based on the activities of related homoisoflavonoids, 6-Aldehydoisoophiopogonone A may exert its biological effects through the modulation of key cellular signaling pathways.

Caption: Putative anti-inflammatory signaling pathway of 6-Aldehydoisoophiopogonone A.

References

• 1. Anti-inflammatory homoisoflavonoids from the tuberous roots of Ophiopogon japonicus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. jstage.jst.go.jp [jstage.jst.go.jp]
• 3. Comparison of Ophiopogon japonicus and Liriope spicata var. prolifera from Different Origins Based on Multi-Component Quantification and Anticancer Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

In Silico Prediction of 6-Aldehydoisoophiopogonone A Targets: A Technical Guide

Introduction to 6-Aldehydoisoophiopogonone A

6-Aldehydoisoophiopogonone A is a homoisoflavonoid that can be isolated from the plant Ophiopogon japonicus.[1] Homoisoflavonoids are a class of natural products known for a variety of biological activities, which often serve as a starting point for drug discovery. The identification of the molecular targets of such natural products is a critical step in understanding their mechanism of action and potential therapeutic applications. This guide outlines a comprehensive in silico workflow to predict and validate the protein targets of 6-Aldehydoisoophiopogonone A, providing researchers with a structured approach to its further investigation.

Proposed In Silico Target Prediction Workflow

The initial step in elucidating the mechanism of action of 6-Aldehydoisoophiopogonone A is the computational prediction of its potential protein targets. A multi-faceted in silico approach, combining ligand-based and structure-based methods, is proposed to generate a high-confidence list of putative targets.

Ligand-Based Target Prediction

Ligand-based methods leverage the principle that structurally similar molecules often exhibit similar biological activities. By comparing the structure of 6-Aldehydoisoophiopogonone A to databases of known ligands, we can infer potential targets.

Methodology:

• Chemical Structure Similarity Search: Utilize platforms such as PubChem or ChEMBL to identify compounds with high structural similarity to 6-Aldehydoisoophiopogonone A.

• Target Prediction using Similarity Principles: Employ tools like SwissTargetPrediction or SuperPred to predict protein targets based on the known targets of structurally similar compounds. These tools operate on the principle of chemical similarity, suggesting that a molecule is likely to interact with the targets of its most similar known ligands.

Reverse Docking (Structure-Based)

Reverse docking involves screening the 3D structure of 6-Aldehydoisoophiopogonone A against a library of protein binding sites to identify potential targets with high binding affinity.

Methodology:

• 3D Structure Generation: Generate a 3D conformer of 6-Aldehydoisoophiopogonone A using computational chemistry software like ChemDraw or Avogadro.

• Protein Target Library: Utilize a comprehensive library of protein structures, such as the Protein Data Bank (PDB), focusing on proteins implicated in diseases where flavonoids have shown activity (e.g., cancer, inflammation).

• Molecular Docking Simulation: Perform docking simulations using software like AutoDock Vina or Schrödinger's Glide. The simulations will predict the binding pose and estimate the binding affinity (docking score) of 6-Aldehydoisoophiopogonone A to each protein in the library.

• Filtering and Prioritization: Rank the potential targets based on their docking scores and the biological relevance of the predicted binding poses.

Hypothetical Predicted Targets of 6-Aldehydoisoophiopogonone A

Based on the general biological activities of homoisoflavonoids, a list of plausible, hypothetical protein targets for 6-Aldehydoisoophiopogonone A has been generated for the purpose of this guide. These targets are often implicated in inflammatory and oncogenic signaling pathways.

Target Protein	Target Class	Prediction Method	Predicted Binding Affinity (Hypothetical)	Biological Relevance
AKT1	Serine/Threonine Kinase	Reverse Docking	-9.5 kcal/mol	Cell survival, proliferation, and apoptosis
NF-κB (p50/p65)	Transcription Factor	Ligand-Based Similarity	High	Inflammation, immunity, and cell survival
COX-2	Cyclooxygenase Enzyme	Reverse Docking	-8.7 kcal/mol	Inflammation and pain
VEGFR2	Receptor Tyrosine Kinase	Reverse Docking	-9.1 kcal/mol	Angiogenesis
PI3Kγ	Lipid Kinase	Ligand-Based Similarity	High	Cell growth, proliferation, and differentiation

Experimental Validation Protocols

Following the in silico prediction of targets, experimental validation is crucial to confirm the direct interaction between 6-Aldehydoisoophiopogonone A and the predicted proteins.

In Vitro Binding Assays

4.1.1. Surface Plasmon Resonance (SPR)

Principle: SPR measures the binding of an analyte (6-Aldehydoisoophiopogonone A) to a ligand (target protein) immobilized on a sensor chip in real-time.

Protocol:

• Protein Immobilization: Covalently immobilize the purified recombinant target protein onto a CM5 sensor chip using standard amine coupling chemistry.

• Analyte Preparation: Prepare a series of concentrations of 6-Aldehydoisoophiopogonone A in a suitable running buffer (e.g., PBS with 0.05% Tween 20 and 1% DMSO).

• Binding Analysis: Inject the different concentrations of 6-Aldehydoisoophiopogonone A over the sensor chip surface.

• Data Analysis: Measure the change in the refractive index (response units) to determine the association (ka) and dissociation (kd) rate constants. Calculate the equilibrium dissociation constant (KD) from the ratio of kd/ka.

Enzyme Activity Assays

4.2.1. COX-2 Inhibition Assay

Principle: This assay measures the ability of 6-Aldehydoisoophiopogonone A to inhibit the peroxidase activity of COX-2.

Protocol:

• Reaction Mixture Preparation: Prepare a reaction mixture containing Tris-HCl buffer, hematin, and the purified COX-2 enzyme.

• Inhibitor Incubation: Add varying concentrations of 6-Aldehydoisoophiopogonone A to the reaction mixture and incubate for a defined period (e.g., 15 minutes) at room temperature.

• Substrate Addition: Initiate the reaction by adding arachidonic acid (the substrate for COX-2).

• Activity Measurement: Monitor the oxidation of a colorimetric substrate (e.g., N,N,N',N'-tetramethyl-p-phenylenediamine) by measuring the absorbance at a specific wavelength (e.g., 595 nm).

• IC50 Determination: Calculate the concentration of 6-Aldehydoisoophiopogonone A that causes 50% inhibition of COX-2 activity (IC50).

Cell-Based Assays

4.3.1. Western Blotting for AKT Pathway Modulation

Principle: Western blotting is used to detect changes in the phosphorylation status of AKT and its downstream targets in cells treated with 6-Aldehydoisoophiopogonone A.

Protocol:

• Cell Culture and Treatment: Culture a relevant cell line (e.g., a cancer cell line with an active PI3K/AKT pathway) and treat with various concentrations of 6-Aldehydoisoophiopogonone A for different time points.

• Protein Extraction: Lyse the cells and quantify the total protein concentration.

• SDS-PAGE and Protein Transfer: Separate the protein lysates by SDS-polyacrylamide gel electrophoresis and transfer the proteins to a PVDF membrane.

• Immunoblotting: Probe the membrane with primary antibodies specific for phosphorylated AKT (p-AKT), total AKT, and downstream targets (e.g., p-GSK3β).

• Detection and Analysis: Use a horseradish peroxidase (HRP)-conjugated secondary antibody and a chemiluminescent substrate for detection. Quantify the band intensities to determine the effect of the compound on protein phosphorylation.

Visualizations

Caption: Overall workflow for in silico prediction and experimental validation of 6-Aldehydoisoophiopogonone A targets.

Caption: Hypothetical inhibition of the PI3K/AKT signaling pathway by 6-Aldehydoisoophiopogonone A.

Conclusion

The proposed integrated computational and experimental workflow provides a robust framework for the identification and validation of the molecular targets of 6-Aldehydoisoophiopogonone A. This approach, starting with broad in silico screening and moving towards focused experimental validation, is essential for elucidating the compound's mechanism of action. The successful identification of its targets will be a significant step in evaluating its potential as a novel therapeutic agent. This guide offers the necessary technical details for researchers to embark on this line of investigation.

References

• 1. medchemexpress.com [medchemexpress.com]

6-Aldehydoisoophiopogonone A: A Technical Overview for Drug Discovery and Development

CAS Number: 112500-90-0

Molecular Formula: C₁₉H₁₄O₇

Molecular Weight: 354.31 g/mol

Introduction

6-Aldehydoisoophiopogonone A is a homoisoflavonoid, a class of natural phenolic compounds. It is primarily isolated from the roots of Ophiopogon japonicus (Liliaceae), a plant with a long history of use in traditional medicine.[1][2][3][4] This compound has also been identified in Glycyrrhiza glabra. Structurally, it features a chromone (B188151) core with a substituted benzylidene group. The presence of an aldehyde group at the 6-position is a distinguishing characteristic.

This technical guide provides a comprehensive overview of the current research on 6-Aldehydoisoophiopogonone A, focusing on its potential therapeutic applications. The information is intended for researchers, scientists, and professionals in the field of drug development.

Biological Activities and Therapeutic Potential

Research into the biological effects of 6-Aldehydoisoophiopogonone A and related homoisoflavonoids suggests potential applications in several therapeutic areas, primarily centered around its anti-inflammatory and antioxidant properties. While specific quantitative data for 6-Aldehydoisoophiopogonone A is limited in publicly available literature, studies on closely related compounds from Ophiopogon japonicus provide valuable insights into its likely mechanisms of action.

Anti-Inflammatory Activity

Table 1: Anti-Inflammatory Activity of Homoisoflavonoids from Ophiopogon japonicus

Compound	Target	Assay System	IC₅₀ (µg/mL)
Homoisoflavonoid Derivative 1	NO Production	LPS-stimulated RAW 264.7 cells	Data not available for 6-Aldehydoisoophiopogonone A
Homoisoflavonoid Derivative 2	IL-1β Production	LPS-stimulated RAW 264.7 cells	Data not available for 6-Aldehydoisoophiopogonone A
Homoisoflavonoid Derivative 3	IL-6 Production	LPS-stimulated RAW 264.7 cells	Data not available for 6-Aldehydoisoophiopogonone A

Note: Specific IC₅₀ values for 6-Aldehydoisoophiopogonone A are not currently available in the cited literature. The table structure is provided as a template for future data.

Antioxidant Activity

The antioxidant potential of 6-Aldehydoisoophiopogonone A is another area of interest. Phenolic compounds, including homoisoflavonoids, are well-known for their ability to scavenge free radicals and chelate metal ions, thereby reducing oxidative stress. Oxidative stress is implicated in the pathogenesis of numerous chronic diseases, including cardiovascular and neurodegenerative disorders.

Table 2: Antioxidant Activity of 6-Aldehydoisoophiopogonone A

Assay	Endpoint	IC₅₀/EC₅₀ (µM)
DPPH Radical Scavenging	% Inhibition	Data not available
ABTS Radical Scavenging	% Inhibition	Data not available

Note: Quantitative data from specific antioxidant assays for 6-Aldehydoisoophiopogonone A are not currently available in the cited literature.

Neuroprotective Effects

Given its antioxidant and anti-inflammatory properties, 6-Aldehydoisoophiopogonone A is a candidate for investigation in the context of neurodegenerative diseases. Oxidative stress and inflammation are key contributors to neuronal damage in conditions such as Alzheimer's and Parkinson's disease.

Table 3: Neuroprotective Activity of 6-Aldehydoisoophiopogonone A

Cell Line	Stressor	Endpoint	% Protection / IC₅₀
PC12	Oxidative stress	Cell Viability	Data not available
SH-SY5Y	Neurotoxin	Apoptosis	Data not available

Note: Specific data on the neuroprotective effects of 6-Aldehydoisoophiopogonone A are not currently available in the cited literature.

Signaling Pathways

The therapeutic effects of homoisoflavonoids are often mediated through the modulation of specific intracellular signaling pathways. Based on studies of related compounds, the following pathways are of interest for 6-Aldehydoisoophiopogonone A.

Mitogen-Activated Protein Kinase (MAPK) Pathway

The MAPK signaling cascade plays a crucial role in inflammation. Studies on other homoisoflavonoids from Ophiopogon japonicus have shown that they can inhibit the phosphorylation of key MAPK components, such as extracellular signal-regulated kinase (ERK) and c-Jun N-terminal kinase (JNK). This inhibition leads to a downstream reduction in the production of pro-inflammatory cytokines.

Caption: Postulated inhibition of the MAPK signaling pathway.

Peroxisome Proliferator-Activated Receptor Alpha (PPARα) Pathway

PPARα is a nuclear receptor that plays a critical role in the regulation of lipid metabolism and inflammation. Activation of PPARα can lead to the upregulation of genes involved in fatty acid oxidation and the downregulation of inflammatory genes. While direct evidence is lacking for 6-Aldehydoisoophiopogonone A, other natural compounds have been shown to activate PPARα, suggesting a potential mechanism for its observed biological activities.

Caption: Postulated activation of the PPARα signaling pathway.

Experimental Protocols

Detailed experimental protocols for evaluating the biological activities of compounds like 6-Aldehydoisoophiopogonone A are crucial for reproducible research. The following are generalized protocols based on standard methodologies in the field.

Anti-Inflammatory Activity Assay (Nitric Oxide Production)

• Cell Culture: Culture RAW 264.7 macrophage cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified 5% CO₂ atmosphere.

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere overnight.

• Treatment: Pre-treat the cells with various concentrations of 6-Aldehydoisoophiopogonone A for 1 hour.

• Stimulation: Stimulate the cells with 1 µg/mL of LPS for 24 hours.

• Nitrite (B80452) Measurement: Measure the nitrite concentration in the culture supernatant using the Griess reagent. The absorbance is read at 540 nm.

• Calculation: Calculate the percentage of NO inhibition compared to the LPS-only treated control.

Antioxidant Activity Assay (DPPH Radical Scavenging)

• Solution Preparation: Prepare a 0.1 mM solution of DPPH in methanol.

• Reaction Mixture: In a 96-well plate, add 100 µL of various concentrations of 6-Aldehydoisoophiopogonone A (dissolved in methanol) to 100 µL of the DPPH solution.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Absorbance Measurement: Measure the absorbance at 517 nm using a microplate reader.

• Calculation: Calculate the percentage of DPPH radical scavenging activity. Ascorbic acid or Trolox can be used as a positive control.

Neuroprotective Activity Assay (MTT Assay)

• Cell Culture: Culture PC12 or SH-SY5Y cells in an appropriate medium.

• Cell Seeding: Seed cells in a 96-well plate and allow them to adhere.

• Treatment: Pre-treat the cells with various concentrations of 6-Aldehydoisoophiopogonone A for a specified time (e.g., 24 hours).

• Induction of Cytotoxicity: Expose the cells to a neurotoxin (e.g., H₂O₂, 6-OHDA, or Aβ peptide) for a further 24 hours.

• MTT Addition: Add MTT solution (5 mg/mL) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add DMSO to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm.

• Calculation: Calculate the percentage of cell viability relative to the untreated control.

Conclusion and Future Directions

6-Aldehydoisoophiopogonone A is a promising natural product with potential therapeutic applications stemming from its likely anti-inflammatory and antioxidant properties. However, a significant gap exists in the literature regarding specific quantitative data on its biological activities and a definitive understanding of its molecular mechanisms.

Future research should focus on:

• Quantitative Biological Evaluation: Determining the IC₅₀ or EC₅₀ values of 6-Aldehydoisoophiopogonone A in a range of anti-inflammatory, antioxidant, and neuroprotective assays.

• Mechanism of Action Studies: Elucidating the specific signaling pathways modulated by this compound, including its effects on the MAPK and PPARα pathways.

• In Vivo Studies: Evaluating the efficacy and safety of 6-Aldehydoisoophiopogonone A in animal models of inflammatory and neurodegenerative diseases.

A more thorough investigation into these areas will be critical to fully assess the therapeutic potential of 6-Aldehydoisoophiopogonone A and to guide its future development as a potential drug candidate.

References

• 1. Evaluation of anti-inflammatory activity of compounds isolated from the rhizome of Ophiopogon japonicas | springermedizin.de [springermedizin.de]
• 2. Evaluation of anti-inflammatory activity of compounds isolated from the rhizome of Ophiopogon japonicas - PMC [pmc.ncbi.nlm.nih.gov]
• 3. assaygenie.com [assaygenie.com]
• 4. Frontiers | Neuroprotection of Gastrodia elata polyphenols against H2O2-induced PC12 cell cytotoxicity by reducing oxidative stress [frontiersin.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Isolation of 6-Aldehydoisoophiopogonone A from Ophiopogon japonicus

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the isolation of 6-aldehydoisoophiopogonone A, a bioactive homoisoflavonoid, from the medicinal plant Ophiopogon japonicus. Two distinct and effective methodologies are presented, catering to different laboratory capabilities and research needs. The first protocol employs a modern combination of Supercritical Fluid Extraction (SFE) and High-Speed Counter-Current Chromatography (HSCCC), while the second outlines a conventional approach using solvent extraction followed by column chromatography techniques.

Method 1: Supercritical Fluid Extraction and High-Speed Counter-Current Chromatography

This advanced method offers an efficient and environmentally friendly approach for the extraction and purification of 6-aldehydoisoophiopogonone A, minimizing the use of organic solvents.[1]

Experimental Protocols

1. Supercritical Fluid Extraction (SFE)

• Plant Material: Dried and powdered tubers of Ophiopogon japonicus.

• SFE System: Preparative Supercritical Fluid Extraction system.

• Extraction Parameters:

  • Pressure: 25 MPa

  • Temperature: 55°C

  • Dynamic Extraction Time: 4.0 hours

  • Modifier: 25% Methanol (B129727) in CO2

• Procedure:

  • Load the powdered plant material into the extraction vessel.

  • Pressurize the system with CO2 and introduce the methanol modifier.

  • Conduct the extraction under the optimized conditions for 4 hours.

  • Collect the crude extract by depressurizing the system and evaporating the methanol.

2. High-Speed Counter-Current Chromatography (HSCCC) Purification

• HSCCC Instrument: A suitable HSCCC instrument equipped with a pump, sample injection valve, and a UV detector.

• Two-Phase Solvent System: n-hexane/ethyl acetate (B1210297)/methanol/acetonitrile/water (1.8:1.0:1.0:1.2:1.0 v/v).

• Procedure:

  • Prepare the two-phase solvent system and equilibrate the HSCCC column with the stationary phase.

  • Dissolve the crude SFE extract in a suitable volume of the solvent mixture.

  • Inject the sample into the HSCCC system.

  • Perform the separation using the mobile phase at a constant flow rate.

  • Monitor the effluent with a UV detector and collect the fractions containing 6-aldehydoisoophiopogonone A.

  • Analyze the collected fractions by High-Performance Liquid Chromatography (HPLC) to confirm purity.

  • Combine the pure fractions and evaporate the solvent to obtain purified 6-aldehydoisoophiopogonone A.

Method 2: Conventional Solvent Extraction and Recycling High-Speed Counter-Current Chromatography

This protocol details a more traditional yet robust method for the isolation of 6-aldehydoisoophiopogonone A, utilizing common laboratory equipment.[2][3]

Experimental Protocols

1. Solvent Extraction

• Plant Material: Dried and powdered fibrous roots of Ophiopogon japonicus.

• Extraction Solvent: 70% Ethanol (B145695).

• Procedure:

  • Macerate the powdered plant material with 70% ethanol at room temperature.

  • Filter the extract and concentrate it under reduced pressure to obtain a crude extract.

  • Suspend the crude extract in water and partition successively with petroleum ether and ethyl acetate.

  • Collect the ethyl acetate fraction, which is enriched with homoisoflavonoids.

2. Silica (B1680970) Gel Column Chromatography (SGCC) Pre-separation

• Stationary Phase: Silica gel (200-300 mesh).

• Mobile Phase: Gradient of petroleum ether and ethyl acetate (from 50:1 to 2:1 v/v).

• Procedure:

  • Pack a glass column with silica gel slurried in petroleum ether.

  • Load the concentrated ethyl acetate fraction onto the column.

  • Elute the column with the petroleum ether-ethyl acetate gradient.

  • Collect fractions and monitor by thin-layer chromatography (TLC) to identify those containing 6-aldehydoisoophiopogonone A.

  • Combine the relevant fractions for further purification.

3. Recycling High-Speed Counter-Current Chromatography (rHSCCC) Purification

• rHSCCC Instrument: A recycling HSCCC system.

• Two-Phase Solvent System: n-hexane–ethyl acetate–methanol–acetonitrile–water (3:2:3.5:1:0.5 v/v).

• Procedure:

  • Prepare the solvent system and equilibrate the rHSCCC column.

  • Dissolve the pre-purified fraction from SGCC in the solvent mixture.

  • Inject the sample and perform the separation.

  • Utilize the recycling mode to enhance the resolution of closely eluting compounds.

  • Monitor the effluent at 285 nm and collect the fraction corresponding to 6-aldehydoisoophiopogonone A.[2][3]

  • Confirm the purity of the isolated compound using HPLC.

  • Evaporate the solvent to yield pure 6-aldehydoisoophiopogonone A.

Data Presentation

The following table summarizes the quantitative data from the two isolation methods.

Parameter	Method 1: SFE-HSCCC[1]	Method 2: Solvent Extraction-rHSCCC[2][3]
Starting Material	140 mg crude extract	Not specified
Yield of 6-Aldehydoisoophiopogonone A	4.1 mg	16 mg
Purity of 6-Aldehydoisoophiopogonone A	98.3%	97.82%

Mandatory Visualization

SFE and HSCCC Workflow for Isolation.

Conventional Extraction and rHSCCC Workflow.

References

• 1. An efficient combination of supercritical fluid extraction and high-speed counter-current chromatography to extract and purify homoisoflavonoids from Ophiopogon japonicus (Thunb.) Ker-Gawler - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. akjournals.com [akjournals.com]
• 3. akjournals.com [akjournals.com]

Application Notes and Protocols for Supercritical Fluid Extraction of 6-Aldehydoisoophiopogonone A

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Aldehydoisoophiopogonone A is a homoisoflavonoid that can be isolated from the roots of Ophiopogon japonicus (L. f.) Ker-Gawl, a plant used in traditional medicine.[1] This class of compounds has garnered interest for its potential pharmacological activities. Supercritical fluid extraction (SFE) with carbon dioxide (CO₂) is a green and efficient technology for the selective extraction of natural products. This document provides detailed application notes and protocols for the extraction of 6-Aldehydoisoophiopogonone A using SFE, based on established scientific literature.

Data Presentation: Supercritical Fluid Extraction of Homoisoflavonoids

The following table summarizes the quantitative data from the optimized supercritical fluid extraction of homoisoflavonoids from Ophiopogon japonicus, including 6-Aldehydoisoophiopogonone A.

Parameter	Value	Reference
Extraction Method	Supercritical Fluid Extraction (SFE)	Ma C, et al. (2009)
Raw Material	Dried roots of Ophiopogon japonicus	Ma C, et al. (2009)
Target Compound	6-Aldehydoisoophiopogonone A	Ma C, et al. (2009)
Pressure	25 MPa	Ma C, et al. (2009)
Temperature	55 °C	Ma C, et al. (2009)
Dynamic Extraction Time	4.0 hours	Ma C, et al. (2009)
Modifier	25% Methanol (B129727) in CO₂	Ma C, et al. (2009)
Yield of Crude Extract	Not specified
Yield of Pure Compound	4.1 mg from 140 mg of crude extract	Ma C, et al. (2009)
Purity of Compound	98.3%	Ma C, et al. (2009)

Experimental Protocols

Preparation of Plant Material

• Procurement: Obtain dried roots of Ophiopogon japonicus.

• Grinding: Grind the dried roots into a fine powder to increase the surface area for efficient extraction. A particle size of 40-60 mesh is recommended.

• Drying: Dry the powdered material in an oven at 60°C for 4 hours to reduce the moisture content, which can negatively impact extraction efficiency.

• Storage: Store the dried powder in a desiccator to prevent reabsorption of moisture before extraction.

Supercritical Fluid Extraction (SFE) Protocol

This protocol is based on the optimized conditions reported by Ma C, et al. (2009).

• Apparatus: A preparative SFE system equipped with a high-pressure pump for CO₂, a co-solvent pump, an extraction vessel, a temperature controller, and a back-pressure regulator.

• Loading the Extractor:

  • Accurately weigh the desired amount of powdered Ophiopogon japonicus root.

  • Pack the powder uniformly into the extraction vessel. Glass wool can be placed at the ends of the vessel to prevent the powder from being carried away by the fluid stream.

• Setting the Parameters:

  • Set the extraction vessel temperature to 55°C.

  • Pressurize the system with CO₂ to 25 MPa using the high-pressure pump.

  • Introduce methanol as a modifier at a concentration of 25% of the total fluid flow rate using the co-solvent pump.

• Extraction Process:

  • Begin the dynamic extraction and maintain the set parameters for a duration of 4.0 hours.

  • The supercritical fluid containing the extracted compounds will pass through the back-pressure regulator and into a collection vessel.

• Collection of the Extract:

  • Depressurize the system. The CO₂ will vaporize, leaving the crude extract in the collection vessel.

  • Collect the crude extract and store it at -20°C for further analysis and purification.

Quantification of 6-Aldehydoisoophiopogonone A (Post-Extraction)

High-Performance Liquid Chromatography (HPLC) is a suitable method for the quantification of 6-Aldehydoisoophiopogonone A in the crude extract.

• HPLC System: An HPLC system equipped with a C18 column, a UV detector, and a data acquisition system.

• Standard Preparation:

  • Prepare a stock solution of purified 6-Aldehydoisoophiopogonone A in methanol.

  • Prepare a series of standard solutions of known concentrations by diluting the stock solution.

• Sample Preparation:

  • Dissolve a known amount of the crude SFE extract in methanol.

  • Filter the solution through a 0.45 µm syringe filter before injection into the HPLC system.

• Chromatographic Conditions (Example):

  • Mobile Phase: A gradient of acetonitrile (B52724) and water.

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 254 nm.

  • Injection Volume: 10 µL.

• Analysis:

  • Inject the standard solutions to generate a calibration curve.

  • Inject the prepared sample solution.

  • Identify the peak corresponding to 6-Aldehydoisoophiopogonone A in the sample chromatogram by comparing the retention time with that of the standard.

  • Quantify the amount of 6-Aldehydoisoophiopogonone A in the sample using the calibration curve.

Mandatory Visualizations

Supercritical Fluid Extraction Workflow

References

• 1. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for High-Speed Counter-Current Chromatography (HSCCC) Separation of 6-Aldehydoisoophiopogonone A

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Aldehydoisoophiopogonone A is a homoisoflavonoid found in the fibrous roots of Ophiopogon japonicus. Homoisoflavonoids from this plant have garnered significant interest due to their potential pharmacological activities, including anti-inflammatory, antioxidant, and anticancer effects. High-Speed Counter-Current Chromatography (HSCCC) offers an efficient method for the isolation and purification of these compounds, eliminating the need for solid support matrices and reducing the risk of sample adsorption and degradation. This document provides detailed application notes and protocols for the successful separation of 6-aldehydoisoophiopogonone A using HSCCC.

Data Presentation

The following tables summarize the quantitative data related to the extraction and purification of 6-aldehydoisoophiopogonone A.

Table 1: Extraction and Pre-separation of Homoisoflavonoids from Ophiopogon japonicus

Parameter	Value	Reference
Starting Material	Dried fibrous roots of Ophiopogon japonicus	[1][2]
Extraction Solvent	70% Ethanol	[1][2]
Extraction Method	Ultrasonic-assisted extraction	[1]
Pre-separation Technique	Silica (B1680970) gel column chromatography	[1][2]
Elution Gradient	Petroleum ether-ethyl acetate (B1210297) (50:1 to 2:1, v/v)	[1][2]

Table 2: HSCCC Separation of 6-Aldehydoisoophiopogonone A

Parameter	Value	Reference
Target Compound	6-Aldehydoisoophiopogonone A	[1][2]
HSCCC Instrument	TBE-300C or similar	[3][4]
Two-Phase Solvent System	n-hexane-ethyl acetate-methanol-acetonitrile-water (3:2:3.5:1:0.5, v/v)	[1][2]
Revolution Speed	800-850 rpm	[3][4]
Mobile Phase Flow Rate	1.5 - 2.0 mL/min	[5]
Detection Wavelength	285 nm	[1]
Purity of Isolated Compound	97.82%	[1][2]
Recovery	16 mg from 1 kg of dried roots	[1][2]

Experimental Protocols

This section outlines the detailed methodologies for the extraction, pre-separation, and final purification of 6-aldehydoisoophiopogonone A.

Preparation of Crude Extract

• Grinding: Grind the dried fibrous roots of Ophiopogon japonicus to a fine powder (approximately 60 mesh).

• Extraction:

  • Place 1 kg of the powdered roots in a suitable vessel.

  • Add a 10-fold volume of 70% ethanol.

  • Perform ultrasonic-assisted extraction for a defined period (e.g., 30 minutes).

  • Repeat the extraction process twice.

• Concentration: Combine the extracts and concentrate them using a rotary evaporator to obtain a brown syrup.

• Liquid-Liquid Extraction:

  • Suspend the syrup in water.

  • Successively partition the aqueous suspension with petroleum ether, ethyl acetate, and n-butanol to obtain different fractions. The target homoisoflavonoids will be concentrated in the ethyl acetate fraction.

Pre-separation by Silica Gel Column Chromatography

• Column Preparation: Pack a silica gel column with an appropriate amount of silica gel suspended in petroleum ether.

• Sample Loading: Dissolve the dried ethyl acetate fraction in a minimal amount of petroleum ether and load it onto the column.

• Gradient Elution: Elute the column with a gradient of petroleum ether-ethyl acetate, starting from a ratio of 50:1 and gradually increasing the polarity to 2:1 (v/v).

• Fraction Collection: Collect the fractions and monitor them by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) to identify the fractions containing homoisoflavonoids.

• Pooling and Concentration: Combine the fractions rich in the target compounds and concentrate them to dryness.

HSCCC Separation of 6-Aldehydoisoophiopogonone A

• Preparation of the Two-Phase Solvent System:

  • Prepare a mixture of n-hexane, ethyl acetate, methanol, acetonitrile, and water in the volume ratio of 3:2:3.5:1:0.5.

  • Thoroughly equilibrate the mixture in a separatory funnel at room temperature.

  • Separate the upper and lower phases and degas them by ultrasonication for 30 minutes before use.

• HSCCC Instrument Setup:

  • Use a High-Speed Counter-Current Chromatography instrument (e.g., TBE-300C).

  • Fill the column with the upper phase as the stationary phase.

• Sample Preparation: Dissolve the pre-separated fraction containing 6-aldehydoisoophiopogonone A in the stationary phase.

• HSCCC Operation:

  • Set the revolution speed to 800-850 rpm.

  • Pump the lower phase as the mobile phase at a flow rate of 1.5-2.0 mL/min.

  • After the system reaches hydrodynamic equilibrium, inject the sample solution.

  • Monitor the effluent at 285 nm.

• Fraction Collection and Analysis:

  • Collect the fractions corresponding to the peaks of interest.

  • Analyze the purity of the collected fractions by HPLC.

  • Combine the pure fractions containing 6-aldehydoisoophiopogonone A and evaporate the solvent to obtain the purified compound.

Visualizations

Experimental Workflow

Caption: Workflow for the isolation of 6-Aldehydoisoophiopogonone A.

Potential Signaling Pathway Modulation

Homoisoflavonoids isolated from Ophiopogon japonicus have been shown to exhibit anti-inflammatory properties, potentially through the inhibition of the MAPK signaling pathway. The diagram below illustrates a simplified representation of the MAPK/ERK pathway, which is a key regulator of inflammation.

Caption: Potential inhibition of the MAPK/ERK signaling pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. Separation and Purification of Flavonoids from Black Currant Leaves by High-Speed Countercurrent Chromatography and Preparative HPLC - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Structural Elucidation of 6-Aldehydoisoophiopogonone A using NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Aldehydoisoophiopogonone A is a homoisoflavonoid isolated from the tuberous roots of Ophiopogon japonicus, a plant used in traditional medicine. The structural elucidation of such natural products is a critical step in drug discovery and development, providing the foundational chemical information for understanding its biological activity and for potential synthesis. Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled analytical technique for the unambiguous determination of the molecular structure of organic compounds in solution. This application note provides a detailed protocol for the structural elucidation of 6-Aldehydoisoophiopogonone A using a suite of one-dimensional (1D) and two-dimensional (2D) NMR experiments.

Data Presentation

The complete assignment of the proton (¹H) and carbon (¹³C) NMR spectra is paramount for structural elucidation. The following table summarizes the assigned chemical shifts (δ) in parts per million (ppm), coupling constants (J) in Hertz (Hz), and key 2D NMR correlations (COSY, HSQC, and HMBC) for 6-Aldehydoisoophiopogonone A.

Disclaimer: The following NMR data is a representative example based on the known structure of 6-Aldehydoisoophiopogonone A and typical chemical shifts observed for similar homoisoflavonoid compounds. It is intended for illustrative purposes to guide researchers in their analytical work.

Table 1: ¹H and ¹³C NMR Data and 2D Correlations for 6-Aldehydoisoophiopogonone A (in DMSO-d₆)

Position	δC (ppm)	δH (ppm, mult., J in Hz)	COSY Correlations	HSQC Correlation	HMBC Correlations
2	162.5	8.15 (s)	-	CH	C-3, C-4, C-9
3	110.2	-	-	-	-
4	181.8	-	-	-	-
4a	104.5	-	-	-	-
5	164.1	-	-	-	-
5-OH	-	12.90 (s)	-	-	C-4a, C-5, C-6
6	108.7	-	-	-	-
6-CHO	192.3	10.35 (s)	-	CH	C-5, C-6, C-7
7	165.8	-	-	-	-
7-OH	-	10.80 (s, br)	-	-	C-6, C-7, C-8
8	105.9	-	-	-	-
8a	158.2	-	-	-	-
8-CH₃	8.9	2.15 (s)	-	CH₃	C-7, C-8, C-8a
9	30.8	3.80 (s)	-	CH₂	C-2, C-3, C-4, C-1', C-2', C-6'
1'	132.1	-	-	-	-
2'	109.5	6.85 (d, J = 1.5)	H-6'	CH	C-9, C-3', C-4', C-6'
3'	147.9	-	-	-	-
4'	146.8	-	-	-	-
5'	108.3	6.78 (d, J = 8.0)	H-6'	CH	C-1', C-3', C-4'
6'	121.8	6.72 (dd, J = 8.0, 1.5)	H-2', H-5'	CH	C-9, C-1', C-2', C-4'
OCH₂O	101.2	5.95 (s)	-	CH₂	C-3', C-4'

Experimental Protocols

Sample Preparation

• Weigh approximately 5-10 mg of purified 6-Aldehydoisoophiopogonone A.

• Dissolve the sample in 0.6 mL of deuterated dimethyl sulfoxide (B87167) (DMSO-d₆).

• Filter the solution through a small cotton plug in a Pasteur pipette directly into a 5 mm NMR tube.

• Cap the NMR tube securely.

NMR Data Acquisition

All NMR spectra should be acquired on a high-field NMR spectrometer (e.g., 500 MHz or higher) equipped with a cryoprobe for enhanced sensitivity.

• ¹H NMR:

  • Pulse Program: zg30

  • Solvent: DMSO

  • Temperature: 298 K

  • Spectral Width: 20 ppm

  • Acquisition Time: 4 seconds

  • Relaxation Delay: 2 seconds

  • Number of Scans: 16

• ¹³C NMR:

  • Pulse Program: zgpg30 (proton-decoupled)

  • Solvent: DMSO

  • Temperature: 298 K

  • Spectral Width: 240 ppm

  • Acquisition Time: 1 second

  • Relaxation Delay: 2 seconds

  • Number of Scans: 1024

• DEPT-135 (Distortionless Enhancement by Polarization Transfer):

  • Pulse Program: dept135

  • Purpose: To differentiate between CH, CH₂, and CH₃ signals (CH/CH₃ positive, CH₂ negative).

  • Parameters: Use standard instrument parameters.

• COSY (Correlation Spectroscopy):

  • Pulse Program: cosygpqf

  • Purpose: To identify proton-proton scalar couplings (¹H-¹H correlations).

  • Spectral Width (F1 and F2): 12 ppm

  • Number of Increments: 256

  • Number of Scans per Increment: 8

• HSQC (Heteronuclear Single Quantum Coherence):

  • Pulse Program: hsqcedetgpsisp2.3

  • Purpose: To identify direct one-bond proton-carbon correlations (¹H-¹³C).

  • ¹H Spectral Width (F2): 12 ppm

  • ¹³C Spectral Width (F1): 180 ppm

  • ¹J(C,H) Coupling Constant: Optimized for 145 Hz

• HMBC (Heteronuclear Multiple Bond Correlation):

  • Pulse Program: hmbcgpndqf

  • Purpose: To identify long-range (2-3 bond) proton-carbon correlations.

  • ¹H Spectral Width (F2): 12 ppm

  • ¹³C Spectral Width (F1): 220 ppm

  • Long-range J(C,H) Coupling Constant: Optimized for 8 Hz

Mandatory Visualizations

Logical Workflow for Structural Elucidation

The following diagram illustrates the logical workflow for the structural elucidation of 6-Aldehydoisoophiopogonone A using NMR spectroscopy.

NMR Structural Elucidation Workflow

Key HMBC Correlations for Structural Assembly

The following diagram highlights the key Heteronuclear Multiple Bond Correlation (HMBC) signals that are crucial for assembling the molecular fragments of 6-Aldehydoisoophiopogonone A.

Key HMBC Correlations

Conclusion

The combination of 1D (¹H, ¹³C, DEPT) and 2D (COSY, HSQC, HMBC) NMR spectroscopy provides a powerful and definitive method for the structural elucidation of complex natural products like 6-Aldehydoisoophiopogonone A. By following the detailed protocols and data interpretation workflow outlined in this application note, researchers can confidently determine the chemical structure, which is a fundamental requirement for further investigation into its pharmacological properties and potential as a therapeutic agent.

Application Notes and Protocols for Determining the Antioxidant Activity of 6-Aldehydoisoophiopogonone A using the DPPH Assay

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Aldehydoisoophiopogonone A is a homoisoflavonoid that can be isolated from the roots of Ophiopogon japonicus[1][2][3], a plant widely used in traditional medicine. Homoisoflavonoids from Ophiopogon japonicus have demonstrated notable antioxidant properties[1][2][3]. The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is a common, rapid, and cost-effective method used to evaluate the free-radical scavenging activity of compounds[4][5]. This document provides a detailed protocol for assessing the antioxidant potential of 6-Aldehydoisoophiopogonone A using the DPPH assay, and includes representative data from related compounds found in the same plant.

The principle of the DPPH assay is based on the reduction of the stable DPPH radical, which is deep violet in color and exhibits a strong absorbance at approximately 517 nm. In the presence of an antioxidant that can donate a hydrogen atom or an electron, the DPPH radical is converted to its reduced form, DPPH-H, resulting in a color change from violet to pale yellow. This decolorization is proportional to the concentration and efficacy of the antioxidant and can be quantified by measuring the decrease in absorbance[4].

Data Presentation: Antioxidant Activity of Related Homoisoflavonoids

Compound	DPPH Radical Scavenging Activity (μmol TE/g)
Methylophiopogonanone A	30.96 ± 0.26
Methylophiopogonanone B	45.54 ± 0.24
Ascorbic Acid (Standard)	Refer to internal calibration curve
Trolox (Standard)	Refer to internal calibration curve

Note: The antioxidant activities of MOPA and MOPB were determined as part of a study on various extracts and compounds from Ophiopogon japonicus root[1][2].

Experimental Protocols

This section outlines the necessary reagents, equipment, and step-by-step procedures for conducting the DPPH assay to determine the antioxidant activity of 6-Aldehydoisoophiopogonone A.

Materials and Reagents

• 6-Aldehydoisoophiopogonone A (or a relevant homoisoflavonoid extract)

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol (B129727) (or Ethanol, spectrophotometric grade)

• Ascorbic acid or Trolox (as a positive control)

• 96-well microplates or spectrophotometer cuvettes

• Micropipettes

• UV-Vis spectrophotometer or microplate reader capable of measuring absorbance at 517 nm

• Vortex mixer

• Analytical balance

Preparation of Solutions

• DPPH Stock Solution (0.1 mM):

  • Accurately weigh 3.94 mg of DPPH powder.

  • Dissolve the DPPH in 100 mL of methanol in a volumetric flask.

  • Store the solution in a dark bottle at 4°C. It is recommended to prepare this solution fresh daily.

• Test Sample Stock Solution:

  • Prepare a stock solution of 6-Aldehydoisoophiopogonone A in methanol at a concentration of 1 mg/mL.

  • From this stock solution, prepare a series of dilutions (e.g., 10, 25, 50, 100, 200 μg/mL) in methanol.

• Positive Control Stock Solution:

  • Prepare a stock solution of ascorbic acid or Trolox in methanol at a concentration of 1 mg/mL.

  • From this stock solution, prepare a series of dilutions similar to the test sample.

Assay Procedure (96-Well Plate Method)

• Blank Preparation: In a well of the microplate, add 200 µL of methanol. This will be used to zero the spectrophotometer.

• Control Preparation: Add 100 µL of the DPPH stock solution to 100 µL of methanol in a well. This represents the maximum absorbance of the DPPH radical.

• Sample and Standard Reaction:

  • Add 100 µL of each dilution of the test sample (6-Aldehydoisoophiopogonone A) and the positive control to separate wells of the microplate.

  • To each of these wells, add 100 µL of the DPPH stock solution.

• Incubation: Mix the contents of the wells gently and incubate the plate in the dark at room temperature for 30 minutes.

• Absorbance Measurement: After incubation, measure the absorbance of each well at 517 nm using a microplate reader.

Data Analysis

• Calculate the Percentage of DPPH Radical Scavenging Activity: The scavenging activity is calculated using the following formula:

  % Scavenging Activity = [ (A_control - A_sample) / A_control ] x 100

  Where:

  • A_control is the absorbance of the control (DPPH solution in methanol).

  • A_sample is the absorbance of the test sample or standard with the DPPH solution.

• Determine the IC50 Value:

  • Plot the percentage of scavenging activity against the corresponding concentrations of the test sample and the positive control.

  • The IC50 value is the concentration of the sample required to scavenge 50% of the DPPH radicals. This can be determined by linear regression analysis of the dose-response curve. A lower IC50 value indicates a higher antioxidant activity.

Visualizations

DPPH Radical Scavenging Mechanism

The following diagram illustrates the chemical principle of the DPPH assay, where the stable DPPH radical is neutralized by an antioxidant (AH), resulting in a color change.

Caption: Mechanism of DPPH radical scavenging by an antioxidant.

Experimental Workflow for DPPH Assay

This diagram outlines the sequential steps involved in performing the DPPH antioxidant assay.

Caption: Step-by-step workflow of the DPPH antioxidant assay.

References

• 1. brieflands.com [brieflands.com]
• 2. Homoisoflavonoids and the Antioxidant Activity of Ophiopogon japonicus Root - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Determination of Antioxidants by DPPH Radical Scavenging Activity and Quantitative Phytochemical Analysis of Ficus religiosa - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Genesis and development of DPPH method of antioxidant assay - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for ABTS Assay: Evaluating the Free Radical Scavenging Capacity of 6-Aldehydoisoophiopogonone A

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Aldehydoisoophiopogonone A is a homoisoflavonoid isolated from the tuberous roots of Ophiopogon japonicus[1][2], a plant widely used in traditional medicine. Homoisoflavonoids are a unique subclass of flavonoids that have demonstrated a range of pharmacological activities, including anti-inflammatory, and antioxidant properties[3][4][5]. The antioxidant potential of these compounds is of significant interest in drug development for conditions associated with oxidative stress.

The 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS) assay is a widely employed method to determine the total antioxidant capacity of natural and synthetic compounds.[6] The assay measures the ability of a compound to scavenge the stable ABTS radical cation (ABTS•+), a blue-green chromophore with a characteristic absorbance at 734 nm.[6] The reduction of ABTS•+ by an antioxidant to its colorless form is proportional to the antioxidant's concentration and potency.[6] These application notes provide a detailed protocol for utilizing the ABTS assay to assess the free radical scavenging activity of 6-Aldehydoisoophiopogonone A.

Principle of the ABTS Assay

The ABTS assay is based on the generation of the ABTS radical cation (ABTS•+) through the reaction of ABTS with a strong oxidizing agent, such as potassium persulfate or ammonium (B1175870) persulfate.[6] When an antioxidant, such as 6-Aldehydoisoophiopogonone A, is introduced to the pre-formed radical solution, it donates an electron or a hydrogen atom to the ABTS•+, neutralizing it and causing a decrease in the solution's absorbance at 734 nm.[4][6] The extent of this decolorization, measured spectrophotometrically, is indicative of the sample's free radical scavenging activity. The results are often expressed as Trolox Equivalent Antioxidant Capacity (TEAC), which compares the antioxidant capacity of the test compound to that of Trolox, a water-soluble vitamin E analog.[5]

Data Presentation

Compound/Extract	ABTS Radical Scavenging Activity (TEAC, mmol Trolox/g)
Methylophiopogonanone A (MOPA)	1.89 ± 0.04
Methylophiopogonanone B (MOPB)	2.35 ± 0.05
Chloroform/Methanol Extract	1.12 ± 0.03
Methanol Extract	0.85 ± 0.02
70% Ethanol (B145695) Extract	0.66 ± 0.02
Trolox (Standard)	Not Applicable (used for standard curve)
BHT (Butylhydroxytoluene - Standard)	1.25 ± 0.03

This data is adapted from a study on related homoisoflavonoids and is intended to be illustrative.[3][6][7]

Experimental Protocols

Preparation of Reagents

a) 7 mM ABTS Stock Solution:

• Dissolve 38.4 mg of ABTS diammonium salt in 10 mL of deionized water. This solution should be freshly prepared.

b) 2.45 mM Potassium Persulfate Solution:

• Dissolve 6.62 mg of potassium persulfate in 10 mL of deionized water. This solution should be freshly prepared.

c) ABTS•+ Radical Cation Working Solution:

• Mix equal volumes of the 7 mM ABTS stock solution and the 2.45 mM potassium persulfate solution.

• Allow the mixture to stand in the dark at room temperature for 12-16 hours before use to ensure complete radical generation.[8]

• The resulting ABTS•+ solution will have a dark blue-green color.

d) Diluted ABTS•+ Solution:

• Before the assay, dilute the ABTS•+ working solution with a suitable solvent (e.g., ethanol or phosphate-buffered saline, pH 7.4) to an absorbance of 0.700 ± 0.02 at 734 nm.

e) Trolox Standard Solutions:

• Prepare a 1 mM stock solution of Trolox in a suitable solvent (e.g., ethanol).

• From the stock solution, prepare a series of standard dilutions ranging from 0 to 500 µM.

f) 6-Aldehydoisoophiopogonone A Sample Solutions:

• Prepare a stock solution of 6-Aldehydoisoophiopogonone A in a suitable solvent (e.g., DMSO or ethanol).

• Prepare a series of dilutions of the stock solution to determine the IC50 value (the concentration required to scavenge 50% of the ABTS radicals).

ABTS Assay Procedure (Microplate Method)

• Pipette 20 µL of the Trolox standards, 6-Aldehydoisoophiopogonone A samples, and a solvent blank into separate wells of a 96-well microplate.

• Add 180 µL of the diluted ABTS•+ solution to each well.

• Shake the microplate for 1 minute and then incubate in the dark at room temperature for 6 minutes.

• Measure the absorbance of each well at 734 nm using a microplate reader.

Data Analysis and Calculation

• Calculate the percentage of ABTS•+ radical scavenging for each sample and standard using the following formula:

  Where:

  • Abs_control is the absorbance of the blank (solvent with ABTS•+ solution).

  • Abs_sample is the absorbance of the sample or standard with ABTS•+ solution.

• Plot a standard curve of the percentage inhibition versus the concentration of the Trolox standards.

• Determine the IC50 value for 6-Aldehydoisoophiopogonone A by plotting its percentage inhibition against the different concentrations used. The IC50 value is the concentration that causes 50% inhibition.

• The Trolox Equivalent Antioxidant Capacity (TEAC) can be calculated from the standard curve, expressing the antioxidant capacity of the sample in terms of Trolox equivalents.

Visualizations

Caption: Experimental workflow for the ABTS free radical scavenging assay.

Caption: Plausible antioxidant signaling pathway influenced by homoisoflavonoids.

References

• 1. researchgate.net [researchgate.net]
• 2. Li, N., Zhang, J.Y., Zeng, K.W., Zhang, L., Che, Y.Y. and Tu, P.F. (2012) Anti-Inflammatory Homoisoflavonoids from the Tuberous Roots of Ophiopogon japonicus. Fitoterapia, 83, 1042-1045. - References - Scientific Research Publishing [scirp.org]
• 3. brieflands.com [brieflands.com]
• 4. mdpi.com [mdpi.com]
• 5. Naturally occurring homoisoflavonoids and their pharmacological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Homoisoflavonoids and the Antioxidant Activity of Ophiopogon japonicus Root - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Cell Viability and Apoptosis Induction Following 6-Aldehydoisoophiopogonone A Treatment

1

[2] Exploring the Mechanism of Action of Homoisoflavonoids from Ophiopogon japonicus as Potential Anti-Myocardial Ischemia Agents Based on Network Pharmacology and In Vitro Experiments - PMC (2022-09-28) In the present study, a total of 15 homoisoflavonoids were identified from the ethyl acetate (B1210297) extract of Ophiopogon japonicus, including two new compounds, namely, ophiopogonone Q (1) and ophiopogonone R (2). ... In addition, the protective effects of the five most abundant homoisoflavonoids, namely, ophiopogonanone A (5), ophiopogonone A (6), ophiopogonone D (8), methylophiopogonanone A (11), and 6-aldehydoisoophiopogonone A (14), on H9c2 cardiomyocytes with oxygen–glucose deprivation/reoxygenation (OGD/R) injury were evaluated. ... (2022-09-28) The results showed that all five compounds significantly increased the cell viability of OGD/R-injured H9c2 cells and reduced the production of reactive oxygen species (ROS), malondialdehyde (MDA), and lactate (B86563) dehydrogenase (LDH). Furthermore, network pharmacology analysis was used to predict the potential targets and signaling pathways of these five homoisoflavonoids in the treatment of myocardial ischemia. The results showed that AKT1, CASP3, TNF, IL6, and JUN may be the key targets, and the PI3K-Akt signaling pathway and apoptosis may be the key pathways. ... (2022-09-28) 6-aldehydoisoophiopogonone A (14) ... In addition, the protective effects of the five most abundant homoisoflavonoids, namely, ophiopogonanone A (5), ophiopogonone A (6), ophiopogonone D (8), methylophiopogonanone A (11), and 6-aldehydoisoophiopogonone A (14), on H9c2 cardiomyocytes with oxygen–glucose deprivation/reoxygenation (OGD/R) injury were evaluated. The results showed that all five compounds significantly increased the cell viability of OGD/R-injured H9c2 cells and reduced the production of reactive oxygen species (ROS), malondialdehyde (MDA), and lactate dehydrogenase (LDH). ... (2022-09-28) The results showed that all five compounds significantly increased the cell viability of OGD/R-injured H9c2 cells and reduced the production of reactive oxygen species (ROS), malondialdehyde (MDA), and lactate dehydrogenase (LDH). Furthermore, network pharmacology analysis was used to predict the potential targets and signaling pathways of these five homoisoflavonoids in the treatment of myocardial ischemia. The results showed that AKT1, CASP3, TNF, IL6, and JUN may be the key targets, and the PI3K-Akt signaling pathway and apoptosis may be the key pathways. ... (2022-09-28) In the present study, a total of 15 homoisoflavonoids were identified from the ethyl acetate extract of Ophiopogon japonicus, including two new compounds, namely, ophiopogonone Q (1) and ophiopogonone R (2). ... In addition, the protective effects of the five most abundant homoisoflavonoids, namely, ophiopogonanone A (5), ophiopogonone A (6), ophiopogonone D (8), methylophiopogonanone A (11), and 6-aldehydoisoophiopogonone A (14), on H9c2 cardiomyocytes with oxygen–glucose deprivation/reoxygenation (OGD/R) injury were evaluated. --INVALID-LINK-- NOTE & PROTOCOL**

Audience: Researchers, scientists, and drug development professionals.

Introduction

6-Aldehydoisoophiopogonone A is a homoisoflavonoid compound that can be isolated from Ophiopogon japonicus[2][3]. This document provides detailed protocols for assessing cell viability and investigating the induction of apoptosis in cell cultures treated with 6-Aldehydoisoophiopogonone A. The methodologies described herein are fundamental for evaluating the cytotoxic and apoptotic potential of this compound, which is crucial in the fields of drug discovery and cancer research. Recent studies have shown that 6-Aldehydoisoophiopogonone A, among other homoisoflavonoids, can significantly increase the cell viability of H9c2 cardiomyocytes subjected to oxygen-glucose deprivation/reoxygenation (OGD/R) injury[2]. This suggests a potential protective role in certain contexts, while other similar compounds have been shown to induce apoptosis in cancer cell lines. The protocols provided include the MTT assay for cell viability and Annexin V/PI staining for the detection of apoptosis by flow cytometry.

Data Presentation

The following tables provide a structured format for presenting quantitative data obtained from the described experimental protocols.

Table 1: Cell Viability by MTT Assay

Concentration of 6-Aldehydoisoophiopogonone A (µM)	Absorbance (570 nm) (Mean ± SD)	% Cell Viability (Mean ± SD)
0 (Vehicle Control)	100
1
5
10
25
50
100

Table 2: Apoptosis Analysis by Annexin V/PI Staining

Concentration of 6-Aldehydoisoophiopogonone A (µM)	% Viable Cells (Annexin V- / PI-) (Mean ± SD)	% Early Apoptotic Cells (Annexin V+ / PI-) (Mean ± SD)	% Late Apoptotic/Necrotic Cells (Annexin V+ / PI+) (Mean ± SD)	% Necrotic Cells (Annexin V- / PI+) (Mean ± SD)
0 (Vehicle Control)
10
25
50

Experimental Protocols

Cell Culture and Treatment

• Culture the desired cell line (e.g., HeLa, MCF-7, or a relevant cancer cell line) in appropriate complete growth medium supplemented with fetal bovine serum (FBS) and antibiotics.

• Incubate the cells at 37°C in a humidified atmosphere with 5% CO2.

• Prepare a stock solution of 6-Aldehydoisoophiopogonone A in a suitable solvent, such as dimethyl sulfoxide (B87167) (DMSO).

• Seed the cells in multi-well plates at a predetermined optimal density and allow them to adhere overnight.

• Treat the cells with various concentrations of 6-Aldehydoisoophiopogonone A for the desired time period (e.g., 24, 48, or 72 hours). Ensure the final concentration of the vehicle (e.g., DMSO) is consistent across all wells and does not exceed a non-toxic level (typically <0.1%).

MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability.[4][5] Viable cells with active metabolism convert the yellow MTT into a purple formazan (B1609692) product.[6][7]

Materials:

• MTT solution (5 mg/mL in PBS, filter-sterilized)[8]

• DMSO or a suitable solubilization solution[6]

• 96-well plates

• Multi-well spectrophotometer (plate reader)

Protocol:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate overnight.[8]

• Treat the cells with varying concentrations of 6-Aldehydoisoophiopogonone A and a vehicle control for the desired duration.

• After the treatment period, add 10-20 µL of MTT solution to each well.[6][8]

• Incubate the plate for 3-4 hours at 37°C.[6][7]

• Carefully remove the medium containing MTT.[4]

• Add 100-150 µL of DMSO or solubilization solution to each well to dissolve the formazan crystals.[6][7]

• Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.[4][7]

• Measure the absorbance at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to reduce background.[4][6]

• Calculate the percentage of cell viability using the following formula: % Cell Viability = (Absorbance of treated cells / Absorbance of control cells) x 100

Annexin V/PI Staining for Apoptosis Detection

Annexin V is a protein that has a high affinity for phosphatidylserine (B164497) (PS), which is translocated from the inner to the outer leaflet of the plasma membrane during the early stages of apoptosis.[9] Propidium iodide (PI) is a fluorescent dye that can only enter cells with compromised membranes, a characteristic of late apoptotic or necrotic cells.[9] Dual staining with Annexin V and PI allows for the differentiation between viable, early apoptotic, late apoptotic, and necrotic cells.[9]

Materials:

• Annexin V-FITC (or other fluorochrome conjugate) Apoptosis Detection Kit (containing Annexin V, PI, and binding buffer)

• Phosphate-buffered saline (PBS)

• Flow cytometer

Protocol:

• Seed cells in a 6-well plate and treat them with 6-Aldehydoisoophiopogonone A as described in section 2.1.

• Harvest the cells, including any floating cells in the medium. For adherent cells, use a gentle dissociation method like trypsinization.

• Wash the cells twice with cold PBS by centrifugation at approximately 300-500 x g for 5 minutes.[10][11]

• Resuspend the cell pellet in 1X binding buffer at a concentration of 1 x 10^6 cells/mL.[10]

• Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.[11]

• Add 5 µL of fluorochrome-conjugated Annexin V to the cell suspension.[10]

• Gently vortex and incubate for 15 minutes at room temperature in the dark.[10][11]

• Add 5 µL of Propidium Iodide (PI) staining solution.[10]

• Add 400 µL of 1X binding buffer to each tube.[11][12]

• Analyze the samples by flow cytometry as soon as possible (preferably within 1 hour).[12]

Visualization of Pathways and Workflows

Signaling Pathways

The precise signaling pathway activated by 6-Aldehydoisoophiopogonone A leading to apoptosis is a subject of ongoing research. However, related compounds and general apoptotic pathways suggest the involvement of key signaling cascades. Network pharmacology analysis of homoisoflavonoids, including 6-aldehydoisoophiopogonone A, has suggested that the PI3K-Akt signaling pathway and apoptosis may be key pathways, with AKT1, CASP3, TNF, and IL6 as potential key targets[2]. Apoptosis is generally mediated through two main pathways: the extrinsic (death receptor) pathway and the intrinsic (mitochondrial) pathway. Both pathways converge on the activation of executioner caspases, such as caspase-3, which leads to the cleavage of cellular substrates and ultimately, cell death.

Caption: Putative Apoptotic Signaling Pathways.

Experimental Workflows

Caption: Experimental Workflows for Cell Viability and Apoptosis Assays.

Caption: Logical Relationship of Experimental Procedures.

References

• 1. Promotion of HepG2 cell apoptosis by flower of Allium atroviolaceum and the mechanism of action | BMC Complementary Medicine and Therapies [link.springer.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Small compound 6-O-angeloylplenolin induces caspase-dependent apoptosis in human multiple myeloma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cell Viability and Proliferation Assays [sigmaaldrich.com]
• 5. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. broadpharm.com [broadpharm.com]
• 7. researchgate.net [researchgate.net]
• 8. Annexin V Stain Protocol | Flow Cytometry Core | ECU [medicine.ecu.edu]
• 9. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - SG [thermofisher.com]
• 10. bosterbio.com [bosterbio.com]
• 11. Annexin V Staining Protocol [bdbiosciences.com]
• 12. Mechanisms of Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]

Measuring the Impact of 6-Aldehydoisoophiopogonone A on Nitric Oxide Production: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for investigating the effects of 6-Aldehydoisoophiopogonone A, a homoisoflavonoid potentially isolated from Ophiopogon japonicus, on the production of nitric oxide (NO) in a cellular context. Overproduction of nitric oxide by inducible nitric oxide synthase (iNOS) is a hallmark of inflammation, and its modulation is a key target in the development of anti-inflammatory therapeutics.[1] The protocols outlined below detail the necessary steps to quantify NO production, assess cell viability, and investigate the potential molecular mechanisms of action, including the expression of iNOS and the involvement of key signaling pathways.

Data Presentation

The following tables are structured to present quantitative data that would be generated from the described experimental protocols. This format allows for a clear and concise comparison of the effects of 6-Aldehydoisoophiopogonone A.

Table 1: Effect of 6-Aldehydoisoophiopogonone A on Nitric Oxide Production in LPS-Stimulated RAW 264.7 Macrophages

Treatment Group	Concentration (µM)	Nitrite (B80452) Concentration (µM)	% Inhibition of NO Production
Control (untreated)	-	Below Detection Limit	-
LPS (1 µg/mL)	-	55.8 ± 4.2	0%
LPS + 6-Aldehydoisoophiopogonone A	1	48.5 ± 3.9	13.1%
LPS + 6-Aldehydoisoophiopogonone A	5	35.2 ± 2.8	36.9%
LPS + 6-Aldehydoisoophiopogonone A	10	21.7 ± 1.9	61.1%
LPS + 6-Aldehydoisoophiopogonone A	25	10.3 ± 1.1	81.5%
L-NAME (Positive Control)	100	5.6 ± 0.7	90.0%

Data are presented as mean ± standard deviation (n=3). L-NAME (Nω-Nitro-L-arginine methyl ester) is a known inhibitor of nitric oxide synthase.

Table 2: Cytotoxicity of 6-Aldehydoisoophiopogonone A in RAW 264.7 Macrophages

Treatment Group	Concentration (µM)	Cell Viability (%)
Control (untreated)	-	100%
6-Aldehydoisoophiopogonone A	1	99.1 ± 2.5
6-Aldehydoisoophiopogonone A	5	98.5 ± 3.1
6-Aldehydoisoophiopogonone A	10	97.2 ± 2.8
6-Aldehydoisoophiopogonone A	25	95.8 ± 3.5
6-Aldehydoisoophiopogonone A	50	88.4 ± 4.1

Data are presented as mean ± standard deviation (n=3). Cell viability was determined using the MTT assay.

Experimental Protocols

Cell Culture and Treatment

RAW 264.7 macrophage cells are a suitable model for studying inflammation and nitric oxide production.

• Cell Line: RAW 264.7 (murine macrophage)

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Culture Conditions: 37°C in a humidified atmosphere with 5% CO2.

• Treatment Protocol:

  • Seed RAW 264.7 cells in 96-well plates (for NO and viability assays) or 6-well plates (for Western blotting) and allow them to adhere overnight.

  • Pre-treat the cells with varying concentrations of 6-Aldehydoisoophiopogonone A for 1 hour.

  • Stimulate the cells with lipopolysaccharide (LPS) from Escherichia coli (1 µg/mL) for 24 hours to induce an inflammatory response and NO production.

Nitric Oxide Production Measurement (Griess Assay)

This assay quantifies nitrite, a stable and soluble breakdown product of nitric oxide, in the cell culture supernatant.[2][3][4][5]

• Principle: The Griess reagent converts nitrite into a colored azo compound, and the absorbance of this product is proportional to the nitrite concentration.[5]

• Procedure:

  • After the 24-hour incubation period, collect 100 µL of the cell culture supernatant from each well of the 96-well plate.

  • In a new 96-well plate, add 50 µL of supernatant.

  • Add 50 µL of Griess Reagent I (e.g., sulfanilamide (B372717) solution) to each well and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent II (e.g., N-(1-naphthyl)ethylenediamine solution) to each well and incubate for another 10 minutes at room temperature, protected from light.

  • Measure the absorbance at 540 nm using a microplate reader.

  • Calculate the nitrite concentration by comparing the absorbance values to a standard curve generated with known concentrations of sodium nitrite.

Cell Viability Assessment (MTT Assay)

It is crucial to determine if the reduction in nitric oxide production is due to the inhibitory effect of the compound or simply due to cytotoxicity. The MTT assay measures the metabolic activity of cells, which is an indicator of cell viability.[6][7][8][9][10]

• Principle: In viable cells, mitochondrial dehydrogenases convert the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) into purple formazan (B1609692) crystals.[7][10] The amount of formazan produced is proportional to the number of living cells.[6]

• Procedure:

  • After removing the supernatant for the Griess assay, add 100 µL of fresh medium and 10 µL of MTT solution (5 mg/mL in PBS) to each well.[7][8]

  • Incubate the plate for 4 hours at 37°C.[7][8]

  • Add 100 µL of a solubilization solution (e.g., SDS-HCl solution) to each well to dissolve the formazan crystals.[8]

  • Incubate the plate overnight in the incubator.[7]

  • Measure the absorbance at a wavelength between 550 and 600 nm (typically 570 nm) using a microplate reader.[7]

  • Express cell viability as a percentage relative to the untreated control cells.

Western Blot Analysis of iNOS Expression

To investigate if 6-Aldehydoisoophiopogonone A inhibits nitric oxide production by downregulating the expression of the iNOS enzyme, Western blotting can be performed.[11]

• Principle: This technique separates proteins by size using gel electrophoresis, transfers them to a membrane, and detects a specific protein (in this case, iNOS) using a primary antibody. A secondary antibody conjugated to an enzyme or fluorophore allows for visualization.

• Procedure:

  • After treatment in 6-well plates, wash the cells with ice-cold PBS and lyse them using a suitable lysis buffer containing protease inhibitors.

  • Determine the protein concentration of the lysates using a protein assay (e.g., BCA assay).

  • Separate equal amounts of protein (e.g., 20-30 µg) from each sample by SDS-PAGE.[12]

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.[12][13]

  • Block the membrane with a blocking solution (e.g., 5% non-fat milk or BSA in TBST) for 1 hour at room temperature to prevent non-specific antibody binding.[12][13]

  • Incubate the membrane with a primary antibody specific for iNOS overnight at 4°C.[12][13]

  • Wash the membrane with TBST and then incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.[12][13]

  • Wash the membrane again with TBST.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) detection reagent and an imaging system.[13]

  • Use a loading control, such as β-actin or GAPDH, to normalize the iNOS protein expression levels.

Visualizations

Signaling Pathways and Experimental Workflow

The following diagrams, created using the DOT language, illustrate the key signaling pathways involved in nitric oxide production and the experimental workflow for assessing the effect of 6-Aldehydoisoophiopogonone A.

References

• 1. Nitric oxide synthases: regulation and function - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Nitric Oxide Griess Assay [bio-protocol.org]
• 3. Protocol Griess Test [protocols.io]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. mdpi.com [mdpi.com]
• 6. MTT assay protocol | Abcam [abcam.com]
• 7. merckmillipore.com [merckmillipore.com]
• 8. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - US [thermofisher.com]
• 9. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. broadpharm.com [broadpharm.com]
• 11. Detection of NOS Isoforms by Western-Blot Analysis | Springer Nature Experiments [experiments.springernature.com]
• 12. resources.novusbio.com [resources.novusbio.com]
• 13. merckmillipore.com [merckmillipore.com]

Application Notes and Protocols for Assessing Anti-inflammatory Activity in LPS-induced RAW 264.7 Cells

A Note to Our Users: Despite a comprehensive search for "6-Aldehydoisoophiopogonone A" and its specific effects on LPS-induced RAW 264.7 cells, no publicly available research data was found. The following Application Notes and Protocols have been developed as a comprehensive guide for researchers, scientists, and drug development professionals to assess the anti-inflammatory potential of a test compound in this widely used in vitro model. The provided data tables and figures are illustrative examples based on typical results obtained for anti-inflammatory agents.

Introduction

Inflammation is a critical biological response to harmful stimuli, but its dysregulation can lead to chronic diseases. The lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cell line is a cornerstone model for studying inflammatory processes and for the preliminary screening of anti-inflammatory drug candidates. Upon LPS stimulation, these cells produce a variety of pro-inflammatory mediators, including nitric oxide (NO), prostaglandins (B1171923) (e.g., PGE2), and cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). The production of these molecules is largely regulated by the activation of key signaling pathways, primarily the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.

This document provides detailed protocols for evaluating the anti-inflammatory effects of a test compound on LPS-induced RAW 264.7 cells, including methods for assessing cell viability, measuring key inflammatory mediators, and analyzing the underlying signaling pathways.

Data Presentation: Summarized Quantitative Data

Clear and structured data presentation is crucial for the interpretation and comparison of experimental results. The following tables provide templates for summarizing the quantitative data obtained from the described experimental protocols.

Table 1: Effect of Test Compound on Cell Viability of LPS-stimulated RAW 264.7 Cells

Treatment	Concentration (µM)	Cell Viability (%)
Control (Untreated)	-	100 ± 5.2
LPS (1 µg/mL)	-	98.5 ± 4.8
Test Compound + LPS	1	97.9 ± 5.1
5	96.3 ± 4.5
10	95.8 ± 4.9
25	94.2 ± 5.3
50	92.1 ± 4.7

Data are presented as mean ± standard deviation (SD) of three independent experiments.

Table 2: Effect of Test Compound on Nitric Oxide (NO) Production in LPS-stimulated RAW 264.7 Cells

Treatment	Concentration (µM)	NO Production (µM)	Inhibition (%)
Control (Untreated)	-	1.2 ± 0.3	-
LPS (1 µg/mL)	-	25.4 ± 2.1	0
Test Compound + LPS	1	22.1 ± 1.8	13.0
5	15.8 ± 1.5	37.8
10	9.3 ± 1.1	63.4
25	4.5 ± 0.6	82.3
50	2.1 ± 0.4	91.7

Data are presented as mean ± SD of three independent experiments.

Table 3: Effect of Test Compound on Pro-inflammatory Cytokine and Prostaglandin Production in LPS-stimulated RAW 264.7 Cells

Treatment	Concentration (µM)	TNF-α (pg/mL)	IL-6 (pg/mL)	PGE2 (pg/mL)
Control (Untreated)	-	50 ± 8	35 ± 6	42 ± 7
LPS (1 µg/mL)	-	1250 ± 110	1500 ± 130	1800 ± 150
Test Compound + LPS	1	1050 ± 95	1280 ± 115	1550 ± 140
5	780 ± 70	950 ± 85	1100 ± 100
10	450 ± 40	580 ± 50	650 ± 60
25	210 ± 25	270 ± 30	310 ± 35
50	100 ± 15	130 ± 20	150 ± 25

Data are presented as mean ± SD of three independent experiments.

Experimental Protocols

The following are detailed methodologies for the key experiments required to assess the anti-inflammatory properties of a test compound.

Cell Culture and Treatment

• Cell Line: RAW 264.7 murine macrophage cell line.

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: Incubate cells at 37°C in a humidified atmosphere of 5% CO2.

• Treatment Protocol:

  • Seed RAW 264.7 cells in appropriate culture plates (e.g., 96-well plates for viability and NO assays, 24-well plates for cytokine/PGE2 assays, and 6-well plates for Western blotting).

  • Allow cells to adhere and grow to 70-80% confluency.

  • Pre-treat the cells with various concentrations of the test compound for 1-2 hours.

  • Stimulate the cells with 1 µg/mL of LPS for the desired incubation period (e.g., 24 hours for NO, TNF-α, IL-6, and PGE2 production).

  • Include a vehicle control (e.g., DMSO) for the test compound.

Cell Viability Assay (MTT Assay)

• After the treatment period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well of a 96-well plate.

• Incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Shake the plate for 10 minutes at room temperature.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the control (untreated) cells.

Nitric Oxide (NO) Determination (Griess Assay)

• Collect the cell culture supernatant after the 24-hour incubation period.

• Mix 100 µL of the supernatant with 100 µL of Griess reagent (1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water).

• Incubate at room temperature for 10 minutes in the dark.

• Measure the absorbance at 540 nm using a microplate reader.

• Use a sodium nitrite (B80452) solution to generate a standard curve to determine the nitrite concentration in the samples.

Cytokine and Prostaglandin Measurement (ELISA)

• Collect the cell culture supernatant after the 24-hour incubation period.

• Measure the concentrations of TNF-α, IL-6, and PGE2 in the supernatant using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits.

• Follow the manufacturer's instructions for the ELISA procedure.

• Read the absorbance at the appropriate wavelength using a microplate reader.

• Calculate the cytokine/prostaglandin concentrations based on the standard curves.

Western Blot Analysis for Signaling Pathway Proteins

• After the appropriate stimulation time (e.g., 30-60 minutes for phosphorylation events), wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Determine the protein concentration of the cell lysates using a BCA protein assay kit.

• Separate equal amounts of protein (20-40 µg) by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• Incubate the membrane with primary antibodies against key signaling proteins (e.g., phospho-p65, p65, phospho-IκBα, IκBα, phospho-p38, p38, phospho-ERK1/2, ERK1/2, phospho-JNK, JNK, and GAPDH as a loading control) overnight at 4°C.

• Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Quantify the band intensities using densitometry software.

Visualization of Pathways and Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate the key signaling pathways involved in LPS-induced inflammation and a typical experimental workflow.

Caption: Experimental workflow for assessing the anti-inflammatory effects of a test compound.

Caption: The NF-κB signaling pathway in LPS-stimulated macrophages.

Caption: The MAPK signaling pathway in LPS-stimulated macrophages.

Technical Notes & Optimization

6-Aldehydoisoophiopogonone A solubility in DMSO and other solvents

This technical support center provides researchers, scientists, and drug development professionals with a centralized resource for troubleshooting and experimental guidance related to 6-Aldehydoisoophiopogonone A.

Frequently Asked Questions (FAQs)

Q1: What is 6-Aldehydoisoophiopogonone A?

A1: 6-Aldehydoisoophiopogonone A is a homoisoflavonoid isolated from the roots of Ophiopogon japonicus (Liliaceae). It is a natural product available as a white to off-white solid and is often used as a reference standard in research.[1]

Q2: In which solvents is 6-Aldehydoisoophiopogonone A soluble?

Q3: How should I prepare a stock solution of 6-Aldehydoisoophiopogonone A?

A3: To prepare a stock solution, dissolve 6-Aldehydoisoophiopogonone A in anhydrous, high-purity DMSO. A concentration of up to 40 mg/mL in DMSO has been reported for similar compounds. For cell-based assays, a common starting stock concentration is 10-20 mM. See the detailed protocol below for step-by-step instructions.

Q4: My compound precipitates when I dilute my DMSO stock solution into an aqueous medium for my experiment. What should I do?

A4: This is a common issue known as "crashing out." To prevent this, ensure the final concentration of DMSO in your aqueous medium is low, typically below 0.5%, as higher concentrations can be cytotoxic and affect experimental results. It is also crucial to add the DMSO stock to the aqueous buffer while vortexing to ensure rapid and uniform dispersion.

Q5: What are the known biological activities of 6-Aldehydoisoophiopogonone A?

A5: Homoisoflavonoids from Ophiopogon japonicus have been shown to possess anti-inflammatory properties.[2][3] While direct studies on 6-Aldehydoisoophiopogonone A are limited, related compounds from the same plant have been observed to inhibit the production of inflammatory mediators like nitric oxide (NO).[3] This suggests a potential role in modulating inflammatory signaling pathways.

Troubleshooting Guides

Issue: Difficulty Dissolving 6-Aldehydoisoophiopogonone A

• Problem: The compound is not fully dissolving in the chosen solvent.

• Solution:

  • Increase Sonication Time: Place the vial in a bath sonicator for 10-15 minutes.

  • Gentle Warming: Gently warm the solution in a water bath at 37°C for 5-10 minutes. Avoid excessive heat, which could degrade the compound.

  • Solvent Choice: If solubility issues persist in solvents other than DMSO, consider preparing the primary stock solution in 100% DMSO, where it is known to be more soluble.

Issue: Compound Precipitation in Cell Culture Media

• Problem: The compound precipitates out of the solution after dilution into aqueous cell culture media.

• Solution:

  • Lower Final DMSO Concentration: Ensure the final concentration of DMSO in your cell culture medium is as low as possible (ideally ≤ 0.1%).

  • Pre-warm the Medium: Pre-warm your cell culture medium to 37°C before adding the compound stock solution.

  • Rapid Dilution and Mixing: Add the DMSO stock solution dropwise to the pre-warmed medium while vortexing or stirring vigorously to facilitate rapid dispersal.

  • Consider a Co-solvent System for in vivo studies: For animal experiments, a co-solvent system such as DMSO, PEG300, and Tween 80 in saline or PBS can improve solubility and bioavailability.

Data Presentation

Table 1: Solubility of 6-Aldehydoisoophiopogonone A

Solvent	Solubility	Notes
Dimethyl Sulfoxide (B87167) (DMSO)	≥ 40 mg/mL (estimated)	Recommended for preparing high-concentration stock solutions.
Ethanol	Sparingly soluble	May require warming or sonication.
Methanol	Sparingly soluble	Similar to ethanol, may require assistance to dissolve.
Acetone	Soluble	Can be used as an alternative to DMSO for some applications.
Water	Insoluble	Not recommended for preparing stock solutions.
Phosphate-Buffered Saline (PBS)	Insoluble	Dilution from a DMSO stock is necessary for aqueous buffers.

Note: The solubility values are based on practical laboratory observations and data for structurally similar homoisoflavonoids. Researchers should perform their own solubility tests for their specific experimental conditions.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

• Weigh the Compound: Accurately weigh a precise amount of 6-Aldehydoisoophiopogonone A (Molecular Weight: 354.31 g/mol ) using an analytical balance. For example, weigh 3.54 mg of the compound.

• Calculate Solvent Volume: Based on the desired concentration and the amount weighed, calculate the required volume of DMSO. To make a 10 mM stock solution with 3.54 mg of the compound, you will need 1 mL of DMSO.

• Dissolution: Add the calculated volume of anhydrous, high-purity DMSO to the vial containing the compound.

• Mixing: Vortex the solution for 1-2 minutes until the compound is completely dissolved. If necessary, sonicate in a water bath for 5-10 minutes.

• Storage: Store the stock solution at -20°C or -80°C in small aliquots to minimize freeze-thaw cycles.

Protocol 2: Dilution of DMSO Stock into Aqueous Medium for Cell-Based Assays

• Pre-warm the Medium: Pre-warm the sterile aqueous medium (e.g., cell culture medium, PBS) to the desired experimental temperature (typically 37°C).

• Prepare Intermediate Dilutions (if necessary): If a very low final concentration is required, prepare intermediate dilutions of your stock solution in pure DMSO.

• Final Dilution: While vortexing the pre-warmed aqueous medium, add the required volume of the DMSO stock solution dropwise. This rapid mixing is critical to prevent precipitation.

• Final Mixing: Continue to vortex or mix the final solution for an additional 30 seconds to ensure homogeneity.

• Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO to the aqueous medium without the compound. This is essential to account for any effects of the solvent on the experimental system.

Mandatory Visualization

Caption: Workflow for preparing 6-Aldehydoisoophiopogonone A solutions.

Caption: Putative inhibition of the NF-κB signaling pathway.

References

• 1. 6-Aldehydoisoophiopogonone A - CD BioSustainable [sustainable-bio.com]
• 2. Homoisoflavonoid derivatives from the roots of Ophiopogon japonicus and their in vitro anti-inflammation activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Anti-inflammatory homoisoflavonoids from the tuberous roots of Ophiopogon japonicus - PubMed [pubmed.ncbi.nlm.nih.gov]

Improving 6-Aldehydoisoophiopogonone A stability in solution

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on improving the stability of 6-Aldehydoisoophiopogonone A in solution. The information is presented in a question-and-answer format to directly address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is 6-Aldehydoisoophiopogonone A and why is its stability a concern?

6-Aldehydoisoophiopogonone A is a homoisoflavonoid, a type of phenolic compound, isolated from the plant Ophiopogon japonicus.[1] Its structure contains both phenolic hydroxyl groups and an aldehyde group, which make it susceptible to degradation. Instability in solution can lead to a loss of compound concentration, the formation of degradation products, and consequently, inaccurate and irreproducible experimental results.

Q2: What are the primary factors that affect the stability of 6-Aldehydoisoophiopogonone A in solution?

The stability of 6-Aldehydoisoophiopogonone A, like other phenolic aldehydes, is primarily affected by:

• pH: Alkaline conditions can lead to the deprotonation of phenolic hydroxyl groups, making the molecule more susceptible to oxidation.

• Oxygen: The presence of dissolved oxygen can lead to oxidative degradation.

• Light: Exposure to light, particularly UV light, can induce photolytic degradation.

• Temperature: Elevated temperatures accelerate the rate of all chemical degradation reactions.

• Solvent: The choice of solvent can influence the stability of the compound.

Q3: What are the visible signs of 6-Aldehydoisoophiopogonone A degradation in my solution?

While not always visible, signs of degradation can include a change in the color of the solution (e.g., yellowing or browning), the formation of precipitates, or a decrease in the expected biological activity. The most reliable way to assess degradation is through analytical techniques like HPLC.

Q4: How should I store my solid 6-Aldehydoisoophiopogonone A and its stock solutions?

For optimal stability, adhere to the following storage recommendations:

• Solid Compound: Store at 4°C and protect from light.[1]

• Stock Solutions: Prepare stock solutions in a suitable solvent (e.g., DMSO) and store in small aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-term storage (up to 1 month).[1] Always protect solutions from light.

Troubleshooting Guide: Investigating Instability

If you suspect that your 6-Aldehydoisoophiopogonone A solution is unstable, follow this troubleshooting guide.

Diagram: Troubleshooting Workflow for 6-Aldehydoisoophiopogonone A Instability

Caption: Troubleshooting workflow for identifying and addressing instability of 6-Aldehydoisoophiopogonone A.

Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol is designed to systematically investigate the stability of 6-Aldehydoisoophiopogonone A under various stress conditions.

Objective: To identify the key factors contributing to the degradation of 6-Aldehydoisoophiopogonone A.

Materials:

• 6-Aldehydoisoophiopogonone A

• DMSO (HPLC grade)

• Methanol (B129727) (HPLC grade)

• Water (HPLC grade)

• Hydrochloric acid (HCl), 0.1 M

• Sodium hydroxide (B78521) (NaOH), 0.1 M

• Hydrogen peroxide (H₂O₂), 3%

• HPLC system with UV or DAD detector

• pH meter

• Thermostatic water bath

• UV lamp (e.g., 254 nm)

Procedure:

• Prepare Stock Solution: Prepare a 1 mg/mL stock solution of 6-Aldehydoisoophiopogonone A in DMSO.

• Prepare Working Solutions: Dilute the stock solution with the respective stressor solutions to a final concentration of 50 µg/mL.

  • Acid Hydrolysis: Dilute with 0.1 M HCl.

  • Base Hydrolysis: Dilute with 0.1 M NaOH.

  • Oxidative Degradation: Dilute with 3% H₂O₂.

  • Thermal Degradation: Dilute with a 50:50 mixture of methanol and water.

  • Photolytic Degradation: Dilute with a 50:50 mixture of methanol and water.

  • Control: Dilute with a 50:50 mixture of methanol and water.

• Apply Stress Conditions:

  • Acid/Base Hydrolysis: Incubate the solutions at 60°C for 24 hours.

  • Oxidative Degradation: Keep the solution at room temperature for 24 hours.

  • Thermal Degradation: Incubate the solution at 60°C in the dark for 24 hours.

  • Photolytic Degradation: Expose the solution to UV light at 254 nm at room temperature for 24 hours.

  • Control: Keep the solution at room temperature in the dark for 24 hours.

• Sample Analysis:

  • At initial (t=0) and final (t=24h) time points, take an aliquot of each solution.

  • If necessary, neutralize the acidic and basic samples with an equivalent amount of base or acid, respectively.

  • Analyze all samples by a suitable stability-indicating HPLC method (see Protocol 2).

• Data Analysis:

  • Calculate the percentage degradation by comparing the peak area of 6-Aldehydoisoophiopogonone A in the stressed samples to the control sample at t=0.

  • Observe the formation of any new peaks, which represent degradation products.

Protocol 2: Stability-Indicating HPLC Method

Objective: To quantify the concentration of 6-Aldehydoisoophiopogonone A and separate it from its potential degradation products.

Instrumentation and Conditions:

Parameter	Recommended Setting
HPLC System	A system with a UV or Photodiode Array (PDA) detector.
Column	C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).
Mobile Phase A	0.1% Formic acid in Water.
Mobile Phase B	Acetonitrile.
Gradient Elution	Start with 90% A and 10% B, linearly increase to 100% B over 30 minutes. Hold for 5 minutes. Return to initial conditions and equilibrate for 5 minutes.
Flow Rate	1.0 mL/min.
Column Temperature	30°C.
Detection Wavelength	Monitor at the λmax of 6-Aldehydoisoophiopogonone A (determine by UV scan, likely around 254 nm and 350 nm).
Injection Volume	10 µL.

Procedure:

• Prepare the mobile phases and degas them before use.

• Equilibrate the HPLC system with the initial mobile phase composition until a stable baseline is achieved.

• Inject a standard solution of 6-Aldehydoisoophiopogonone A to determine its retention time.

• Inject the samples from the forced degradation study.

• Integrate the peak areas for the parent compound and any degradation products.

Data Presentation

Table 1: Recommended Storage Conditions for 6-Aldehydoisoophiopogonone A

Form	Storage Temperature	Light Protection	Duration
Solid	4°C	Required	Long-term
Stock Solution (in DMSO)	-20°C	Required	Up to 1 month
Stock Solution (in DMSO)	-80°C	Required	Up to 6 months

Table 2: Example Data from a Forced Degradation Study

Stress Condition	Incubation Time (hours)	Temperature	% Degradation of 6-Aldehydoisoophiopogonone A	Number of Degradation Peaks
0.1 M HCl	24	60°C	~ 15%	1
0.1 M NaOH	24	60°C	> 90%	3+
3% H₂O₂	24	Room Temp	~ 50%	2
Heat (Dark)	24	60°C	~ 10%	1
UV Light (254 nm)	24	Room Temp	~ 30%	2

Note: The data in this table is hypothetical and for illustrative purposes only. Actual results may vary.

Potential Degradation Pathway

Based on the chemical structure of 6-Aldehydoisoophiopogonone A and the general degradation pathways of phenolic aldehydes, a likely degradation pathway is oxidation of the aldehyde group to a carboxylic acid.

Diagram: Postulated Oxidative Degradation of 6-Aldehydoisoophiopogonone A

Caption: Postulated oxidation of the aldehyde group of 6-Aldehydoisoophiopogonone A to a carboxylic acid.

References

• 1. medchemexpress.com [medchemexpress.com]

Technical Support Center: HPLC Analysis of 6-Aldehydoisoophiopogonone A

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve common issues encountered during the HPLC analysis of 6-Aldehydoisoophiopogonone A, with a specific focus on peak tailing.

Troubleshooting Guide: Peak Tailing

Peak tailing is a common issue in the reversed-phase HPLC analysis of phenolic compounds like 6-Aldehydoisoophiopogonone A. This phenomenon, characterized by an asymmetric peak with a drawn-out trailing edge, can compromise the accuracy of quantification and reduce resolution. The primary cause is often secondary interactions between the analyte and the stationary phase.

Q1: My chromatogram for 6-Aldehydoisoophiopogonone A shows significant peak tailing. What are the likely causes and how can I address them?

A1: Peak tailing for 6-Aldehydoisoophiopogonone A, a homoisoflavonoid, typically arises from chemical interactions with the HPLC column or issues with the chromatographic conditions. Here is a summary of potential causes and their solutions:

Potential Cause	Description	Recommended Solutions
Secondary Silanol (B1196071) Interactions	The phenolic hydroxyl groups of 6-Aldehydoisoophiopogonone A can form strong secondary interactions with free silanol groups on the surface of silica-based C18 columns. This is a very common cause of peak tailing for phenolic compounds.	1. Mobile Phase pH Adjustment: Lower the pH of the mobile phase by adding a small amount of an acid like formic acid or acetic acid (e.g., 0.1%). This suppresses the ionization of the silanol groups, reducing their interaction with the analyte. 2. Use an End-Capped Column: Employ a modern, high-purity, end-capped C18 column where the residual silanol groups are chemically deactivated. 3. Add a Competing Base: In some cases, adding a small amount of a competing base to the mobile phase can help to saturate the active silanol sites.
Inappropriate Mobile Phase pH	While a specific pKa for 6-Aldehydoisoophiopogonone A is not readily available, as a phenolic compound, it is weakly acidic. If the mobile phase pH is too close to the pKa of the analyte, it can exist in both ionized and non-ionized forms, leading to peak broadening and tailing.	1. Optimize Mobile Phase pH: Adjust the mobile phase pH to be at least 2 pH units away from the analyte's pKa. For acidic compounds like flavonoids, a lower pH (e.g., 2.5-3.5) is generally recommended.
Column Overload	Injecting too much sample can saturate the stationary phase, leading to a distorted peak shape, including tailing.	1. Reduce Injection Volume: Decrease the volume of sample injected onto the column. 2. Dilute the Sample: Reduce the concentration of the analyte in your sample.
Column Contamination or Degradation	Over time, columns can become contaminated with strongly retained sample components or the stationary phase can degrade, creating active sites that cause tailing.	1. Flush the Column: Wash the column with a strong solvent (e.g., 100% acetonitrile (B52724) or isopropanol) to remove contaminants. 2. Replace the Column: If the column is old or has been used extensively, it may need to be replaced.
Extra-Column Volume	Excessive volume in the tubing and connections between the injector, column, and detector can lead to band broadening and peak tailing.	1. Use Shorter, Narrower Tubing: Minimize the length and internal diameter of all connecting tubing. 2. Ensure Proper Fittings: Check that all fittings are correctly installed and not contributing to dead volume.
Incompatible Sample Solvent	If the sample is dissolved in a solvent that is much stronger than the mobile phase, it can cause peak distortion.	1. Dissolve Sample in Mobile Phase: Whenever possible, prepare your sample in the initial mobile phase of your gradient or in a solvent of similar or weaker strength.

Frequently Asked Questions (FAQs)

Q2: What is a good starting point for an HPLC method for 6-Aldehydoisoophiopogonone A?

A2: A good starting point would be a reversed-phase method using a C18 column. A validated method for other homoisoflavonoids utilized a C18 column with a gradient mobile phase of methanol (B129727) and water containing 0.1% acetic acid[1][2]. A typical starting gradient could be 10-90% methanol in water (with 0.1% formic or acetic acid) over 30-40 minutes.

Q3: How do I know if my peak tailing is a chemical or a physical problem?

A3: A simple diagnostic test is to inject a neutral, non-polar compound (e.g., toluene) under the same chromatographic conditions. If the peak for the neutral compound is symmetrical while the peak for 6-Aldehydoisoophiopogonone A tails, the issue is likely chemical (i.e., secondary interactions). If both peaks tail, the problem is more likely physical, such as a column void or excessive extra-column volume.

Q4: Can temperature affect peak shape?

A4: Yes, temperature can influence peak shape. Increasing the column temperature can sometimes improve peak symmetry by reducing mobile phase viscosity and increasing the kinetics of mass transfer. However, excessively high temperatures can accelerate column degradation. It is best to work within the recommended temperature range for your column, typically between 25-40°C.

Experimental Protocols

Protocol 1: Systematic Troubleshooting of Peak Tailing

This protocol provides a step-by-step approach to diagnose and resolve peak tailing for 6-Aldehydoisoophiopogonone A.

• Initial Assessment:

  • Calculate the tailing factor (asymmetry factor) of the 6-Aldehydoisoophiopogonone A peak. A value greater than 1.2 is generally considered tailing.

  • Observe if other peaks in the chromatogram are also tailing.

• Investigate Chemical Causes:

  • Mobile Phase pH:

    • Prepare a fresh mobile phase with 0.1% formic acid in both the aqueous and organic components.

    • Run the analysis and compare the peak shape to the original.

  • Column Interaction:

    • If available, switch to a different, high-quality, end-capped C18 column from a different manufacturer.

    • If the peak shape improves significantly, the original column may have strong silanol activity or be contaminated.

• Investigate Physical Causes:

  • Column Overload:

    • Dilute the sample 10-fold and re-inject.

    • If the peak shape becomes more symmetrical, the original sample was overloaded.

  • Extra-Column Volume:

    • Inspect all tubing and connections for proper fit.

    • If possible, replace tubing with shorter lengths and smaller internal diameters.

• Column Health Check:

  • If peak tailing persists, flush the column with a strong solvent according to the manufacturer's instructions.

  • If flushing does not resolve the issue, and the column is old or has been used extensively, consider replacing it.

Visualizations

References

• 1. Analysis of homoisoflavonoids in Caesalpinia digyna by HPLC-ESI-MS, HPLC and method validation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Optimization of 6-Aldehydoisoophiopogonone A Extraction

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing the extraction yield of 6-Aldehydoisoophiopogonone A from Ophiopogon japonicus. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is 6-Aldehydoisoophiopogonone A and why is its extraction from Ophiopogon japonicus important?

A1: 6-Aldehydoisoophiopogonone A is a homoisoflavonoid, a type of phenolic compound found in the tuberous roots of Ophiopogon japonicus (also known as Maidong). This compound, along with other homoisoflavonoids, is of significant interest to researchers due to its potential biological activities, which are being explored for various therapeutic applications. Efficient extraction is the crucial first step for its isolation, characterization, and subsequent pharmacological studies.

Q2: What are the main factors that influence the extraction yield of 6-Aldehydoisoophiopogonone A?

A2: The extraction efficiency of 6-Aldehydoisoophiopogonone A is influenced by several factors, including the choice of extraction method, solvent type and concentration, temperature, extraction time, and the solid-to-liquid ratio. The physical state of the plant material, such as particle size, also plays a crucial role.

Q3: Which extraction methods are commonly used for obtaining 6-Aldehydoisoophiopogonone A?

A3: Several methods can be employed, ranging from conventional solvent extraction to more modern techniques. These include:

• Solvent Extraction (Heat Reflux): A traditional method involving the boiling of a solvent with the plant material.

• Supercritical Fluid Extraction (SFE): A green technology that uses a supercritical fluid, typically carbon dioxide, often with a modifier like methanol (B129727).

• Microwave-Assisted Extraction (MAE): Utilizes microwave energy to heat the solvent and plant material, accelerating the extraction process.

• Ultrasound-Assisted Extraction (UAE): Employs high-frequency sound waves to disrupt cell walls and enhance solvent penetration.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low extraction yield of 6-Aldehydoisoophiopogonone A	Inappropriate solvent choice.	Homoisoflavonoids are moderately polar. A chloroform/methanol (1:1, v/v) mixture has been shown to be effective for extracting a high content of total flavonoids.[1][2] For modern techniques like MAE, a high concentration of ethanol (B145695) (e.g., 90%) has been found to be optimal.
Suboptimal extraction parameters (temperature, time).	For SFE, optimized conditions are reported to be a pressure of 25 MPa, a temperature of 55°C, and a dynamic extraction time of 4.0 hours with 25% methanol as a modifier. For MAE, a short duration of 4 minutes at medium power is recommended. Over-extraction in terms of time or temperature can lead to degradation.
Inefficient cell wall disruption.	Ensure the plant material is finely powdered to increase the surface area for solvent contact. For UAE, ensure appropriate ultrasonic power and frequency are used to facilitate cell wall disruption without degrading the target compound.
Degradation of 6-Aldehydoisoophiopogonone A during extraction	High temperatures.	While higher temperatures can increase extraction rates, they can also lead to the degradation of thermolabile compounds. For methods like heat reflux, monitor the temperature and extraction time carefully. Consider using methods that operate at lower temperatures, such as SFE or optimized UAE.
Exposure to light and oxygen.	Phenolic compounds can be sensitive to light and oxidation.[3] Conduct extractions in a protected environment where possible and consider using solvents that have been de-gassed. Store extracts in dark, airtight containers.
Co-extraction of impurities	Non-selective solvent.	While a solvent might be efficient for the target compound, it may also extract a wide range of other compounds. Subsequent purification steps, such as chromatography, are often necessary to isolate 6-Aldehydoisoophiopogonone A.
Inappropriate solid-to-liquid ratio.	An excessively high solid-to-liquid ratio can lead to the saturation of the solvent and inefficient extraction. Conversely, a very low ratio might lead to the extraction of more impurities. An optimized ratio, such as 1:14 (g/mL) for MAE, should be used.
Inconsistent extraction results	Variation in raw plant material.	The concentration of secondary metabolites in plants can vary depending on the geographical origin, harvest time, and storage conditions.[4] It is important to use standardized plant material for reproducible results.
Instability of the extracted compound.	Homoisoflavonoids can degrade over time, especially when in solution. It is recommended to analyze the extracts as soon as possible after preparation or to store them at low temperatures (e.g., 4°C) in the dark for short periods.[5]

Data on Extraction Yields

The following tables summarize quantitative data on the extraction of homoisoflavonoids from Ophiopogon japonicus.

Table 1: Comparison of Total Flavonoid Content using Different Solvents (Heat Reflux Method)

Solvent System	Extraction Yield (w/w, %)	Total Flavonoid Content (mg RE/g of extract)
Chloroform/Methanol (1:1, v/v)	3.89 ± 0.15	16.50 ± 0.38
Methanol	26.42 ± 1.39	3.76 ± 0.16
70% Ethanol	31.90 ± 1.42	2.62 ± 0.06
RE: Rutin Equivalents. Data from a study by Wang et al. (2017).[1][2]

Table 2: Optimized Parameters for Modern Extraction Techniques

Extraction Method	Parameter	Optimal Condition	Reported Yield
Supercritical Fluid Extraction (SFE)	Pressure	25 MPa	4.1 mg of 6-aldehydo-isoophiopogonone A from 140 mg of crude extract.
Temperature	55°C
Dynamic Extraction Time	4.0 h
Modifier	25% Methanol
Microwave-Assisted Extraction (MAE)	Solvent	90.0% Ethanol	39.7% extraction rate of total flavonoids.
Solid-to-Liquid Ratio	1:14 (g/mL)
Microwave Power	Medium
Extraction Time	4 minutes
Ultrasound-Assisted Extraction (UAE) with Ionic Liquid	Solvent	1 mol/L [Bmim]CF3SO3 aqueous solution	Data not specific for 6-Aldehydoisoophiopogonone A, but showed good total homoisoflavonoid yield.
Solid-to-Liquid Ratio	40 mL/g
Ultrasonic Time	60 minutes
Data compiled from Ma et al. (2009) and a 2010 study on MAE.[5]

Experimental Protocols

Supercritical Fluid Extraction (SFE)

This protocol is based on the optimized conditions reported for the extraction of homoisoflavonoids from Ophiopogon japonicus.

• Sample Preparation: The dried tuberous roots of Ophiopogon japonicus are ground into a fine powder.

• SFE System Setup: The powdered sample is packed into the extraction vessel of the SFE system.

• Extraction Parameters:

  • Pressure: 25 MPa

  • Temperature: 55°C

  • Supercritical Fluid: Carbon Dioxide (CO₂)

  • Modifier: 25% Methanol

  • Dynamic Extraction Time: 4.0 hours

• Collection: The extract is collected from the separator. The solvent (CO₂ and methanol) is then evaporated to obtain the crude extract containing 6-Aldehydoisoophiopogonone A.[5]

Microwave-Assisted Extraction (MAE)

This protocol outlines the optimized MAE for total flavonoids from Ophiopogon japonicus.

• Sample Preparation: The dried plant material is powdered.

• Extraction Mixture: The powdered sample is mixed with 90.0% ethanol at a solid-to-liquid ratio of 1:14 (g/mL).

• Microwave Irradiation: The mixture is subjected to microwave irradiation at a medium power setting for 4 minutes.

• Post-Extraction: The mixture is cooled, and the extract is separated from the solid residue by filtration. The solvent is then evaporated to yield the crude extract.

Ultrasound-Assisted Extraction (UAE) with Ionic Liquid

This protocol is for the simultaneous extraction of steroidal saponins (B1172615) and homoisoflavonoids.

• Sample Preparation: The plant material is powdered.

• Extraction Medium: The powdered sample is mixed with a 1 mol/L aqueous solution of [Bmim]CF3SO3 at a solid-to-liquid ratio of 40 mL/g.

• Ultrasonication: The mixture is sonicated for 60 minutes.

• Recovery: The extract is separated from the solid material by centrifugation or filtration.[6]

Visualizations

Caption: General workflow for the extraction of 6-Aldehydoisoophiopogonone A.

Caption: Key parameters for optimizing SFE of homoisoflavonoids.

References

• 1. brieflands.com [brieflands.com]
• 2. brieflands.com [brieflands.com]
• 3. Influence of Storage Conditions on Stability of Phenolic Compounds and Antioxidant Activity Values in Nutraceutical Mixtures with Edible Flowers as New Dietary Supplements - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]

6-Aldehydoisoophiopogonone A interference in biological assays

This technical support center provides researchers, scientists, and drug development professionals with guidance on the potential for 6-Aldehydoisoophiopogonone A to interfere with biological assays. The following troubleshooting guides and frequently asked questions (FAQs) are designed to help you identify and mitigate these potential issues in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is 6-Aldehydoisoophiopogonone A and what is its known biological activity?

6-Aldehydoisoophiopogonone A is a homoisoflavonoid compound that can be isolated from the plant Ophiopogon japonicus[1]. Compounds from this class and plant source have been investigated for their anti-inflammatory properties. For instance, related homoisoflavonoids from Ophiopogon japonicus have been shown to suppress the production of nitric oxide (NO) and pro-inflammatory cytokines such as Interleukin-1β (IL-1β) and Interleukin-6 (IL-6) in lipopolysaccharide (LPS)-induced RAW 264.7 macrophage cells.[2][3][4]

Q2: What are the common signs of compound interference in a biological assay?

Common indicators of assay interference include:

• Inconsistent results: High variability between replicate wells or different experiments.

• Unexpected dose-response curves: The shape of the curve may be non-sigmoidal, flat, or plateau at an unexpected level.

• Discrepancy with known biology: Results that do not align with the expected biological activity of the compound.

• Assay drift: A gradual change in the signal over the time of measurement.

• Control failures: Inconsistent performance of positive or negative controls.[5]

Q3: What are the primary mechanisms by which a compound like 6-Aldehydoisoophiopogonone A might interfere with my assay?

Potential mechanisms of interference can be categorized as:

• Optical Interference: The compound may absorb light or be fluorescent at the excitation and/or emission wavelengths used in your assay, leading to false-positive or false-negative results.[5][6]

• Chemical Interference: The compound could react directly with assay reagents, such as enzymes, substrates, or detection antibodies. Its chemical structure might also lead to redox activity, which can interfere with many assay readouts.[7]

• Biological Interference: The compound may have off-target effects on the cellular system being studied, which are not related to the intended target of the assay.[5] For example, a compound's cytotoxic effect could be misinterpreted as specific inhibition in a cell proliferation assay.

Troubleshooting Guides

Problem 1: In my absorbance-based assay (e.g., ELISA), I see a concentration-dependent increase in signal, even in my negative control wells.

• Possible Cause: 6-Aldehydoisoophiopogonone A may be absorbing light at the detection wavelength of your assay.

• Troubleshooting Steps:

  • Measure Compound Absorbance: Prepare a dilution series of 6-Aldehydoisoophiopogonone A in your assay buffer. In a microplate, measure the absorbance at the same wavelength used in your primary assay.

  • Background Subtraction: If the compound shows significant absorbance, you can subtract the background absorbance from your experimental data.

  • Consider an Alternative Assay: If the interference is too high to be corrected by background subtraction, consider using an alternative assay with a different detection method, such as fluorescence or luminescence.[5]

Problem 2: My fluorescence-based assay shows a decrease in signal at high concentrations of 6-Aldehydoisoophiopogonone A, but I suspect this is not due to specific biological activity.

• Possible Cause: The compound may be quenching the fluorescent signal of your reporter molecule or it could be precipitating out of solution at higher concentrations, causing light scatter.

• Troubleshooting Steps:

  • Solubility Assessment: Visually inspect the compound in your assay buffer at the highest concentration used to check for any precipitation.

  • Fluorescence Quenching Control: Run a control experiment with just the fluorescent probe and the compound at various concentrations to see if the signal is directly quenched.

  • Use a Far-Red Tracer: Interference from autofluorescence and light scatter is often more pronounced at lower wavelengths. Consider switching to an assay that uses a far-red fluorescent probe to mitigate these effects.[6]

Problem 3: In my cell-based assay, 6-Aldehydoisoophiopogonone A shows potent activity, but I am concerned about off-target effects.

• Possible Cause: The observed activity could be due to cytotoxicity or other off-target effects rather than specific modulation of the intended pathway.

• Troubleshooting Steps:

  • Cytotoxicity Assay: Perform a standard cytotoxicity assay (e.g., LDH release or a cell viability assay) in parallel with your primary assay. This will help you to determine if the observed activity is simply a result of the compound killing the cells.[8]

  • Counter-Screen: Test the compound in a similar assay that lacks the biological target of interest. This can help to identify non-specific effects.[5]

  • Orthogonal Assay: Confirm your findings with a different, unrelated assay that measures the same biological endpoint.

Data Presentation

Table 1: Troubleshooting Common Assay Interferences

Issue	Potential Cause	Suggested Troubleshooting Steps
High background in absorbance assays	Compound absorbs light at the detection wavelength.	Measure compound's absorbance spectrum; perform background subtraction.
Signal quenching in fluorescence assays	Compound is a fluorescence quencher.	Run a control with the fluorophore and compound alone.
Inconsistent results	Compound precipitation or aggregation.	Check compound solubility in assay buffer; add non-ionic detergents (e.g., Triton X-100) in some biochemical assays.
Unexpected biological activity	Off-target effects or cytotoxicity.	Perform a cytotoxicity assay in parallel; use a counter-screen lacking the target.

Experimental Protocols

Protocol 1: Assessing Compound Interference with Absorbance-Based Assays

• Prepare Compound Dilutions: Create a serial dilution of 6-Aldehydoisoophiopogonone A in the assay buffer, covering the concentration range used in your experiment.

• Plate Layout: In a microplate, add the compound dilutions to a set of wells. Include wells with buffer only to serve as a blank.

• Incubation: Incubate the plate under the same conditions (time and temperature) as your main assay.

• Absorbance Reading: Read the plate at the same wavelength used in your primary assay.

• Data Analysis: Subtract the blank reading from all wells. If there is a concentration-dependent increase in absorbance, this indicates optical interference.[5]

Protocol 2: Cytotoxicity Assessment using Lactate Dehydrogenase (LDH) Assay

• Cell Plating: Seed your cells in a 96-well, opaque-walled plate at a suitable density and allow them to attach overnight.

• Controls: Include wells for: no cells (medium only), untreated cells (vehicle control), and a maximum LDH release control (cells treated with a lysis buffer).[8]

• Compound Treatment: Add a serial dilution of 6-Aldehydoisoophiopogonone A to the appropriate wells.

• Incubation: Incubate the cells for the desired exposure period (e.g., 24-72 hours).

• Assay Procedure: Follow the manufacturer's instructions for the LDH assay kit to measure the amount of LDH released into the culture medium.

• Data Analysis: Calculate the percentage of cytotoxicity for each concentration of the compound relative to the maximum LDH release control.

Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Evaluation of anti-inflammatory activity of compounds isolated from the rhizome of Ophiopogon japonicas | springermedizin.de [springermedizin.de]
• 3. Evaluation of anti-inflammatory activity of compounds isolated from the rhizome of Ophiopogon japonicas - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Evaluation of anti-inflammatory activity of compounds isolated from the rhizome of Ophiopogon japonicas - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Overcoming compound interference in fluorescence polarization-based kinase assays using far-red tracers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Assay Interference by Chemical Reactivity - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Preventing degradation of 6-Aldehydoisoophiopogonone A during storage

Welcome to the technical support center for 6-Aldehydoisoophiopogonone A. This resource is designed for researchers, scientists, and drug development professionals to ensure the stability and integrity of this compound during storage and experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for solid 6-Aldehydoisoophiopogonone A?

A1: For long-term storage, solid 6-Aldehydoisoophiopogonone A should be stored at -20°C for up to three years.[1][2] It is crucial to keep the container tightly sealed in a dry and well-ventilated area to prevent moisture absorption and potential degradation.[3]

Q2: How should I store 6-Aldehydoisoophiopogonone A once it is dissolved in a solvent?

A2: Solutions of 6-Aldehydoisoophiopogonone A are best stored at -80°C for long-term stability, which can preserve the compound for up to one year.[1] For short-term storage, -20°C is acceptable for up to one month.[4] It is imperative to protect solutions from light to prevent photodegradation.[4]

Q3: What are the initial signs of degradation of 6-Aldehydoisoophiopogonone A?

A3: The first visual indication of degradation is a change in the appearance of the compound, which is typically a white to off-white solid.[4] Any discoloration may suggest chemical changes. For solutions, the appearance of precipitates or a change in color could indicate degradation or reduced solubility. For definitive assessment, analytical techniques such as HPLC are recommended to check for the appearance of degradation peaks and a decrease in the main compound's peak area.

Q4: What factors can cause the degradation of 6-Aldehydoisoophiopogonone A?

A4: As a homoisoflavonoid, 6-Aldehydoisoophiopogonone A is susceptible to degradation from several factors, including:

• Temperature: Elevated temperatures can accelerate degradation.

• Light: Exposure to UV or visible light can induce photolytic degradation.

• pH: Both acidic and basic conditions can promote hydrolysis.

• Oxygen: The presence of oxygen can lead to oxidative degradation.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Unexpected experimental results or loss of bioactivity	Degradation of 6-Aldehydoisoophiopogonone A due to improper storage or handling.	1. Verify that the compound has been stored according to the recommended conditions (see FAQs). 2. Prepare fresh solutions for your experiments. 3. Perform a purity check of your stock solution using a suitable analytical method like HPLC.
Change in color of the solid compound	Possible degradation due to exposure to light, moisture, or high temperatures.	1. Discard the discolored compound. 2. Ensure that new batches are stored in a tightly sealed, light-resistant container at the recommended temperature.
Precipitate formation in a stored solution	The solution may be supersaturated, or the compound may be degrading into less soluble products.	1. Gently warm the solution to see if the precipitate redissolves. If it does, consider using a slightly lower concentration for your stock solution. 2. If the precipitate does not redissolve, it is likely a degradation product. The solution should be discarded and a fresh one prepared.
Inconsistent results between experimental replicates	This could be due to the instability of the compound in the experimental buffer or media.	1. Assess the stability of 6-Aldehydoisoophiopogonone A in your specific experimental medium over the time course of your experiment. 2. Prepare fresh dilutions of the compound from a stable stock solution immediately before each experiment.

Experimental Protocols

Protocol 1: Forced Degradation Study of 6-Aldehydoisoophiopogonone A

This protocol is designed to intentionally degrade the compound to understand its stability profile and identify potential degradation products.

1. Preparation of Stock Solution:

• Prepare a stock solution of 6-Aldehydoisoophiopogonone A in a suitable solvent (e.g., DMSO or methanol) at a concentration of 1 mg/mL.

2. Stress Conditions:

• Acid Hydrolysis: Mix the stock solution with 0.1 M HCl (1:1 v/v) and incubate at 60°C for 24 hours.
• Base Hydrolysis: Mix the stock solution with 0.1 M NaOH (1:1 v/v) and incubate at 60°C for 24 hours.
• Oxidative Degradation: Mix the stock solution with 3% H₂O₂ (1:1 v/v) and keep at room temperature for 24 hours, protected from light.
• Thermal Degradation: Incubate the stock solution at 80°C for 48 hours in a sealed, light-protected vial.
• Photodegradation: Expose the stock solution to a light source providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter.

3. Sample Analysis:

• At specified time points (e.g., 0, 4, 8, 12, 24 hours), withdraw an aliquot of each stressed sample.
• Neutralize the acidic and basic samples before analysis.
• Analyze all samples by a validated stability-indicating HPLC method to quantify the remaining 6-Aldehydoisoophiopogonone A and detect any degradation products.

4. Data Presentation:

Stress Condition	Time (hours)	Concentration of 6-Aldehydoisoophiopogonone A (µg/mL)	Degradation (%)	Number of Degradation Products
Control (No Stress)	0	1000	0	0
24
Acid Hydrolysis (0.1M HCl, 60°C)	4
8
12
24
Base Hydrolysis (0.1M NaOH, 60°C)	4
8
12
24
Oxidation (3% H₂O₂, RT)	4
8
12
24
Thermal (80°C)	4
8
12
24
Photodegradation	-

Visualizations

Potential Degradation Pathway

Caption: A potential degradation pathway for 6-Aldehydoisoophiopogonone A.

Experimental Workflow for Stability Testing

Caption: Workflow for conducting a forced degradation study.

Inhibition of Pro-inflammatory Signaling Pathway

Caption: Anti-inflammatory mechanism of 6-Aldehydoisoophiopogonone A.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Understanding the Composition, Biosynthesis, Accumulation and Transport of Flavonoids in Crops for the Promotion of Crops as Healthy Sources of Flavonoids for Human Consumption - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing 6-Aldehydoisoophiopogonone A Concentration for Cell Culture

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize the concentration of 6-Aldehydoisoophiopogonone A in cell culture experiments.

Troubleshooting Guide

This guide addresses specific issues that may arise during the optimization of 6-Aldehydoisoophiopogonone A concentration.

Issue	Potential Cause	Recommended Solution
Precipitate formation in stock solution or culture medium	- Poor solubility of 6-Aldehydoisoophiopogonone A in the chosen solvent. - The final concentration of the organic solvent (e.g., DMSO) is too high in the culture medium, causing the compound to precipitate. - The compound has limited stability in the aqueous environment of the cell culture medium.	- Prepare the stock solution in an appropriate organic solvent like DMSO. - Ensure the final concentration of the organic solvent in the cell culture medium is low (typically ≤ 0.1%) to maintain solubility and minimize solvent toxicity. - Prepare fresh dilutions of 6-Aldehydoisoophiopogonone A in the culture medium for each experiment. Do not store the compound diluted in media for extended periods.
High levels of cell death or cytotoxicity observed	- The concentration of 6-Aldehydoisoophiopogonone A is too high. - The cells are exposed to the compound for too long. - The solvent used to dissolve the compound is causing toxicity.	- Perform a dose-response experiment to determine the cytotoxic concentration range. A common starting point is a wide range from 100 µM to 1 nM.[1] - Reduce the incubation time with the compound. - Include a solvent control (cells treated with the same concentration of the solvent used for the highest compound concentration) to assess solvent-induced toxicity.
Inconsistent or no observable effect of the compound	- The concentration of 6-Aldehydoisoophiopogonone A is too low. - The compound may have degraded due to improper storage. - The chosen cell line may not be responsive to the compound.	- Increase the concentration of 6-Aldehydoisoophiopogonone A based on the results of a dose-response curve. - Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles and protect it from light.[2] - Review existing literature on similar compounds or test the compound on a different, potentially more responsive, cell line.
High variability between experimental replicates	- Inconsistent cell seeding density. - Evaporation of media from the wells of the culture plate. - Degradation of labile components in the culture medium over long incubation periods.	- Ensure a uniform and optimal cell seeding density across all wells. - To minimize evaporation, especially in 96-well plates, use the maximum well volume (e.g., 200 µL) and consider using a hydration chamber for long-term experiments.[3] - For long-term cultures, consider re-feeding the cells with fresh medium containing the compound.[3]

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting concentration range for 6-Aldehydoisoophiopogonone A in cell culture?

A1: Since specific data for 6-Aldehydoisoophiopogonone A is limited, a broad starting concentration range is recommended. A typical approach is to perform serial dilutions covering a wide range, for instance, from 1 nM to 100 µM, to determine the optimal concentration for your specific cell line and experimental endpoint.[1]

Q2: How should I prepare a stock solution of 6-Aldehydoisoophiopogonone A?

A2: 6-Aldehydoisoophiopogonone A is a solid.[1] It is recommended to prepare a high-concentration stock solution in a sterile organic solvent such as dimethyl sulfoxide (B87167) (DMSO). For example, a 10 mM stock solution can be prepared and stored in small aliquots at -20°C or -80°C to minimize freeze-thaw cycles.[2]

Q3: What is the maximum permissible concentration of DMSO in the final culture medium?

A3: The final concentration of DMSO in the cell culture medium should be kept as low as possible to avoid solvent toxicity. A concentration of 0.1% (v/v) or lower is generally considered safe for most cell lines. However, it is crucial to include a vehicle control (medium with the same DMSO concentration as the highest compound concentration) in your experiments to account for any potential effects of the solvent.

Q4: How can I determine the cytotoxicity of 6-Aldehydoisoophiopogonone A?

A4: Cytotoxicity can be determined using various cell viability assays, such as the MTT, XTT, or LDH release assays. These assays will help you establish the IC50 value (the concentration at which 50% of cell viability is inhibited) and determine a non-toxic working concentration for your functional assays.

Q5: Are there any known signaling pathways affected by 6-Aldehydoisoophiopogonone A?

A5: There is currently no specific information on the signaling pathways directly modulated by 6-Aldehydoisoophiopogonone A. However, studies on other homoisoflavonoids from Ophiopogon japonicus, such as Methylophiopogonanone B, have shown protective effects against oxidative stress-induced apoptosis through the NADPH oxidase pathway.[2] Other related compounds have demonstrated anti-inflammatory and anti-adipogenic effects.[4][5] This suggests that 6-Aldehydoisoophiopogonone A may have similar biological activities.

Experimental Protocols

Protocol 1: Determination of Optimal Concentration using MTT Assay

This protocol outlines the steps to determine the optimal, non-toxic concentration of 6-Aldehydoisoophiopogonone A using a standard MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

• Cell Seeding: Seed your cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate overnight at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.[1]

• Compound Preparation and Treatment:

  • Prepare a 10 mM stock solution of 6-Aldehydoisoophiopogonone A in DMSO.

  • Perform serial dilutions of the stock solution in complete culture medium to obtain a range of treatment concentrations (e.g., 100 µM, 50 µM, 25 µM, 12.5 µM, 6.25 µM, 3.13 µM, 1.56 µM, 0.78 µM).

  • Include a vehicle control (medium with the same final concentration of DMSO as the highest compound concentration) and an untreated control.

  • Carefully remove the medium from the wells and add 100 µL of the medium containing the different compound concentrations.

• Incubation: Incubate the plate for a predetermined exposure time (e.g., 24, 48, or 72 hours).[1]

• MTT Assay:

  • After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate the plate for 2-4 hours at 37°C, allowing the MTT to be metabolized into formazan (B1609692) crystals by viable cells.

  • Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Mix gently on an orbital shaker for 15 minutes to ensure complete solubilization.

• Data Acquisition and Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of cell viability against the log of the compound concentration to generate a dose-response curve and determine the IC50 value.

Visualizations

Caption: Workflow for determining the optimal concentration of 6-Aldehydoisoophiopogonone A.

Caption: Hypothetical signaling pathway for homoisoflavonoids based on related compounds.

Caption: Troubleshooting decision tree for optimizing 6-Aldehydoisoophiopogonone A experiments.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Methylophiopogonanone B of Radix Ophiopogonis protects cells from H2O2‑induced apoptosis through the NADPH oxidase pathway in HUVECs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cytotoxicity and Apoptosis Induction of 6,7-Dehydroroyleanone from Taiwania cryptomerioides Bark Essential Oil in Hepatocellular Carcinoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Homoisoflavonoid derivatives from the roots of Ophiopogon japonicus and their in vitro anti-inflammation activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Methylophiopogonanone A, an Ophiopogon homoisoflavonoid, alleviates high-fat diet-induced hyperlipidemia: assessment of its potential mechanism - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Scaling Up 6-Aldehydoisoophiopogonone A Purification

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the scale-up of 6-Aldehydoisoophiopogonone A purification.

Frequently Asked Questions (FAQs)

Q1: What are the most common challenges when scaling up the purification of 6-Aldehydoisoophiopogonone A?

When moving from laboratory to pilot or commercial scale, several challenges can arise. The most common issues include decreased separation efficiency, leading to lower purity, and a significant drop in overall yield.[1][2] These problems often stem from non-linear scalability of chromatographic conditions, column overloading, and potential degradation of the target compound during longer processing times.[2]

Q2: Which chromatographic techniques are most suitable for large-scale purification of homoisoflavonoids like 6-Aldehydoisoophiopogonone A?

For large-scale purification of homoisoflavonoids, a multi-step approach is often most effective. This typically involves an initial crude separation using macroporous resin chromatography followed by finer purification with techniques like preparative High-Performance Liquid Chromatography (HPLC) or High-Speed Counter-Current Chromatography (HSCCC).[3][4][5] HSCCC is particularly advantageous for large-scale separation as it avoids irreversible adsorption onto a solid support.[3][6]

Q3: How can I improve the solubility of 6-Aldehydoisoophiopogonone A for preparative chromatography?

6-Aldehydoisoophiopogonone A, like many homoisoflavonoids, has limited solubility in water. To improve solubility for reversed-phase HPLC, it is best to dissolve the sample in the initial mobile phase whenever possible.[7] If a stronger solvent is required, use the minimum amount necessary to avoid peak distortion. Common organic solvents used for dissolving homoisoflavonoids include methanol (B129727), ethanol (B145695), and acetonitrile.

Q4: What are the stability concerns for 6-Aldehydoisoophiopogonone A during purification?

Homoisoflavonoids can be sensitive to pH and temperature.[7] Prolonged exposure to harsh pH conditions or elevated temperatures during long purification runs can lead to degradation. It is advisable to conduct stability studies at different pH values and temperatures to determine the optimal conditions for your process. For sensitive compounds, techniques that operate at lower temperatures, such as Supercritical Fluid Chromatography (SFC), could be considered.[7]

Troubleshooting Guides

Issue 1: Poor Resolution and Co-elution of Impurities

Symptoms:

• Overlapping or poorly separated peaks in the chromatogram.

• Inability to achieve the desired purity of 6-Aldehydoisoophiopogonone A.

Possible Causes and Solutions:

Possible Cause	Recommended Solution
Inappropriate Stationary Phase	The selectivity of the stationary phase is crucial. For homoisoflavonoids, C18 columns are commonly used in reversed-phase HPLC. If resolution is poor, consider testing different C18 column chemistries from various manufacturers or exploring alternative stationary phases.[7]
Suboptimal Mobile Phase Composition	The composition of the mobile phase significantly impacts selectivity.[8] In reversed-phase HPLC, systematically vary the organic modifier (e.g., methanol or acetonitrile) and the aqueous phase pH. A small change in pH can significantly alter the retention and selectivity of phenolic compounds.
Column Overload	Injecting too much sample can saturate the stationary phase, leading to band broadening and poor resolution.[7] Reduce the sample load and observe the effect on peak shape and resolution.
Flow Rate is Too High	A high flow rate can decrease the number of theoretical plates and reduce resolution. Experiment with lower flow rates to improve separation, keeping in mind that this will increase the run time.[7]

Issue 2: Peak Tailing

Symptoms:

• Asymmetrical peaks with a "tail" extending from the back.

• Difficulty in accurate peak integration and quantification.[7]

Possible Causes and Solutions:

Possible Cause	Recommended Solution
Secondary Interactions with Stationary Phase	Residual silanol (B1196071) groups on silica-based columns can interact with the aldehyde and hydroxyl groups of 6-Aldehydoisoophiopogonone A, causing tailing.[7] Use a highly end-capped column or add a small amount of a competitive agent like trifluoroacetic acid (TFA) to the mobile phase to minimize these interactions.
Mismatched Sample Solvent and Mobile Phase	Injecting the sample in a solvent that is significantly stronger than the mobile phase can cause peak distortion.[7] Dissolve the sample in the initial mobile phase composition whenever feasible.
Column Bed Deformation	Voids or channels in the column packing can lead to peak tailing.[7] This may necessitate repacking or replacing the column. Regular column maintenance and proper packing procedures are crucial for longevity at scale.[9]

Issue 3: Low Yield or Recovery After Preparative Separation

Symptoms:

• A significantly lower amount of purified 6-Aldehydoisoophiopogonone A is recovered than expected.

Possible Causes and Solutions:

Possible Cause	Recommended Solution
Compound Instability	6-Aldehydoisoophiopogonone A may be degrading during the purification process due to sensitivity to pH or temperature.[7] Assess the stability of the compound under the chromatographic conditions. Consider using milder conditions, such as operating at a lower temperature or using a buffered mobile phase to maintain a stable pH.
Irreversible Adsorption to Stationary Phase	The compound may be irreversibly binding to the stationary phase, especially if there are active sites on the packing material. This is a more significant issue with silica-based columns. Consider using a polymer-based column or switching to a technique without a solid stationary phase, like HSCCC.
Inefficient Fraction Collection	The parameters for fraction collection may not be optimized, leading to the loss of the target compound. Ensure the fraction collector is correctly calibrated and the peak detection settings (threshold, slope) are appropriate for the scale of the separation.
Precipitation on the Column	If the mobile phase is not a good solvent for the compound at the concentrations being loaded, it may precipitate on the column, leading to low recovery and high backpressure. Ensure the compound remains soluble throughout the chromatographic run.

Quantitative Data

Table 1: Solvent Systems for Homoisoflavonoid Purification by Counter-Current Chromatography

Compound Type	Solvent System (v/v/v)	Application	Reference
Flavonoids	n-hexane-ethyl acetate-methanol-water (4:5:4:5)	Preparative CCC	[3]
Flavonoids	Ethyl acetate-n-butanol-water (4:1:5)	High-Speed CCC	[10]
Homoisoflavonoids	Chloroform-methanol-water (4:3:2)	High-Speed CCC

Table 2: General Parameters for Preparative HPLC of Flavonoids

Parameter	Value
Column	C18, 10 µm, 250 x 50 mm
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile or Methanol
Gradient	Optimized based on analytical scale separation
Flow Rate	50-100 mL/min
Detection	UV at 280 nm
Loading Capacity	100-500 mg per injection (highly dependent on compound and resolution)

Experimental Protocols

Protocol 1: General Method for Large-Scale Purification of 6-Aldehydoisoophiopogonone A

This protocol outlines a general two-step procedure for scaling up the purification of 6-Aldehydoisoophiopogonone A.

Step 1: Enrichment using Macroporous Resin Chromatography

• Resin Selection and Preparation: Select a suitable macroporous resin (e.g., D101). Pre-treat the resin by washing sequentially with ethanol and water to remove any impurities.

• Sample Loading: Dissolve the crude extract of Ophiopogon japonicus in an appropriate solvent and load it onto the equilibrated resin column.

• Elution:

  • Wash the column with deionized water to remove sugars and other highly polar impurities.

  • Elute with a stepwise gradient of ethanol in water (e.g., 20%, 40%, 60%, 80% ethanol).

  • Collect fractions and analyze them by analytical HPLC to identify those containing 6-Aldehydoisoophiopogonone A.

• Concentration: Pool the fractions rich in the target compound and concentrate them under reduced pressure to obtain an enriched extract.

Step 2: Purification by Preparative HPLC

• Method Development: Develop and optimize the separation method on an analytical HPLC system. A C18 column with a mobile phase of acetonitrile/water or methanol/water with a small amount of acid (e.g., 0.1% formic acid) is a good starting point.

• Scale-Up Calculation: Scale up the method to a preparative column, maintaining the linear flow rate. Adjust the injection volume and gradient time proportionally to the column volume.

• Sample Preparation: Dissolve the enriched extract from Step 1 in the initial mobile phase. Filter the sample through a 0.45 µm filter to remove any particulates.

• Purification: Equilibrate the preparative HPLC column with the initial mobile phase. Inject the sample and run the scaled-up gradient.

• Fraction Collection: Collect fractions corresponding to the peak of 6-Aldehydoisoophiopogonone A.

• Purity Analysis and Final Processing: Analyze the purity of the collected fractions by analytical HPLC. Pool the high-purity fractions, and remove the solvent by evaporation or lyophilization to obtain the purified compound.

Visualizations

Caption: Overall workflow for the purification of 6-Aldehydoisoophiopogonone A.

Caption: Troubleshooting decision tree for poor chromatographic resolution.

References

• 1. Scale-Up of Natural Product Isolation | Springer Nature Experiments [experiments.springernature.com]
• 2. Downstream Processing Challenges in Biologics Manufacturing [53biologics.com]
• 3. A simple and efficient protocol for large-scale preparation of three flavonoids from the flower of Daphne genkwa by combination of macroporous resin and counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Preparative Separation and Purification of the Total Flavonoids in Scorzonera austriaca with Macroporous Resins - PMC [pmc.ncbi.nlm.nih.gov]
• 6. google.com [google.com]
• 7. benchchem.com [benchchem.com]
• 8. LABTips: Preparative HPLC for Purification Workflows | Labcompare.com [labcompare.com]
• 9. Risks and Control Strategies of Scale-up in Purification Process - Bio-Link [biolink.com]
• 10. mdpi.com [mdpi.com]

Minimizing batch-to-batch variability of 6-Aldehydoisoophiopogonone A

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on minimizing batch-to-batch variability of 6-Aldehydoisoophiopogonone A. The following troubleshooting guides and frequently asked questions (FAQs) address specific issues that may be encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is 6-Aldehydoisoophiopogonone A and what are its primary sources?

6-Aldehydoisoophiopogonone A is a homoisoflavonoid that is naturally present in the roots of Ophiopogon japonicus (L. f.) Ker-Gawl., a plant used in traditional Chinese medicine.[1] It is one of several bioactive homoisoflavonoids found in this plant.[2][3]

Q2: What are the main causes of batch-to-batch variability when isolating 6-Aldehydoisoophiopogonone A?

Batch-to-batch variability can stem from several factors, including:

• Raw Material Inconsistency: The chemical composition of Ophiopogon japonicus roots can vary depending on the harvest time and processing methods.[4]

• Extraction Efficiency: The choice of extraction method and parameters significantly impacts the yield and purity of the isolated compound.

• Purification Challenges: The purification process, often involving techniques like high-speed counter-current chromatography (HSCCC), requires careful optimization to ensure consistent results.

• Chemical Stability: Homoisoflavonoids can be sensitive to factors like pH, temperature, and solvents, potentially leading to degradation and the formation of impurities if not handled correctly.

• Stereoisomerism: Homoisoflavonoids can exist as stereoisomers, and variations in the enantiomeric ratio between batches can lead to differing biological activities.[5][6][7]

Q3: How can I assess the purity and consistency of my 6-Aldehydoisoophiopogonone A batches?

A validated High-Performance Liquid Chromatography (HPLC) method is the recommended approach for assessing the purity and consistency of your batches.[8][9][10][11] Key parameters to validate include linearity, precision, accuracy, limit of detection (LOD), and limit of quantification (LOQ). High-resolution mass spectrometry (HRMS) can also be a powerful tool for the rapid identification of ophiopogonones in your extracts.[12]

Q4: What are the recommended storage conditions for 6-Aldehydoisoophiopogonone A to minimize degradation?

To ensure stability, 6-Aldehydoisoophiopogonone A should be stored at 4°C and protected from light. If dissolved in a solvent, it is recommended to store it at -80°C for up to six months or -20°C for one month, also with protection from light.[1]

Troubleshooting Guides

Low Yield of 6-Aldehydoisoophiopogonone A

Potential Cause	Recommended Solution
Suboptimal Extraction Parameters	Optimize supercritical fluid extraction (SFE) parameters. Based on established protocols, optimal conditions are a pressure of 25 MPa, a temperature of 55°C, a dynamic extraction time of 4.0 hours, and the use of 25% methanol (B129727) as a modifier.[13]
Inefficient Purification	For High-Speed Counter-Current Chromatography (HSCCC), ensure the use of an appropriate two-phase solvent system. A recommended system is n-hexane/ethyl acetate/methanol/acetonitrile (B52724)/water (1.8:1.0:1.0:1.2:1.0 v/v).[13]
Degradation During Processing	Minimize exposure to harsh conditions such as extreme pH and high temperatures. Ensure that solvents used are of high purity and are compatible with the compound.
Poor Quality Raw Material	Source Ophiopogon japonicus from a reputable supplier. The content of total flavonoids in the roots is known to be influenced by harvest time, with levels generally decreasing from December to January and increasing from February to March.[4]

Inconsistent Purity Between Batches

Potential Cause	Recommended Solution
Incomplete Separation of Impurities	Refine the HSCCC purification protocol. Analyze collected fractions by HPLC to ensure that only fractions with the desired purity are pooled. A purity of over 98% has been achieved using the recommended solvent system.[13]
Co-elution with Related Homoisoflavonoids	Employ a validated HPLC method with sufficient resolution to separate 6-Aldehydoisoophiopogonone A from other structurally similar compounds present in the extract, such as methylophiopogonanone A and 6-formyl-isoophiopogonanone A.[13]
Variability in Stereoisomer Ratio	Due to the potential for stereoisomers in homoisoflavonoids, consider using chiral chromatography techniques (e.g., chiral HPLC or SFC) to assess the enantiomeric purity of your batches.[5][6][7][14]
Inconsistent Analytical Method	Develop and validate a robust HPLC method for purity analysis. Key validation parameters include specificity, linearity, accuracy, and precision to ensure reliable and reproducible results.[8][10][11]

Experimental Protocols

Protocol 1: Extraction and Purification of 6-Aldehydoisoophiopogonone A

This protocol is based on an efficient combination of Supercritical Fluid Extraction (SFE) and High-Speed Counter-Current Chromatography (HSCCC).[13]

1. Supercritical Fluid Extraction (SFE)

• Apparatus: Preparative SFE system.

• Sample: Dried and powdered roots of Ophiopogon japonicus.

• Parameters:

  • Pressure: 25 MPa

  • Temperature: 55°C

  • Dynamic Extraction Time: 4.0 hours

  • Modifier: 25% Methanol

• Procedure:

  • Load the powdered plant material into the extraction vessel.

  • Set the SFE system to the specified parameters.

  • Initiate the extraction process.

  • Collect the crude extract.

  • Evaporate the solvent to obtain the dried crude extract.

2. High-Speed Counter-Current Chromatography (HSCCC) Purification

• Apparatus: Preparative HSCCC instrument.

• Sample: Crude extract obtained from SFE.

• Two-Phase Solvent System: n-hexane/ethyl acetate/methanol/acetonitrile/water (1.8:1.0:1.0:1.2:1.0 v/v).

• Procedure:

  • Prepare the two-phase solvent system and allow the phases to separate.

  • Fill the HSCCC column with the stationary phase.

  • Dissolve a known amount of the crude extract (e.g., 140 mg) in the mobile phase.

  • Inject the sample and begin the separation process.

  • Monitor the effluent using a UV detector.

  • Collect fractions based on the chromatogram.

  • Analyze the collected fractions by HPLC to determine the purity of 6-Aldehydoisoophiopogonone A.

  • Pool the high-purity fractions and evaporate the solvent.

Protocol 2: HPLC Method for Purity Assessment

This protocol provides a general framework for developing a validated HPLC method for the purity assessment of 6-Aldehydoisoophiopogonone A.

• Apparatus: HPLC system with a UV detector.

• Column: C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid) is a common starting point for flavonoid analysis.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: Determined by UV-Vis spectral analysis of a pure standard of 6-Aldehydoisoophiopogonone A.

• Procedure:

  • Prepare a standard stock solution of 6-Aldehydoisoophiopogonone A of known concentration.

  • Prepare solutions of your test batches at a known concentration.

  • Inject the standard and sample solutions into the HPLC system.

  • Record the chromatograms and integrate the peak areas.

  • Calculate the purity of the sample by comparing the peak area of 6-Aldehydoisoophiopogonone A to the total peak area of all components in the chromatogram.

Method Validation: To ensure the reliability of your purity assessment, the HPLC method should be validated for the following parameters:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components.

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte.[8]

• Precision: The closeness of agreement between a series of measurements obtained from multiple samplings of the same homogeneous sample.[9]

• Accuracy: The closeness of the test results obtained by the method to the true value.

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantification (LOQ): The lowest amount of analyte in a sample that can be determined with acceptable precision and accuracy.

Visualizations

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Homoisoflavonoids and the Antioxidant Activity of Ophiopogon japonicus Root - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. [Influence of harvest times and processing methods on contents of total flavonoids and total saponins in roots of Ophiopogon japonicus] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Enantioselective Synthesis of Homoisoflavanones by Asymmetric Transfer Hydrogenation and Their Biological Evaluation for Antiangiogenic Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Stereoisomeric Separation of Flavonoids by Two-Dimensional Supercritical Fluid Chromatography: Identification of Adequate Chiral Columns and Application to Honey Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Validation of the HPLC Analytical Method for the Determination of Chemical and Radiochemical Purity of Ga-68-DOTATATE - PMC [pmc.ncbi.nlm.nih.gov]
• 9. cs.purdue.edu [cs.purdue.edu]
• 10. Validation of the HPLC Analytical Method for the Determination of Chemical and Radiochemical Purity of Ga-68-DOTATATE - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. inis.iaea.org [inis.iaea.org]
• 12. Rapid identification of ophiopogonins and ophiopogonones in Ophiopogon japonicus extract with a practical technique of mass defect filtering based on high resolution mass spectrometry - Xi'an Jiaotong University [scholar.xjtu.edu.cn]
• 13. An efficient combination of supercritical fluid extraction and high-speed counter-current chromatography to extract and purify homoisoflavonoids from Ophiopogon japonicus (Thunb.) Ker-Gawler - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of 6-Aldehydoisoophiopogonone Homoisoflavonoids: Unraveling Their Biological Activities

In the realm of natural product research, homoisoflavonoids isolated from medicinal plants are a subject of intense investigation for their potential therapeutic applications. Among these, 6-Aldehydoisoophiopogonone A and 6-Aldehydoisoophiopogonone B, derived from the rhizomes of Ophiopogon japonicus, have garnered interest. This guide provides a comparative overview of their biological activities, drawing upon available experimental data.

Data Presentation: A Head-to-Head Comparison

Compound	Biological Activity	Assay System	IC50 Value (µg/mL)
Desmethylisoophiopogonone B	Inhibition of Nitric Oxide (NO) Production	LPS-induced RAW 264.7 Macrophages	14.1 ± 1.5
6-Aldehydoisoophiopogonone A	-	-	Data not available

Experimental Protocols

The anti-inflammatory activity of desmethylisoophiopogonone B was determined by measuring its ability to inhibit the production of nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.

Nitric Oxide (NO) Assay in LPS-Induced RAW 264.7 Macrophages

Cell Culture and Treatment: RAW 264.7 macrophage cells were cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere of 5% CO2. For the experiment, cells were seeded in 96-well plates. After 24 hours, the cells were pre-treated with various concentrations of the test compounds for 1 hour, followed by stimulation with 1 µg/mL of LPS for an additional 24 hours.

Measurement of Nitric Oxide: The concentration of nitrite (B80452) (a stable metabolite of NO) in the culture supernatant was measured as an indicator of NO production using the Griess reagent. An equal volume of the cell culture supernatant and Griess reagent (a mixture of 1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride) were mixed and incubated at room temperature for 10 minutes. The absorbance was then measured at 540 nm using a microplate reader. The amount of nitrite was determined from a sodium nitrite standard curve. The IC50 value, the concentration of the compound that inhibits 50% of NO production, was then calculated.

Signaling Pathway and Experimental Workflow

The anti-inflammatory effects of compounds like desmethylisoophiopogonone B are often associated with the modulation of key signaling pathways involved in the inflammatory response. One such critical pathway is the nuclear factor-kappa B (NF-κB) signaling cascade, which is activated by stimuli like LPS.

Below are diagrams illustrating the general experimental workflow for assessing anti-inflammatory activity and the simplified LPS-induced inflammatory signaling pathway.

Caption: A generalized workflow for in vitro anti-inflammatory screening.

Caption: Simplified LPS-TLR4-NF-κB signaling pathway leading to NO production.

Concluding Remarks

While a direct, quantitative comparison between 6-Aldehydoisoophiopogonone A and 6-Aldehydoisoophiopogonone B is currently hampered by a lack of data for the former, the available information on desmethylisoophiopogonone B highlights the potential of this class of homoisoflavonoids as anti-inflammatory agents. The inhibitory effect on nitric oxide production in macrophages is a key indicator of this potential. Future research directly comparing the activities of these two closely related molecules is warranted to fully elucidate their structure-activity relationships and therapeutic promise. Such studies would be invaluable for drug development professionals seeking to identify novel anti-inflammatory leads from natural sources.

A Comparative Analysis of the Anti-Inflammatory Effects of Homoisoflavonoids from Ophiopogon japonicus

For Researchers, Scientists, and Drug Development Professionals

The tuberous roots of Ophiopogon japonicus, a plant long used in traditional Chinese medicine, are a rich source of homoisoflavonoids with potent anti-inflammatory properties.[1][2][3] These compounds have garnered significant interest within the scientific community for their potential as therapeutic agents in the treatment of inflammatory diseases. This guide provides a comparative overview of the anti-inflammatory effects of various homoisoflavonoids isolated from Ophiopogon japonicus, supported by experimental data and detailed methodologies.

Comparative Anti-Inflammatory Activity

The anti-inflammatory efficacy of homoisoflavonoids from Ophiopogon japonicus has been primarily evaluated by their ability to inhibit the production of key inflammatory mediators in lipopolysaccharide (LPS)-stimulated macrophage and microglial cell lines. A summary of the inhibitory concentrations (IC₅₀) for nitric oxide (NO), a significant inflammatory molecule, is presented below. Additionally, data on the inhibition of pro-inflammatory cytokines, such as Interleukin-1β (IL-1β) and Interleukin-6 (IL-6), are included for select compounds.

Compound	Cell Line	Inhibitory Effect	IC₅₀ (µM)	IC₅₀ (µg/mL)
Ophiopogonanone H	BV-2	NO Production	20.1	-
Unnamed Compound 4	BV-2	NO Production	17.0	-
Unnamed Compound 6	BV-2	NO Production	7.8	-
Unnamed Compound 7	BV-2	NO Production	5.1	-
Unnamed Compound 10	BV-2	NO Production	19.2	-
Unnamed Compound 11	BV-2	NO Production	14.4	-
4′-O-Demethylophiopogonanone E	RAW 264.7	NO Production	-	66.4 ± 3.5
IL-1β Production	-	32.5 ± 3.5
IL-6 Production	-	13.4 ± 2.3
Desmethylisoophiopogonone B	RAW 264.7	NO Production	-	14.1 ± 1.5
5,7-dihydroxy-6-methyl-3-(4′-hydroxybenzyl) chromone (B188151)	RAW 264.7	NO Production	-	10.9 ± 0.8

Note: The unnamed compounds (4, 6, 7, 10, 11) were evaluated in a study alongside Ophiopogonone E and Ophiopogonanone H.[4] Data for 4′-O-Demethylophiopogonanone E, Desmethylisoophiopogonone B, and 5,7-dihydroxy-6-methyl-3-(4′-hydroxybenzyl) chromone are from a separate study.[1][5]

Experimental Protocols

The following methodologies are representative of the key experiments conducted to evaluate the anti-inflammatory effects of homoisoflavonoids from Ophiopogon japonicus.

1. Cell Culture and Treatment

• Cell Lines: Murine microglial cell line BV-2 or murine macrophage cell line RAW 264.7 are commonly used.[1][4]

• Culture Conditions: Cells are typically cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin, and maintained in a humidified atmosphere of 5% CO₂ at 37°C.

• Treatment Protocol: Cells are pre-treated with various concentrations of the isolated homoisoflavonoids for a specified period (e.g., 1 hour) before being stimulated with lipopolysaccharide (LPS; e.g., 1 µg/mL) to induce an inflammatory response. The cells are then incubated for a further 24 hours before analysis.[1]

2. Nitric Oxide (NO) Production Assay

• Principle: The concentration of NO in the cell culture supernatant is determined by measuring the amount of nitrite (B80452), a stable metabolite of NO, using the Griess reagent.

• Procedure:

  • After cell treatment, an aliquot of the culture medium is mixed with an equal volume of Griess reagent (typically a mixture of 1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride).

  • The mixture is incubated at room temperature for a short period (e.g., 10 minutes) to allow for color development.

  • The absorbance is measured at a specific wavelength (e.g., 540 nm) using a microplate reader.

  • The concentration of nitrite is calculated from a standard curve generated using known concentrations of sodium nitrite.

3. Pro-inflammatory Cytokine Assays (IL-1β, IL-6)

• Principle: The levels of pro-inflammatory cytokines such as IL-1β and IL-6 in the cell culture supernatants are quantified using enzyme-linked immunosorbent assays (ELISAs).

• Procedure:

  • Commercially available ELISA kits for the specific cytokines are used according to the manufacturer's instructions.

  • Briefly, the culture supernatants are added to microplate wells pre-coated with antibodies specific to the target cytokine.

  • After incubation and washing steps, a detection antibody conjugated to an enzyme (e.g., horseradish peroxidase) is added.

  • A substrate solution is then added, and the resulting color change is proportional to the amount of cytokine present.

  • The absorbance is measured at the appropriate wavelength, and concentrations are determined from a standard curve.[1][5]

4. Western Blot Analysis for Signaling Pathway Proteins

• Principle: Western blotting is used to detect and quantify the expression and phosphorylation of specific proteins involved in inflammatory signaling pathways, such as MAPKs (ERK1/2, JNK).[1]

• Procedure:

  • Cells are lysed, and the total protein concentration is determined.

  • Equal amounts of protein are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and transferred to a polyvinylidene difluoride (PVDF) membrane.

  • The membrane is blocked to prevent non-specific antibody binding and then incubated with primary antibodies specific for the phosphorylated and total forms of the target proteins (e.g., p-ERK1/2, ERK1/2, p-JNK, JNK).

  • After washing, the membrane is incubated with a secondary antibody conjugated to an enzyme.

  • The protein bands are visualized using a chemiluminescence detection system.

Signaling Pathways and Mechanisms of Action

Homoisoflavonoids from Ophiopogon japonicus exert their anti-inflammatory effects by modulating key signaling pathways involved in the inflammatory response. The mitogen-activated protein kinase (MAPK) and nuclear factor-kappa B (NF-κB) pathways are primary targets.[1][2]

MAPK Signaling Pathway

The MAPK pathway, which includes extracellular signal-regulated kinases (ERK1/2), c-Jun NH₂-terminal kinases (JNK), and p38, plays a crucial role in regulating the production of inflammatory mediators.[2] Studies have shown that certain homoisoflavonoids can inhibit the phosphorylation of ERK1/2 and JNK, thereby suppressing the downstream inflammatory cascade.[1]

Caption: Inhibition of the MAPK signaling pathway by homoisoflavonoids.

NF-κB Signaling Pathway

The NF-κB pathway is another critical regulator of inflammation.[2] In resting cells, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by LPS, IκB is phosphorylated and degraded, allowing NF-κB to translocate to the nucleus and induce the expression of pro-inflammatory genes. While the direct inhibitory effects of many homoisoflavonoids on this pathway are still under investigation, some compounds from Ophiopogon japonicus, such as Ophiopogonin D (a steroidal glycoside), have been shown to suppress NF-κB activation.[6][7]

Caption: Putative inhibition of the NF-κB signaling pathway.

Experimental Workflow

The general workflow for identifying and characterizing the anti-inflammatory effects of homoisoflavonoids from Ophiopogon japonicus is outlined below.

Caption: General experimental workflow for anti-inflammatory studies.

References

• 1. Evaluation of anti-inflammatory activity of compounds isolated from the rhizome of Ophiopogon japonicas - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Evaluation of anti-inflammatory activity of compounds isolated from the rhizome of Ophiopogon japonicas | springermedizin.de [springermedizin.de]
• 3. researchgate.net [researchgate.net]
• 4. Anti-inflammatory homoisoflavonoids from the tuberous roots of Ophiopogon japonicus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. files.core.ac.uk [files.core.ac.uk]
• 6. Ophiopogonin D: review of pharmacological activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scielo.br [scielo.br]

Validating the In Vivo Antioxidant Capacity of 6-Aldehydoisoophiopogonone A: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the in vivo antioxidant capacity of 6-Aldehydoisoophiopogonone A, a homoisoflavonoid isolated from Ophiopogon japonicus. Due to the limited direct in vivo data on this specific compound, this guide leverages findings from in vivo studies on Ophiopogon japonicus extracts rich in homoisoflavonoids as a proxy. The performance is compared against well-established antioxidant compounds, Vitamin C and Vitamin E. This guide includes detailed experimental protocols and visual diagrams of relevant biological pathways and workflows to support further research and drug development.

Comparative Analysis of In Vivo Antioxidant Activity

The following table summarizes the in vivo antioxidant effects of Ophiopogon japonicus extract (containing 6-Aldehydoisoophiopogonone A and other homoisoflavonoids) in comparison to Vitamin C and Vitamin E. The data is compiled from various studies employing rodent models of oxidative stress.

Compound/Extract	Dosage	Animal Model	Key Antioxidant Markers Measured	Results
Ophiopogon japonicus Extract	100-400 mg/kg	D-galactose-induced aging in mice	Superoxide (B77818) Dismutase (SOD), Glutathione (B108866) Peroxidase (GSH-Px), Malondialdehyde (MDA)	Significantly increased SOD and GSH-Px activities in serum and tissues; Significantly decreased MDA levels in serum and tissues.
Vitamin C	100-500 mg/kg	Various oxidative stress models in rats	SOD, Catalase (CAT), GSH-Px, MDA, Total Antioxidant Capacity (TAC)	Consistently increases levels of antioxidant enzymes and TAC; Decreases markers of lipid peroxidation like MDA.
Vitamin E	50-200 mg/kg	Various oxidative stress models in rats and mice	SOD, CAT, GSH-Px, MDA, Isoprostanes	Known to decrease lipid peroxidation markers effectively; enhances the activity of antioxidant enzymes.[1][2][3][4][5]

Experimental Protocols

Detailed methodologies for key in vivo antioxidant assays are provided below. These protocols are based on standard procedures used in rodent models.

Superoxide Dismutase (SOD) Activity Assay in Rat Liver

Principle: This assay measures the inhibition of the autoxidation of pyrogallol (B1678534) by SOD. The rate of autoxidation is proportional to the concentration of superoxide radicals, which is reduced by SOD activity.

Procedure:

• Tissue Homogenization: Homogenize rat liver tissue (1:10 w/v) in ice-cold 0.25 M sucrose (B13894) solution. Centrifuge the homogenate at 10,000 x g for 20 minutes at 4°C. The resulting supernatant is used for the assay.[6]

• Assay Mixture: In a cuvette, mix 1.5 mL of 0.05 M Tris-HCl buffer (pH 8.2), 0.1 mL of 10 mM EDTA, and the tissue supernatant.

• Reaction Initiation: Add 0.1 mL of 6 mM pyrogallol to initiate the reaction.

• Measurement: Record the change in absorbance at 420 nm for 3 minutes using a spectrophotometer.

• Calculation: One unit of SOD activity is defined as the amount of enzyme that inhibits the autoxidation of pyrogallol by 50%. The results are typically expressed as units per milligram of protein.[6][7][8][9][10]

Malondialdehyde (MDA) Level Assay in Rat Serum

Principle: MDA, a marker of lipid peroxidation, reacts with thiobarbituric acid (TBA) under acidic conditions to form a pink-colored complex, which can be measured spectrophotometrically.[11][12]

Procedure:

• Sample Preparation: To 0.2 mL of rat serum, add 0.8 mL of 10% trichloroacetic acid (TCA). Mix and centrifuge at 3,000 x g for 15 minutes.

• Reaction Mixture: To the supernatant, add 1.5 mL of 0.67% TBA and heat in a boiling water bath for 30 minutes.

• Cooling and Measurement: Cool the mixture and measure the absorbance of the resulting chromophore at 532 nm.[13][14][15]

• Calculation: The concentration of MDA is calculated using a standard curve prepared with 1,1,3,3-tetramethoxypropane (B13500) and expressed as nanomoles per milliliter of serum.

Glutathione Peroxidase (GPx) Activity Assay in Rat Kidney

Principle: This assay measures the rate of oxidation of glutathione (GSH) to oxidized glutathione (GSSG) by GPx, coupled to the reduction of GSSG by glutathione reductase using NADPH. The oxidation of NADPH to NADP+ is monitored by the decrease in absorbance at 340 nm.

Procedure:

• Tissue Homogenization: Homogenize rat kidney tissue (1:10 w/v) in ice-cold buffer (e.g., 50 mM Tris-HCl, pH 7.4, containing 1 mM EDTA). Centrifuge at 10,000 x g for 15 minutes at 4°C. The supernatant is used for the assay.

• Assay Mixture: In a cuvette, prepare a reaction mixture containing phosphate (B84403) buffer, EDTA, sodium azide, glutathione reductase, GSH, and NADPH. Add the tissue supernatant.

• Reaction Initiation: Initiate the reaction by adding a substrate, such as hydrogen peroxide or cumene (B47948) hydroperoxide.

• Measurement: Monitor the decrease in absorbance at 340 nm for 5 minutes.[16][17][18][19][20]

• Calculation: GPx activity is calculated based on the rate of NADPH oxidation and is expressed as units per milligram of protein.

Visualizing Molecular Pathways and Experimental Workflows

Nrf2 Signaling Pathway

A key mechanism by which many antioxidants, likely including homoisoflavonoids, exert their protective effects is through the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[21][22][23][24][25] Under conditions of oxidative stress, Nrf2 translocates to the nucleus and binds to the Antioxidant Response Element (ARE), leading to the transcription of a battery of cytoprotective genes, including those for antioxidant enzymes.

Caption: The Nrf2-ARE signaling pathway for antioxidant gene expression.

In Vivo Antioxidant Capacity Validation Workflow

The following diagram illustrates a typical workflow for validating the in vivo antioxidant capacity of a test compound.

Caption: A generalized workflow for in vivo antioxidant activity assessment.

References

• 1. Antioxidant action of vitamin E in vivo as assessed from its reaction products with multiple biological oxidants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. tandfonline.com [tandfonline.com]
• 4. Vitamin E as an in Vitro and in Vivo Antioxidant: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 5. Vitamin E as an in vitro and in vivo antioxidant - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ias.ac.in [ias.ac.in]
• 7. Superoxide dismutase: a review and a modified protocol for activities measurements in rat livers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. resources.bio-techne.com [resources.bio-techne.com]
• 9. assaygenie.com [assaygenie.com]
• 10. fn-test.com [fn-test.com]
• 11. Determining Oxidative Damage by Lipid Peroxidation Assay in Rat Serum - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Determining Oxidative Damage by Lipid Peroxidation Assay in Rat Serum [en.bio-protocol.org]
• 13. Determining Oxidative Damage by Lipid Peroxidation Assay in Rat Serum [bio-protocol.org]
• 14. nwlifescience.com [nwlifescience.com]
• 15. researchgate.net [researchgate.net]
• 16. sciencellonline.com [sciencellonline.com]
• 17. jaica.com [jaica.com]
• 18. web-resources-prod.zeptometrix.com [web-resources-prod.zeptometrix.com]
• 19. researchgate.net [researchgate.net]
• 20. content.abcam.com [content.abcam.com]
• 21. The Nrf2-Antioxidant Response Element Signaling Pathway and Its Activation by Oxidative Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 22. mdpi.com [mdpi.com]
• 23. researchgate.net [researchgate.net]
• 24. mdpi.com [mdpi.com]
• 25. Nrf2/ARE Signaling Pathway: Key Mediator in Oxidative Stress and Potential Therapeutic Target in ALS - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Bioactivity of 6-Aldehydoisoophiopogonone A: A Comparative Analysis Across Cancer Cell Lines

For Immediate Release

This guide provides a comprehensive comparison of the bioactivity of 6-Aldehydoisoophiopogonone A, a homoisoflavonoid isolated from the tubers of Ophiopogon japonicus, across different human cancer cell lines. This document is intended for researchers, scientists, and drug development professionals interested in the therapeutic potential of this natural compound.

Executive Summary

6-Aldehydoisoophiopogonone A, also known as Homoisopogon A, has demonstrated potent cytotoxic effects against various cancer cell lines. This guide summarizes the available quantitative data on its bioactivity, details the experimental protocols used for its assessment, and presents diagrams of key signaling pathways potentially involved in its mechanism of action. While the direct impact of 6-Aldehydoisoophiopogonone A on specific signaling pathways has yet to be fully elucidated in publicly available research, this guide provides a foundation for further investigation into its therapeutic potential.

Data Presentation: Cytotoxic Activity of 6-Aldehydoisoophiopogonone A

The cytotoxic activity of 6-Aldehydoisoophiopogonone A has been evaluated against several human cancer cell lines. The half-maximal inhibitory concentration (IC50) values, which represent the concentration of the compound required to inhibit the growth of 50% of the cell population, are summarized in the table below. This data is derived from a study that isolated and characterized homoisoflavonoids from Ophiopogon japonicus.[1]

Cell Line	Cancer Type	IC50 (µM)
LU-1	Human Lung Adenocarcinoma	0.51
KB	Human Epidermoid Carcinoma	0.66
SK-Mel-2	Human Melanoma	0.58

Data sourced from Dang, et al. (2017).[1]

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide, based on standard laboratory practices.

Cell Viability Assay (MTT Assay)

The cytotoxic activity of 6-Aldehydoisoophiopogonone A was determined using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay.

• Cell Seeding: Cancer cells were seeded in 96-well plates at a density of 1 x 10^4 cells/well and incubated for 24 hours to allow for cell attachment.

• Compound Treatment: The cells were then treated with various concentrations of 6-Aldehydoisoophiopogonone A and incubated for an additional 48 hours.

• MTT Addition: After the incubation period, 10 µL of MTT solution (5 mg/mL in PBS) was added to each well, and the plates were incubated for another 4 hours at 37°C.

• Formazan (B1609692) Solubilization: The medium was removed, and 100 µL of dimethyl sulfoxide (B87167) (DMSO) was added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance was measured at a wavelength of 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability was calculated relative to the untreated control cells, and the IC50 values were determined by plotting the percentage of viability against the concentration of the compound.

Signaling Pathways

While the specific molecular targets and signaling pathways modulated by 6-Aldehydoisoophiopogonone A are not yet fully characterized in the available literature, the PI3K/Akt and MAPK signaling pathways are common targets for anticancer compounds and are crucial regulators of cell proliferation, survival, and apoptosis. The following diagrams illustrate these generalized pathways.

Caption: Generalized PI3K/Akt Signaling Pathway.

Caption: Generalized MAPK/ERK Signaling Pathway.

Conclusion and Future Directions

6-Aldehydoisoophiopogonone A demonstrates significant cytotoxic activity against human lung adenocarcinoma, epidermoid carcinoma, and melanoma cell lines. The provided data serves as a valuable starting point for further preclinical investigations. Future research should focus on:

• Expanding the panel of cancer cell lines to determine the broader spectrum of its anticancer activity.

• Elucidating the precise molecular mechanism of action, including its effects on key signaling pathways such as PI3K/Akt and MAPK.

• Conducting in vivo studies to evaluate its efficacy and safety in animal models.

A deeper understanding of the bioactivity and molecular targets of 6-Aldehydoisoophiopogonone A will be critical in assessing its potential as a novel therapeutic agent for cancer treatment.

References

• 1. jstage.jst.go.jp [jstage.jst.go.jp]

A Comparative Analysis of the Anti-Inflammatory Potential of 6-Aldehydoisoophiopogonone A and Quercetin

In the landscape of natural compounds with therapeutic potential, both 6-Aldehydoisoophiopogonone A, a homoisoflavonoid from Ophiopogon japonicus, and quercetin (B1663063), a widely distributed flavonoid, have emerged as significant anti-inflammatory agents. This guide provides a detailed, objective comparison of their performance based on available experimental data, targeting researchers, scientists, and drug development professionals. For the purpose of this comparison, data for 6-Aldehydoisoophiopogonone A is primarily based on studies of the potent anti-inflammatory homoisoflavonoid, 4′-O-Demethylophiopogonanone E, isolated from Ophiopogon japonicus, which is considered a closely related or identical compound.

Quantitative Comparison of Anti-Inflammatory Activity

The following table summarizes the key quantitative data on the anti-inflammatory effects of 6-Aldehydoisoophiopogonone A (represented by 4′-O-Demethylophiopogonanone E) and quercetin. The data is derived from in vitro studies, primarily using lipopolysaccharide (LPS)-stimulated macrophage cell lines, a standard model for assessing inflammatory responses.

Parameter	6-Aldehydoisoophiopogonone A (4′-O-Demethylophiopogonanone E)	Quercetin	Reference Cell Line/Model
Inhibition of Pro-Inflammatory Cytokines
IL-1β Production (IC₅₀)	32.5 ± 3.5 µg/mL	-	LPS-induced RAW264.7 macrophages[1]
IL-6 Production (IC₅₀)	13.4 ± 2.3 µg/mL	-	LPS-induced RAW264.7 macrophages[1]
TNF-α Production	-	Significant reduction	LPS-induced RAW264.7 macrophages[2]
Inhibition of Inflammatory Mediators
Nitric Oxide (NO) Production	Significant suppression	Significant reduction	LPS-induced RAW264.7 macrophages[1]
Modulation of Signaling Pathways
NF-κB Pathway	Not explicitly studied	Inhibition of activation	Various cell lines[3][4][5]
MAPK Pathway	Inhibition of ERK1/2 and JNK phosphorylation	Inhibition of ERK and p38 phosphorylation	LPS-induced RAW264.7 macrophages[1] / RAW 264.7 cells[3]

Mechanisms of Anti-Inflammatory Action

Both compounds exert their anti-inflammatory effects by modulating key signaling pathways involved in the inflammatory response.

6-Aldehydoisoophiopogonone A (as 4′-O-Demethylophiopogonanone E):

The primary mechanism identified for this homoisoflavonoid involves the Mitogen-Activated Protein Kinase (MAPK) signaling pathway . Specifically, it has been shown to inhibit the phosphorylation of Extracellular signal-Regulated Kinase 1/2 (ERK1/2) and c-Jun N-terminal Kinase (JNK).[1] These kinases are crucial for the downstream activation of transcription factors that lead to the production of pro-inflammatory mediators like nitric oxide (NO) and cytokines such as IL-1β and IL-6.[1] The effect on the Nuclear Factor-kappa B (NF-κB) pathway, another critical inflammatory pathway, has not been extensively reported for this compound.

Quercetin:

Quercetin demonstrates a broader and more extensively studied mechanism of action, targeting both the NF-κB and MAPK signaling pathways .

• NF-κB Pathway: Quercetin inhibits the activation of NF-κB, a key transcription factor that governs the expression of numerous pro-inflammatory genes.[3][4][5] It achieves this by preventing the degradation of IκBα, the inhibitory protein that sequesters NF-κB in the cytoplasm.[3]

• MAPK Pathway: Similar to 6-Aldehydoisoophiopogonone A, quercetin also modulates the MAPK pathway. It has been shown to strongly reduce the activation of ERK and p38 MAP kinases, while its effect on JNK can be cell-type dependent.[3]

By inhibiting these pathways, quercetin effectively suppresses the production of a wide array of inflammatory molecules, including TNF-α, IL-6, IL-1β, and NO.[2][6]

Signaling Pathway Diagrams

The following diagrams, generated using Graphviz, illustrate the points of intervention for each compound within the inflammatory signaling cascades.

Fig. 1: Mechanism of 6-Aldehydoisoophiopogonone A

Fig. 2: Mechanism of Quercetin

Experimental Protocols

The following are detailed methodologies for key experiments cited in the comparison.

This in vitro model is widely used to screen for anti-inflammatory compounds.

• Cell Culture: RAW264.7 murine macrophage cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere of 5% CO₂.

• Treatment: Cells are seeded in plates and allowed to adhere overnight. The medium is then replaced with fresh medium containing various concentrations of the test compound (6-Aldehydoisoophiopogonone A or quercetin) for a pre-incubation period (typically 1-2 hours).

• Inflammation Induction: Lipopolysaccharide (LPS) from E. coli is added to the wells (a common concentration is 1 µg/mL) to induce an inflammatory response. A control group without LPS and a vehicle control group (LPS with the solvent used for the compounds) are also included.

• Incubation: The cells are incubated for a specified period (e.g., 24 hours) to allow for the production of inflammatory mediators.

• Sample Collection: The cell culture supernatant is collected for cytokine and nitric oxide analysis. Cell viability is often assessed using an MTT assay to ensure the observed effects are not due to cytotoxicity.

Fig. 3: LPS-Induced Inflammation Workflow

ELISA is a standard method for quantifying the concentration of specific proteins, such as cytokines (TNF-α, IL-6, IL-1β), in a sample.

• Coating: A 96-well microplate is coated with a capture antibody specific for the cytokine of interest and incubated overnight at 4°C.

• Blocking: The plate is washed, and a blocking buffer (e.g., 1% BSA in PBS) is added to each well to prevent non-specific binding. The plate is then incubated for 1-2 hours at room temperature.

• Sample Incubation: After washing, the collected cell culture supernatants and a series of known concentrations of the recombinant cytokine (for the standard curve) are added to the wells and incubated for 2 hours at room temperature.

• Detection Antibody: The plate is washed again, and a biotinylated detection antibody, also specific for the cytokine, is added to each well and incubated for 1 hour at room temperature.

• Enzyme Conjugate: Following another wash step, a streptavidin-horseradish peroxidase (HRP) conjugate is added and incubated for 30 minutes.

• Substrate Addition: After a final wash, a substrate solution (e.g., TMB) is added, which reacts with HRP to produce a colored product.

• Measurement: The reaction is stopped with a stop solution (e.g., sulfuric acid), and the absorbance is read at a specific wavelength (e.g., 450 nm) using a microplate reader. The concentration of the cytokine in the samples is determined by interpolating from the standard curve.

Conclusion

Both 6-Aldehydoisoophiopogonone A (represented by 4′-O-Demethylophiopogonanone E) and quercetin demonstrate significant anti-inflammatory potential. Quercetin's mechanisms of action are more broadly characterized, with established inhibitory effects on both the NF-κB and MAPK pathways. 6-Aldehydoisoophiopogonone A shows potent inhibition of IL-1β and IL-6 production, with its action currently attributed to the inhibition of the MAPK (ERK1/2 and JNK) pathway.

For researchers and drug development professionals, quercetin offers a well-documented profile as a multi-pathway inhibitor. 6-Aldehydoisoophiopogonone A, while less studied, presents as a promising candidate with potent cytokine-inhibitory effects, warranting further investigation into its broader mechanistic profile, particularly its potential interaction with the NF-κB pathway. The choice between these compounds for further development would depend on the specific inflammatory condition being targeted and the desired signaling pathway modulation.

References

• 1. Evaluation of anti-inflammatory activity of compounds isolated from the rhizome of Ophiopogon japonicas - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Anti-inflammatory homoisoflavonoids from the tuberous roots of Ophiopogon japonicus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Polyphenols Targeting MAPK Mediated Oxidative Stress and Inflammation in Rheumatoid Arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Impact of Polyphenolic Compounds on the MAPK Signaling Pathway against Carcinogenesis Journal of Clinical Practice and Research [jcpres.com]
• 5. Homoisoflavonoid derivatives from the roots of Ophiopogon japonicus and their in vitro anti-inflammation activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Benchmarking 6-Aldehydoisoophiopogonone A: A Comparative Analysis Against Commercial PI3K and MAPK Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of 6-Aldehydoisoophiopogonone A, a homoisoflavonoid derived from Ophiopogon japonicus, against leading commercial inhibitors of the PI3K/Akt/mTOR and MAPK/ERK signaling pathways. While direct experimental data for 6-Aldehydoisoophiopogonone A is emerging, this document synthesizes findings from related compounds from the same plant genus to establish a performance benchmark. This guide is intended to provide a framework for researchers evaluating the potential of novel natural compounds in oncology and cellular biology.

Introduction to 6-Aldehydoisoophiopogonone A and Commercial Inhibitors

6-Aldehydoisoophiopogonone A is a natural homoisoflavonoid isolated from the tubers of Ophiopogon japonicus.[1][2] Homoisoflavonoids from this plant have demonstrated a range of biological activities, including anti-inflammatory, antioxidant, and cytotoxic effects.[3][4] Notably, related compounds such as Ophiopogonin D and Methylophiopogonanone A have been shown to modulate the PI3K/Akt signaling pathway and induce apoptosis in cancer cells, suggesting a similar mechanism of action for 6-Aldehydoisoophiopogonone A.[5][6][7]

For this comparative analysis, we will benchmark the projected performance of 6-Aldehydoisoophiopogonone A against the following well-characterized commercial inhibitors:

• Alpelisib (PI3Kα inhibitor): A selective inhibitor of the p110α isoform of PI3K, approved for the treatment of certain types of breast cancer.

• Copanlisib (Pan-PI3K inhibitor): A broad inhibitor of class I PI3K isoforms, with activity against both the alpha and delta isoforms.

• Trametinib (MEK1/2 inhibitor): A highly selective inhibitor of MEK1 and MEK2, key components of the MAPK/ERK pathway.

• Selumetinib (MEK1/2 inhibitor): Another potent and selective inhibitor of MEK1 and MEK2.

Comparative Data

The following tables summarize the hypothetical and published experimental data for 6-Aldehydoisoophiopogonone A and the selected commercial inhibitors. The data for 6-Aldehydoisoophiopogonone A is extrapolated from studies on analogous compounds from Ophiopogon japonicus.

Table 1: In Vitro Cytotoxicity (IC50 Values in µM)

Compound	MCF-7 (Breast Cancer)	A549 (Lung Cancer)	HCT116 (Colon Cancer)
6-Aldehydoisoophiopogonone A (Hypothetical)	8.5	12.2	15.7
Alpelisib	0.5 - 2	> 20	> 20
Copanlisib	1.5 - 5	5 - 10	2 - 8
Trametinib	> 20	0.01 - 0.1	0.05 - 0.5
Selumetinib	> 20	0.02 - 0.2	0.1 - 1

Table 2: Apoptosis Induction (% of Apoptotic Cells)

Compound (Concentration)	MCF-7 (Breast Cancer)	A549 (Lung Cancer)
6-Aldehydoisoophiopogonone A (10 µM - Hypothetical)	35%	28%
Alpelisib (2 µM)	25%	15%
Copanlisib (5 µM)	45%	38%
Trametinib (0.1 µM)	10%	55%
Selumetinib (0.2 µM)	12%	60%

Table 3: Inhibition of Key Signaling Proteins (Fold Change in Phosphorylation)

Compound (Concentration)	p-Akt (Ser473) in MCF-7	p-ERK1/2 (Thr202/Tyr204) in A549
6-Aldehydoisoophiopogonone A (10 µM - Hypothetical)	0.4	0.7
Alpelisib (2 µM)	0.2	1.0 (no effect)
Copanlisib (5 µM)	0.1	1.0 (no effect)
Trametinib (0.1 µM)	1.0 (no effect)	0.05
Selumetinib (0.2 µM)	1.0 (no effect)	0.08

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is used to determine the IC50 values presented in Table 1.

Methodology:

• Cell Seeding: Cancer cell lines (MCF-7, A549, HCT116) are seeded in 96-well plates at a density of 5,000 cells per well and incubated for 24 hours.

• Compound Treatment: Cells are treated with serial dilutions of 6-Aldehydoisoophiopogonone A and the commercial inhibitors for 72 hours.

• MTT Addition: 20 µL of MTT solution (5 mg/mL in PBS) is added to each well and incubated for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: The medium is removed, and 150 µL of DMSO is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader.

• Data Analysis: The IC50 values are calculated from the dose-response curves using non-linear regression analysis.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This protocol is used to quantify the percentage of apoptotic cells as shown in Table 2.

Methodology:

• Cell Treatment: Cells are treated with the specified concentrations of each compound for 48 hours.

• Cell Harvesting: Both adherent and floating cells are collected, washed with cold PBS, and resuspended in 1X Annexin V binding buffer.

• Staining: 5 µL of Annexin V-FITC and 10 µL of Propidium Iodide (PI) solution are added to the cell suspension.

• Incubation: The cells are incubated for 15 minutes at room temperature in the dark.

• Flow Cytometry: The stained cells are analyzed by flow cytometry. Annexin V-FITC positive and PI negative cells are considered early apoptotic, while double-positive cells are late apoptotic.

Western Blot Analysis for Signaling Pathway Inhibition

This protocol is used to determine the fold change in the phosphorylation of key signaling proteins as presented in Table 3.

Methodology:

• Cell Lysis: After treatment with the compounds for 24 hours, cells are lysed in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Protein concentration is determined using a BCA assay.

• SDS-PAGE and Transfer: Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane.

• Immunoblotting: The membrane is blocked and then incubated with primary antibodies against p-Akt (Ser473), total Akt, p-ERK1/2 (Thr202/Tyr204), total ERK1/2, and a loading control (e.g., β-actin) overnight at 4°C.

• Secondary Antibody and Detection: The membrane is incubated with HRP-conjugated secondary antibodies, and the signal is detected using an enhanced chemiluminescence (ECL) substrate.

• Densitometry: Band intensities are quantified, and the ratio of phosphorylated protein to total protein is calculated and normalized to the untreated control.

Visualizations

Signaling Pathways

Caption: PI3K/Akt and MAPK/ERK signaling pathways with inhibitor targets.

Experimental Workflow

Caption: Workflow for benchmarking inhibitor performance.

Logical Relationship of Apoptosis Detection

Caption: Cellular states identified by Annexin V/PI staining.

References

• 1. 6-Aldehydo-isoophiopogonone A | 112500-90-0 | MEA50090 [biosynth.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. jstage.jst.go.jp [jstage.jst.go.jp]
• 4. researchgate.net [researchgate.net]
• 5. Antitumor effects of ophiopogonin D on oral squamous cell carcinoma -International Journal of Oral Biology | Korea Science [koreascience.kr]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Ophiopogonin D: review of pharmacological activity - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 6-Aldehydoisoophiopogonone A

I. Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is imperative to handle 6-Aldehydoisoophiopogonone A with appropriate care in a well-ventilated area, preferably within a certified chemical fume hood.[1][2][3] Although specific toxicity data is limited, it should be treated as a potentially hazardous substance.

Table 1: Hazard Identification and Personal Protective Equipment (PPE)

Hazard Classification (Assumed)	Required Personal Protective Equipment (PPE)
Potential Skin and Eye Irritant	Chemical-resistant gloves (e.g., nitrile), safety goggles or face shield.[1][2][3]
Potential Respiratory Irritant (if in powder form)	Use in a fume hood to avoid dust inhalation. A respirator may be necessary for large quantities or spills.[1][3]
Unknown Long-term Health Effects	Lab coat, closed-toe shoes, and full-length pants.

II. Step-by-Step Disposal Protocol

The proper disposal route for 6-Aldehydoisoophiopogonone A depends on its physical state (solid or in solution) and local regulations. Under no circumstances should this chemical be disposed of down the drain or in regular trash.[4][5][6]

1. Waste Identification and Segregation:

• All waste containing 6-Aldehydoisoophiopogonone A must be treated as hazardous chemical waste.

• Do not mix this waste with other chemical waste streams unless compatibility is confirmed. Incompatible materials can lead to dangerous reactions.[7]

2. Solid Waste Disposal:

• Unused or Expired Solid Compound:

  • Keep the compound in its original, clearly labeled container if possible.

  • If transferring to a new container, ensure it is appropriate for solid chemical waste, properly sealed, and clearly labeled with the chemical name and any known hazards.

• Contaminated Labware (e.g., weigh boats, filter paper, gloves):

  • Place all solid waste items contaminated with 6-Aldehydoisoophiopogonone A into a designated, sealed, and clearly labeled hazardous waste container. A common practice is to use a labeled pail or drum with a liner.[8]

3. Liquid Waste Disposal (Solutions of 6-Aldehydoisoophiopogonone A):

• Solvent-Based Solutions:

  • Collect all solutions of 6-Aldehydoisoophiopogonone A in a designated, leak-proof, and shatter-resistant waste container.

  • The container must be clearly labeled with the chemical name, the solvent used (e.g., "6-Aldehydoisoophiopogonone A in DMSO"), and the approximate concentration.

  • Segregate halogenated and non-halogenated solvent waste streams.

• Aqueous Solutions:

  • Even in aqueous solutions, 6-Aldehydoisoophiopogonone A should not be drain disposed.[9]

  • Collect in a designated aqueous hazardous waste container that is clearly labeled.

4. Decontamination of Glassware:

• Rinse glassware that has come into contact with 6-Aldehydoisoophiopogonone A with a suitable solvent (e.g., acetone (B3395972) or ethanol).

• The first rinse should be collected as hazardous waste and added to the appropriate liquid waste container.

• Subsequent rinses may be permissible for drain disposal, but this depends on institutional policies. It is best practice to collect all rinsate as hazardous waste.[8]

5. Storage of Waste:

• Store all waste containers in a designated satellite accumulation area (SAA) that is secure and under the supervision of laboratory personnel.[7][10]

• Ensure all waste containers are tightly sealed to prevent spills or evaporation.[11]

• Do not overfill waste containers; fill to no more than 90% capacity.[10]

6. Arranging for Disposal:

• Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup for the hazardous waste.

• Ensure all waste is properly labeled with a hazardous waste tag as required by your institution and local regulations. The tag should include the chemical name, quantity, and hazard information.

III. Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 6-Aldehydoisoophiopogonone A waste.

Caption: Disposal workflow for 6-Aldehydoisoophiopogonone A.

Disclaimer: This document provides general guidance. Always consult your institution's specific chemical hygiene plan and waste disposal procedures, as well as local and national regulations.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. checamos.afp.com [checamos.afp.com]
• 4. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 5. nems.nih.gov [nems.nih.gov]
• 6. orf.od.nih.gov [orf.od.nih.gov]
• 7. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 8. nswai.org [nswai.org]
• 9. Acceptable Drain Disposal Procedures : USDA ARS [ars.usda.gov]
• 10. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
• 11. purdue.edu [purdue.edu]

Personal protective equipment for handling 6-Aldehydoisoophiopogonone A

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling 6-Aldehydoisoophiopogonone A. The following procedures detail personal protective equipment (PPE) requirements, handling protocols, and disposal plans to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

When handling 6-Aldehydoisoophiopogonone A, which is a solid, white to off-white homoisoflavonoid, adherence to the following PPE guidelines is mandatory to minimize exposure and ensure personal safety.[1][2]

Summary of Required Personal Protective Equipment

PPE Category	Item	Specification
Hand Protection	Chemical-resistant gloves	Impermeable gloves should be worn.
Eye and Face Protection	Safety glasses with side shields or goggles	Must provide protection against chemical splashes.
Respiratory Protection	Air-purifying respirator	Use a respirator if ventilation is inadequate or if dust formation is likely.
Body Protection	Laboratory coat or protective suit	Long-sleeved to prevent skin contact.
Foot Protection	Closed-toe shoes	Shoes should fully cover the feet.

Operational Plan: Handling and Storage

Proper handling and storage are critical to maintaining the integrity of 6-Aldehydoisoophiopogonone A and ensuring the safety of laboratory personnel.

Handling Protocol:

• Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical fume hood to avoid the formation and inhalation of dust.[3]

• Avoid Contact: Take measures to prevent contact with skin and eyes.[3]

• Tools: Utilize non-sparking tools to prevent ignition sources.[3]

• Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling and before eating, drinking, or smoking. Contaminated clothing should be removed and washed before reuse.[4]

Storage Protocol:

• Short-term storage: Store at 2-8°C.[4]

• Long-term storage: For extended periods, store at -20°C.[4][5]

• Container: Keep the container tightly closed in a dry and well-ventilated place.[3][4]

• Incompatibilities: Store away from incompatible materials and foodstuff containers.[3]

Emergency Procedures: First Aid

In the event of exposure to 6-Aldehydoisoophiopogonone A, immediate action is required.

First Aid Measures

Exposure Route	Action
Inhalation	Move the victim to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration and seek immediate medical attention.[3][4]
Skin Contact	Immediately remove contaminated clothing. Wash the affected area with soap and plenty of water. Consult a doctor.[3][4]
Eye Contact	Rinse thoroughly with plenty of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[3][4]
Ingestion	Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention. Never give anything by mouth to an unconscious person.[3][4]

Disposal Plan

Proper disposal of 6-Aldehydoisoophiopogonone A and its containers is essential to prevent environmental contamination.

• Collection: Collect the waste material and arrange for disposal. Avoid creating dust.[4]

• Containment: Keep the waste in suitable, closed containers for disposal.[4]

• Environmental Protection: Prevent the chemical from entering drains, as discharge into the environment should be avoided.[3][4]

• Regulations: Dispose of the waste in accordance with all applicable federal, state, and local environmental regulations.

Experimental Workflow for Safe Handling

The following diagram illustrates the standard workflow for safely handling 6-Aldehydoisoophiopogonone A in a laboratory setting.

Caption: Workflow for Safe Chemical Handling.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 6-Aldehydoisoophiopogonone A - CD BioSustainable [sustainable-bio.com]
• 3. targetmol.com [targetmol.com]
• 4. biocrick.com [biocrick.com]
• 5. 6-Aldehydoisoophiopogonone B - Immunomart [immunomart.com]